Scandium(III) nitrate hydrate

• CAS: 107552-14-7

Core Science & Biosynthesis

Scandium(III) Nitrate Hydrate: A Comprehensive Technical Guide

Abstract

Scandium(III) nitrate (B79036) hydrate (B1144303) (Sc(NO₃)₃·xH₂O) is an inorganic compound that serves as a crucial precursor in the synthesis of advanced materials, including alloys, ceramics, and catalysts. This document provides a detailed overview of its chemical formula, crystal structure, and physicochemical properties. It also outlines standard experimental protocols for its synthesis and characterization, tailored for researchers, scientists, and professionals in drug development and materials science.

Chemical Formula and Stoichiometry

Scandium(III) nitrate is most commonly found in its hydrated form, with the general formula Sc(NO₃)₃·xH₂O. The degree of hydration can vary depending on the synthesis and storage conditions. The most frequently reported and commercially available forms are the tetrahydrate (x=4) and the pentahydrate (x=5). The anhydrous form is less common and can be obtained through the dehydration of the hydrated salt.

Crystal and Molecular Structure

The crystal structure of scandium(III) nitrate hydrate has been elucidated through single-crystal X-ray diffraction studies. In the solid state, the scandium(III) ion is typically coordinated by both nitrate and water ligands.

In the case of scandium(III) nitrate tetrahydrate (Sc(NO₃)₃·4H₂O), the scandium ion is ten-coordinate. The coordination sphere consists of six oxygen atoms from three bidentate nitrate groups and four oxygen atoms from the water molecules. The coordination polyhedron can be described as a distorted bicapped square antiprism.

The nitrate ions act as bidentate ligands, meaning that two of their oxygen atoms bind to the central scandium ion. The water molecules occupy the remaining coordination sites. The extensive network of hydrogen bonds between the coordinated water molecules, nitrate ions, and non-coordinating water molecules plays a significant role in stabilizing the crystal lattice.

Structural Visualization

The following diagram illustrates the coordination environment of the scandium(III) ion in the hydrated nitrate complex.

Coordination of Scandium(III) in its Hydrated Nitrate Complex.

Physicochemical Properties

A summary of the key physicochemical properties of scandium(III) nitrate hydrate is presented in the table below. These values are essential for designing experimental procedures and for understanding the compound's behavior in various applications.

Property	Value
Molecular Formula	Sc(NO₃)₃·xH₂O (x = 4, 5)
Molar Mass	302.98 g/mol (tetrahydrate)
Appearance	White crystalline solid
Melting Point	Decomposes upon heating
Solubility	Highly soluble in water and ethanol
Crystal System	Triclinic (tetrahydrate)
Space Group	P-1 (tetrahydrate)

Experimental Protocols

Synthesis of Scandium(III) Nitrate Hydrate

A common laboratory-scale synthesis of scandium(III) nitrate hydrate involves the reaction of scandium oxide (Sc₂O₃) with nitric acid (HNO₃).

Materials:

• Scandium(III) oxide (Sc₂O₃)

• Concentrated nitric acid (HNO₃)

• Deionized water

• Beaker

• Magnetic stirrer and stir bar

• Heating mantle

• Crystallizing dish

Procedure:

• Carefully add a stoichiometric amount of scandium(III) oxide to a beaker containing a slight excess of concentrated nitric acid. The reaction is exothermic and should be performed in a fume hood with appropriate personal protective equipment.

• Gently heat the mixture with stirring until all the scandium oxide has dissolved, resulting in a clear solution.

• Allow the solution to cool to room temperature.

• Slowly evaporate the solvent at a slightly elevated temperature (e.g., 40-60 °C) to induce crystallization.

• Collect the resulting white crystals of scandium(III) nitrate hydrate by filtration.

• Wash the crystals with a small amount of cold deionized water and dry them in a desiccator over a suitable drying agent.

Characterization Techniques

Powder or single-crystal XRD is used to confirm the crystal structure and phase purity of the synthesized scandium(III) nitrate hydrate. The experimental pattern should be compared with reference data from crystallographic databases.

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are employed to determine the water content and study the thermal decomposition behavior of the hydrate. TGA will show a mass loss corresponding to the dehydration of the compound, followed by the decomposition of the anhydrous nitrate at higher temperatures.

FTIR spectroscopy can be used to identify the characteristic vibrational modes of the nitrate and water ligands. The presence of strong absorption bands in the regions of 3200-3500 cm⁻¹ (O-H stretching of water) and 1300-1500 cm⁻¹ (N-O stretching of nitrate) confirms the composition of the compound.

Experimental Workflow Visualization

The following diagram outlines the general workflow for the synthesis and characterization of scandium(III) nitrate hydrate.

Synthesis and Characterization Workflow.

Applications

Scandium(III) nitrate hydrate is a versatile precursor for the synthesis of various scandium-containing materials. Its high solubility in water makes it an excellent starting material for solution-based synthesis methods, such as co-precipitation and sol-gel techniques. These methods are used to produce high-purity scandium oxide, scandium-doped catalysts, and scandium-containing alloys. In the field of drug development, scandium compounds are being investigated for their potential therapeutic and diagnostic applications, and scandium(III) nitrate hydrate can serve as a convenient source of scandium ions for such studies.

Safety and Handling

Scandium(III) nitrate hydrate is an oxidizing agent and should be handled with care. It is irritating to the skin, eyes, and respiratory system. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should be stored in a cool, dry, and well-ventilated area away from combustible materials.

Conclusion

This technical guide has provided a comprehensive overview of the chemical formula, structure, properties, synthesis, and characterization of scandium(III) nitrate hydrate. The detailed information and experimental protocols presented herein are intended to be a valuable resource for researchers and professionals working with this important scandium compound.

An In-depth Technical Guide to the Synthesis of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the primary synthesis methods for Scandium(III) nitrate (B79036) hydrate (B1144303) (Sc(NO₃)₃·xH₂O), a compound of increasing importance in catalysis, materials science, and electronics.[1][2] Scandium(III) nitrate is a white, crystalline solid that is highly soluble in water and serves as a crucial precursor for the synthesis of various scandium-based materials.[1][3] This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthesis workflows.

Core Synthesis Methodologies

The preparation of Scandium(III) nitrate hydrate can be achieved through several chemical routes. The most common and practical methods involve the reaction of a scandium-containing precursor with nitric acid. The primary starting materials are Scandium(III) oxide, Scandium(III) hydroxide (B78521), and elemental scandium.

Synthesis from Scandium(III) Oxide

The reaction of Scandium(III) oxide (Sc₂O₃) with nitric acid (HNO₃) is a widely used method for preparing Scandium(III) nitrate.[1] The balanced chemical equation for this reaction is:

Sc₂O₃ + 6HNO₃ → 2Sc(NO₃)₃ + 3H₂O

Experimental Protocol:

• Reactant Preparation: Accurately weigh a predetermined amount of high-purity Scandium(III) oxide powder.

• Reaction Setup: Place the Sc₂O₃ powder in a suitable glass reactor vessel equipped with a magnetic stirrer and a reflux condenser.

• Addition of Nitric Acid: Under constant stirring, slowly add a stoichiometric excess of concentrated nitric acid (typically 65-70% w/w) to the reactor. A molar ratio of HNO₃ to Sc₂O₃ greater than 6:1 is recommended to ensure complete reaction.

• Heating and Dissolution: Gently heat the mixture to facilitate the dissolution of the scandium oxide.[3] A temperature range of 70-80 °C is often employed. The reaction should be carried out in a well-ventilated fume hood due to the potential evolution of nitrogen oxide fumes. Some sources suggest that for certain forms of Sc₂O₃, higher temperatures (e.g., 160-170 °C) may be required for complete dissolution, though this is above the boiling point of concentrated nitric acid and may require a sealed reaction vessel.[3]

• Reaction Monitoring: Continue heating and stirring until the scandium oxide has completely dissolved, resulting in a clear solution. This may take several hours.

• Crystallization: After the reaction is complete, allow the solution to cool to room temperature. Slow evaporation of the solvent will lead to the crystallization of Scandium(III) nitrate hydrate.[3] For purer crystals, the process can be enhanced by repeated addition of distilled water followed by evaporation to remove excess nitric acid.[3]

• Isolation and Drying: The resulting crystals can be isolated by filtration, washed with a small amount of cold deionized water, and then dried in a desiccator over a suitable drying agent.

Synthesis from Scandium(III) Hydroxide

The neutralization reaction between Scandium(III) hydroxide (Sc(OH)₃) and nitric acid is another effective method for producing Scandium(III) nitrate hydrate.[2][4] The reaction is as follows:

Sc(OH)₃ + 3HNO₃ → Sc(NO₃)₃ + 3H₂O

Experimental Protocol:

• Reactant Preparation: Prepare a suspension of Scandium(III) hydroxide in deionized water.

• Reaction Setup: Place the Sc(OH)₃ suspension in a beaker or flask with a magnetic stirrer.

• Titration with Nitric Acid: Slowly add a stoichiometric amount of dilute nitric acid to the suspension while stirring continuously. The pH of the solution should be monitored during the addition.

• Endpoint Determination: Continue adding nitric acid until the Scandium(III) hydroxide has completely dissolved, and the solution becomes clear. The final pH should be slightly acidic to prevent the precipitation of basic scandium nitrates.

• Crystallization: Concentrate the resulting solution by gentle heating to induce crystallization upon cooling.

• Isolation and Drying: Collect the crystals by filtration, wash with a minimal amount of cold deionized water, and dry in a desiccator.

Synthesis from Scandium Metal

Direct dissolution of scandium metal in nitric acid can also be used, although it is less common due to the higher cost of the metal.[1] The reaction is:

2Sc + 6HNO₃ → 2Sc(NO₃)₃ + 3H₂

Alternatively, the reaction with dinitrogen tetroxide can be employed to produce the anhydrous form.[2]

Experimental Protocol (with Nitric Acid):

• Reactant Preparation: Use scandium metal in the form of powder or turnings to maximize the surface area for reaction.

• Reaction Setup: In a fume hood, place the scandium metal in a reaction vessel.

• Addition of Nitric Acid: Slowly and cautiously add dilute nitric acid to the metal. The reaction can be vigorous, so the acid should be added in small portions.

• Reaction Control: If the reaction becomes too rapid, it can be slowed by cooling the vessel in an ice bath.

• Completion and Crystallization: Once the metal has completely dissolved, the resulting solution can be gently heated to concentrate it and then cooled to allow for the crystallization of Scandium(III) nitrate hydrate.

• Isolation and Drying: Isolate the crystals by filtration and dry them as described in the previous methods.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the synthesis of Scandium(III) nitrate hydrate.

Parameter	Synthesis from Sc₂O₃	Synthesis from Sc(OH)₃	Synthesis from Sc Metal
Molar Ratio (Acid:Precursor)	> 6:1 (HNO₃:Sc₂O₃)	3:1 (HNO₃:Sc(OH)₃)	> 3:1 (HNO₃:Sc)
Nitric Acid Concentration	Concentrated (65-70%)	Dilute to Concentrated	Dilute
Reaction Temperature	70 - 80 °C (up to 170 °C reported)[3]	Room Temperature	Room Temperature (cooling may be needed)
Reaction Time	Several hours	1-2 hours	Variable (depends on metal form)
Product Form	Crystalline hydrate (e.g., tetrahydrate, pentahydrate)[3]	Crystalline hydrate	Crystalline hydrate

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the synthesis methods described above.

Caption: Workflow for Scandium(III) nitrate hydrate synthesis from Scandium(III) oxide.

Caption: Workflow for Scandium(III) nitrate hydrate synthesis from Scandium(III) hydroxide.

Caption: Workflow for Scandium(III) nitrate hydrate synthesis from scandium metal.

References

• 1. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 2. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. zegmetal.com [zegmetal.com]

An In-depth Technical Guide to Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of scandium(III) nitrate (B79036) hydrate (B1144303), a versatile compound with increasing importance in various fields of research and development. This document details its chemical identifiers, physical and chemical properties, experimental protocols for its use and synthesis of related materials, and key applications.

Chemical Identifiers and Physical Properties

Scandium(III) nitrate hydrate is a white crystalline solid.[1][2] It is known to exist in various hydrated forms, including dihydrate, trihydrate, tetrahydrate, and pentahydrate.[2] The degree of hydration can affect its physical properties. It is soluble in water and ethanol.[2][3]

Table 1: Chemical Identifiers for Scandium(III) Nitrate Hydrate

Identifier	Value	Reference
CAS Number	107552-14-7 (for the general hydrate, xH₂O)	[1][4]
13465-60-6 (for the pentahydrate)	[5]
MDL Number	MFCD00149848	[1]
PubChem CID	60160869	[1]
EC Number	236-701-5	[6]
UN Number	1477	[7]

Table 2: Physicochemical Properties of Scandium(III) Nitrate (Anhydrous Basis)

Property	Value	Reference
Molecular Formula	Sc(NO₃)₃	[2]
Molecular Weight	230.97 g/mol	[1][2]
Appearance	White crystalline powder	[1]
Solubility	Soluble in water and ethanol	[2][3]
Decomposition	Decomposes to scandium oxide upon heating	[8][9]

Experimental Protocols

Scandium(III) nitrate hydrate is a key precursor for the synthesis of various scandium-containing materials. Below are detailed experimental protocols for its use.

2.1. Synthesis of a Scandium Nitrate Hydroxy-Bridged Dimeric Complex

This protocol describes the synthesis of a dinuclear scandium complex using scandium(III) nitrate hydrate as a starting material.[10]

• Materials:

  • Hydrated scandium nitrate (0.10 g, 0.31 mmol)

  • 2,2′-bipyridine (0.10 g, 0.64 mmol)

  • Ethanol (30 mL total)

• Procedure:

  • Prepare a hot solution of hydrated scandium nitrate in 5 mL of ethanol.

  • Prepare a hot solution of 2,2′-bipyridine in 25 mL of ethanol.

  • Mix the two hot solutions.

  • Allow the mixture to stand and cool very slowly overnight.

  • Colorless crystals of [(bipy)(NO₃)₂Sc(µ-OH)₂Sc(NO₃)₂(bipy)] will form upon standing for 2 days.[10]

2.2. Preparation of Scandium Oxide from Scandium(III) Nitrate Hydrate

Scandium(III) nitrate hydrate can be thermally decomposed to produce scandium oxide.[2][9]

• Materials:

  • Scandium(III) nitrate hydrate

  • Furnace

• Procedure:

  • Place the scandium(III) nitrate hydrate in a suitable crucible.

  • Heat the sample in air.

  • Upon heating to 50 °C, the tetrahydrate form converts to the dihydrate.[2]

  • At 60 °C, it further converts to Sc₄O₃(NO₃)₃·6.5H₂O.[2]

  • Between 140–220 °C, Sc₄O₅(NO₃)₃ is formed.[2]

  • Higher temperatures will lead to the formation of scandium oxide (Sc₂O₃).[9]

2.3. General Preparation of Scandium(III) Nitrate Tetrahydrate

The tetrahydrate form can be synthesized from scandium hydroxide (B78521).[8]

• Materials:

  • Scandium hydroxide (Sc(OH)₃)

  • Nitric acid (HNO₃)

• Procedure:

  • React scandium hydroxide with nitric acid.

  • The resulting product is scandium(III) nitrate tetrahydrate.[8]

Signaling Pathways and Experimental Workflows

In the context of chemical synthesis, "signaling pathways" can be interpreted as reaction pathways or experimental workflows. The following diagrams illustrate key transformations involving scandium(III) nitrate hydrate.

Caption: Synthesis of a Scandium Nitrate Dimeric Complex.

Caption: Thermal Decomposition of Scandium(III) Nitrate Tetrahydrate.

Caption: Scandium(III) Nitrate Hydrate as a Versatile Precursor.

Applications in Research and Development

Scandium(III) nitrate hydrate is a valuable compound with a range of applications in both academic research and industrial development.

• Catalysis: It serves as a catalyst in various organic reactions, such as the Beckmann rearrangement of ketoximes to amides and the isomerization of allylic alcohols to aldehydes.[2] Its catalytic activity can be enhanced by modifying its structure, for instance, by adding a co-catalyst.[2]

• Materials Science: Scandium(III) nitrate is a crucial precursor for the synthesis of advanced materials.[1][11] It is used to create scandium-based ceramics, which are noted for their high thermal stability and strength, making them suitable for aerospace applications.[11] It is also used in the production of high-performance alloys.[1]

• Electronics and Optics: The compound is employed in the manufacturing of electronic ceramics, optical coatings, and in the laser industry.[2][12] It is also used in the development of luminescent materials and phosphors for display technologies.[11]

• Research and Synthesis: In a laboratory setting, it is a reagent for synthesizing new scandium compounds and for studying their properties.[1] It is a precursor for other scandium compounds like scandium oxide and scandium hydroxide.[2]

Safety and Handling

Scandium(III) nitrate hydrate is an oxidizing agent and may intensify fire; contact with combustible material may cause a fire.[4][13] It is considered a hazardous substance and can cause skin and serious eye irritation.[4][14]

Table 3: GHS Hazard Information

Hazard	Description	Reference
Pictogram	Flame over circle, Exclamation mark	[15]
Signal Word	Danger	[4]
Hazard Statements	H272: May intensify fire; oxidizer.	[15]
H315: Causes skin irritation.	[13]
H319: Causes serious eye irritation.	[13]
H335: May cause respiratory irritation.	[13]

Handling recommendations:

• Wear protective gloves, clothing, eye, and face protection.[13]

• Keep away from heat, sparks, open flames, and hot surfaces.[13]

• Store in a dry, cool, and well-ventilated place, away from combustible materials.[4]

• Ensure adequate ventilation and that eyewash stations and safety showers are close to the workstation.[4]

In case of contact with eyes, rinse immediately with plenty of water for at least 15 minutes and get medical attention.[4] If on skin, wash off immediately with plenty of water.[4]

References

• 1. mdpi.com [mdpi.com]
• 2. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 3. Synthesis of scandium oxide microspheres by microfluidic route and their characterization [inis.iaea.org]
• 4. chembk.com [chembk.com]
• 5. NA1077 Scandium Nitrate (Sc (NO3)3·H2O) | Scandium [scandium.org]
• 6. scispace.com [scispace.com]
• 7. Scandium(III) trifluoromethanesulfonate catalyzed aromatic nitration with inorganic nitrates and acetic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 9. Making sure you're not a bot! [oc-praktikum.de]
• 10. Scandium Nitrate (SC(NO3)3·xH2O) (CAS No. 13465-60-6) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 11. mdpi.com [mdpi.com]
• 12. savemyexams.com [savemyexams.com]
• 13. Scandium Oxide: Production and Uses | Scandium [scandium.org]
• 14. benchchem.com [benchchem.com]
• 15. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Scandium(III) nitrate (B79036) hydrate (B1144303) in various solvents. Due to the limited availability of precise quantitative data in publicly accessible literature, this guide focuses on qualitative solubility and provides a detailed experimental protocol for researchers to determine quantitative solubility in their own laboratory settings.

Introduction to Scandium(III) Nitrate Hydrate

Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a white, crystalline solid that serves as a key precursor in the synthesis of advanced materials, including high-performance ceramics, catalysts, and specialty alloys.[1][2] Its utility in various chemical processes is significantly influenced by its solubility characteristics.[2] The compound is known to be hygroscopic and is available in various hydrated forms, such as the tetrahydrate and pentahydrate.[3][4]

Solubility of Scandium(III) Nitrate Hydrate

Scandium(III) nitrate hydrate is generally characterized by its high solubility in polar solvents, a property attributed to its ionic nature.[1]

Qualitative Solubility

The available literature consistently reports the solubility of Scandium(III) nitrate hydrate in the following solvents:

• Water: Scandium(III) nitrate hydrate is highly soluble in water.[1][3][5][6][7] The dissolution in water is a key characteristic for its use in aqueous synthesis routes.

• Ethanol (B145695): The compound is also soluble in ethanol.[3][4][5][8][9]

• Methanol: While direct quantitative data is scarce, related compounds like scandium chloride show significant solubility in methanol, suggesting that scandium nitrate hydrate is also likely soluble in this solvent.[10]

• Strong Mineral Acids: Scandium(III) nitrate is soluble in strong mineral acids.[3]

Quantitative Solubility Data

A thorough review of scientific literature, including chemical databases and publications, did not yield specific quantitative solubility data (e.g., in grams per 100 g of solvent at a given temperature) for Scandium(III) nitrate hydrate. The "Solubility Data Series, Volume 13: Scandium, Yttrium, Lanthanum, and Lanthanide Nitrates" is a key reference that likely contains this information, however, its specific data points for scandium nitrate were not available in the public domain during the compilation of this guide.[12][13][14]

The following table summarizes the known qualitative solubility and highlights the absence of quantitative data.

Solvent	Qualitative Solubility	Quantitative Solubility ( g/100g solvent)	Temperature (°C)
Water	High	Data not found in literature	Not specified
Ethanol	Soluble	Data not found in literature	Not specified
Methanol	Likely Soluble	Data not found in literature	Not specified
Acetone (B3395972)	Likely Soluble	Data not found in literature	Not specified

Experimental Protocol for Solubility Determination

Given the absence of publicly available quantitative data, researchers will need to determine the solubility of Scandium(III) nitrate hydrate experimentally. The following protocol is a comprehensive guideline based on established methods for determining the solubility of inorganic hydrates.[15][16][17][18][19]

Materials and Equipment

• Scandium(III) nitrate hydrate (of known hydration state)

• Solvent of interest (e.g., deionized water, absolute ethanol)

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or water bath

• Calibrated thermometer or thermocouple

• Centrifuge

• Volumetric flasks and pipettes

• Drying oven

• Syringe filters (0.45 µm pore size)

• Appropriate analytical instrumentation for concentration measurement (e.g., ICP-OES for scandium analysis, UV-Vis spectrophotometer if a suitable chromophore is present or can be formed).

Procedure

• Preparation of Saturated Solution:

  • Accurately weigh an excess amount of Scandium(III) nitrate hydrate and add it to a known volume or mass of the chosen solvent in a sealed container (e.g., a screw-cap vial or flask). The excess solid is crucial to ensure saturation.

  • Place the container in a temperature-controlled shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) with continuous agitation to ensure saturation is reached.

• Sample Collection and Separation:

  • Once equilibrium is reached, cease agitation and allow the solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear liquid above the solid) using a pre-warmed pipette to prevent precipitation upon cooling.

  • Immediately filter the collected supernatant through a syringe filter to remove any suspended solid particles.

• Analysis of Solute Concentration:

  • Accurately dilute the filtered supernatant to a concentration suitable for the chosen analytical method.

  • Determine the concentration of scandium in the diluted solution using a calibrated analytical instrument (e.g., ICP-OES).

  • Perform multiple measurements to ensure accuracy and precision.

• Calculation of Solubility:

  • From the determined concentration and the dilution factor, calculate the concentration of Scandium(III) nitrate hydrate in the original saturated solution.

  • Express the solubility in desired units, such as grams of solute per 100 grams of solvent or moles of solute per liter of solution.

Workflow for Experimental Solubility Determination

The following diagram illustrates the key steps in the experimental determination of the solubility of Scandium(III) nitrate hydrate.

Experimental Workflow for Solubility Determination

Logical Relationship for Solubility Prediction

While experimental determination is the most accurate method, a qualitative prediction of solubility can be made based on the principle of "like dissolves like." The logical relationship for predicting the solubility of an ionic salt like Scandium(III) nitrate hydrate is illustrated below.

Logical Framework for Solubility Prediction

Conclusion

Scandium(III) nitrate hydrate is a highly water-soluble inorganic salt, with notable solubility in ethanol as well. While qualitative data are readily available, precise quantitative solubility data in various solvents at different temperatures are not widely published. This guide provides a robust experimental protocol for researchers to determine these values, which are critical for the effective application of this compound in research and development. The provided workflows and logical diagrams serve as a practical reference for experimental design and prediction of solubility behavior. For professionals in drug development and materials science, experimental determination of solubility is strongly recommended to ensure accuracy in formulation and synthesis processes.

References

• 1. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 4. chembk.com [chembk.com]
• 5. zegmetal.com [zegmetal.com]
• 6. NA1077 Scandium Nitrate (Sc (NO3)3·H2O) | Scandium [scandium.org]
• 7. Scandium Nitrate (SC(NO3)3·xH2O) (CAS No. 13465-60-6) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 8. Scandium(III) nitrate | 13465-60-6 [m.chemicalbook.com]
• 9. 13465-60-6 CAS MSDS (Scandium(III) nitrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. iupac.github.io [iupac.github.io]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. primo.lib.umn.edu [primo.lib.umn.edu]
• 13. srdata.nist.gov [srdata.nist.gov]
• 14. srdata.nist.gov [srdata.nist.gov]
• 15. hrcak.srce.hr [hrcak.srce.hr]
• 16. Estimating the Aqueous Solubility of Pharmaceutical Hydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Unveiling the Crystalline Architecture of Scandium(III) Nitrate Hydrate: A Technical Guide

For Immediate Release

A comprehensive technical guide detailing the crystal structure of scandium(III) nitrate (B79036) hydrate (B1144303) has been compiled for researchers, scientists, and professionals in drug development. This whitepaper provides an in-depth look at the crystallographic parameters, synthesis protocols, and structural characteristics of this important inorganic compound.

Scandium(III) nitrate, a versatile precursor in materials science and catalysis, exists in several hydrated forms. This guide focuses on the tetrahydrate, which has been structurally elucidated as --INVALID-LINK--·2H₂O . The crystal structure of this compound has been determined by single-crystal X-ray diffraction, revealing a monoclinic crystal system.

Crystallographic Data Summary

The detailed crystallographic data for scandium(III) nitrate tetrahydrate provides fundamental insights into its solid-state structure. These parameters are crucial for computational modeling, understanding its reactivity, and developing new applications.

Parameter	Value
Chemical Formula	Sc(NO₃)₃·4H₂O
Formula Weight	303.03 g/mol
Crystal System	Monoclinic
Space Group	P2₁/n
Unit Cell Dimensions
a	7.583(2) Å
b	10.375(3) Å
c	14.869(4) Å
α	90°
β	99.13(3)°
γ	90°
Volume	1154.2(5) ų
Z	4
Density (calculated)	1.745 g/cm³

Coordination Environment and Molecular Structure

In the crystal structure of scandium(III) nitrate tetrahydrate, the scandium(III) ion is eight-coordinate. Its coordination sphere is comprised of four water molecules and two bidentate nitrate ions, forming a [Sc(H₂O)₄(NO₃)₂]⁺ complex cation. The remaining nitrate ion acts as a counter-ion, and two additional water molecules are present as water of crystallization within the lattice.

The coordination geometry around the scandium center is a distorted square antiprism. This arrangement is a key determinant of the compound's chemical and physical properties.

Selected Interatomic Distances and Angles:

Bond/Angle	Value
Sc-O (water)	2.179(3) - 2.215(3) Å
Sc-O (nitrate)	2.306(3) - 2.348(3) Å
O-Sc-O (cis)	68.7(1) - 148.9(1)°
O-Sc-O (trans)	141.2(1) - 149.3(1)°

Experimental Protocols

Synthesis of Scandium(III) Nitrate Tetrahydrate Crystals:

A common method for the preparation of scandium(III) nitrate hydrates involves the reaction of scandium(III) hydroxide (B78521) with nitric acid.[1] Single crystals suitable for X-ray diffraction can be obtained by the slow evaporation of a saturated aqueous solution of scandium(III) nitrate.

• Step 1: Scandium(III) hydroxide is dissolved in a stoichiometric amount of concentrated nitric acid.

• Step 2: The resulting solution is gently heated to ensure complete dissolution and reaction.

• Step 3: The solution is filtered to remove any insoluble impurities.

• Step 4: The clear solution is allowed to evaporate slowly at room temperature over a period of several days to weeks, leading to the formation of colorless, well-defined crystals of scandium(III) nitrate tetrahydrate.

Single-Crystal X-ray Diffraction Analysis:

The determination of the crystal structure is performed using single-crystal X-ray diffraction.

• Step 1: Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

• Step 2: Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically around 100-150 K) to minimize thermal vibrations and is irradiated with a monochromatic X-ray beam. Diffraction data are collected over a range of angles.

• Step 3: Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The structure is then solved using direct methods or Patterson synthesis and refined using full-matrix least-squares on F².

Logical Workflow for Crystal Structure Determination

The process of determining the crystal structure of scandium(III) nitrate hydrate follows a logical and well-established workflow, from synthesis to data analysis.

References

• 1. journals.iucr.org [journals.iucr.org]

Technical Guide: Physicochemical Properties of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of scandium(III) nitrate (B79036) hydrate (B1144303). Due to the hygroscopic nature of scandium(III) nitrate, it exists in various hydrated forms, with the tetrahydrate and pentahydrate being common. This guide details the molecular weights of these forms and outlines experimental protocols for the determination of the degree of hydration and density.

Quantitative Data: Molecular Weight

The molecular weight of scandium(III) nitrate is dependent on its degree of hydration. The table below summarizes the molecular weights for the anhydrous form and its common hydrates.

Compound	Formula	Molecular Weight ( g/mol )
Anhydrous Scandium(III) Nitrate	Sc(NO₃)₃	230.97[1]
Scandium(III) Nitrate Tetrahydrate	Sc(NO₃)₃·4H₂O	303.03[2]
Scandium(III) Nitrate Pentahydrate	Sc(NO₃)₃·5H₂O	321.05[3]

Density of Scandium(III) Nitrate Hydrate

Experimental Protocols

Determination of Water of Hydration by Thermogravimetric Analysis (TGA)

Objective: To determine the number of water molecules (degree of hydration) in a sample of scandium(III) nitrate hydrate, which is crucial for confirming its molecular weight.

Methodology:

• Instrument Calibration: Calibrate the thermogravimetric analyzer for temperature and mass according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the scandium(III) nitrate hydrate sample into a TGA pan (e.g., alumina (B75360) or platinum).

• TGA Measurement:

  • Place the sample in the TGA furnace.

  • Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature of at least 300 °C. A heating rate of 10 °C/min is typically used.

  • Use an inert atmosphere, such as nitrogen or argon, with a constant flow rate (e.g., 50 mL/min) to prevent side reactions.

• Data Analysis:

  • The TGA curve will show a mass loss corresponding to the loss of water molecules.

  • Determine the percentage mass loss from the TGA curve.

  • Calculate the number of moles of water lost and the moles of the anhydrous scandium(III) nitrate remaining.

  • The ratio of moles of water to moles of anhydrous salt gives the degree of hydration.

Determination of Density by Gas Pycnometry

Objective: To determine the true density of a solid sample of scandium(III) nitrate hydrate.

Methodology:

• Instrument Preparation: Ensure the gas pycnometer is calibrated and functioning correctly using a standard of known volume. Helium is typically used as the displacement gas due to its small atomic size and inert nature.

• Sample Preparation:

  • Accurately weigh a sample of the scandium(III) nitrate hydrate. The sample should be a fine powder to ensure efficient packing and minimize void spaces.

  • Dry the sample to a constant weight at a mild temperature (e.g., 40-50 °C) under vacuum to remove any surface-adsorbed moisture without losing water of hydration. The stability of the specific hydrate at this temperature should be considered.

• Measurement:

  • Place the weighed sample into the sample chamber of the pycnometer.

  • Seal the chamber and purge with the analysis gas (helium) to remove air and any residual moisture.

  • Perform the density measurement according to the instrument's operating procedure. The instrument will measure the volume of the sample by quantifying the pressure change of the helium in a calibrated volume.

  • Repeat the measurement several times until a stable reading is obtained.

• Calculation:

  • The density (ρ) is calculated using the formula: ρ = mass / volume

  • The instrument software typically performs this calculation automatically.

Visualizations

The following diagrams illustrate the relationship between the different forms of scandium(III) nitrate and a general workflow for their characterization.

Caption: Relationship between anhydrous and hydrated forms of scandium(III) nitrate.

Caption: Experimental workflow for the characterization of scandium(III) nitrate hydrate.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Scandium(III) nitrate tetrahydrate | H8N3O13Sc | CID 102594478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. strem.com [strem.com]

Unraveling the Thermal Degradation of Scandium(III) Nitrate Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal decomposition behavior of Scandium(III) nitrate (B79036) hydrate (B1144303), a compound of increasing interest in materials science, catalysis, and electronics.[1][2] A thorough understanding of its thermal stability and decomposition pathway is critical for its application in the synthesis of scandium-doped ceramics, optical coatings, and as a precursor for other scandium-based materials.[1][2] This document provides a comprehensive overview of the decomposition process, supported by quantitative data, detailed experimental protocols, and a visual representation of the degradation pathway.

Overview of Thermal Decomposition

The thermal decomposition of Scandium(III) nitrate hydrate is a multi-step process involving dehydration, the formation of intermediate oxynitrates, and finally, the generation of scandium oxide.[3] The process begins with the loss of water molecules of hydration at relatively low temperatures, followed by the more complex decomposition of the nitrate groups at higher temperatures, which involves the release of nitrogen oxides.[1][3]

Quantitative Decomposition Data

The following table summarizes the key quantitative data obtained from the thermal analysis of Scandium(III) nitrate hexahydrate (Sc(NO₃)₃·6H₂O). The data is derived from thermogravimetric (TG) and differential scanning calorimetry (DSC) analyses.

Temperature Range (°C)	Mass Loss (%)	Key Events and Intermediate Products
37 - 188	22.4	Loss of 3 moles of water and 4 moles of nitric acid from the initial 4 moles of the monomer, leading to the formation of a cyclic tetramer, Sc₄O₄(NO₃)₄·2H₂O.[3]
188 - 292	25.36	Gradual loss of an azeotropic mixture of H₂O–HNO₃, resulting in the formation of the intermediate oxynitrate Sc₄O₅(NO₃)₂.[3]
> 292	6.9	Decomposition of the oxynitrate to form an unstable dimer (Sc₄O₆) which subsequently transforms into the final product, scandium oxide (Sc₂O₃).[3]

Experimental Protocols

The data presented in this guide is based on established thermal analysis techniques. The following sections detail the methodologies employed in a representative study.[3]

Materials

The starting material used was Scandium(III) nitrate hexahydrate (Sc(NO₃)₃·6H₂O) of analytical grade purity (99.9%).[3]

Instrumentation

A Netsch STA Jupiter 449C instrument was utilized for simultaneous thermogravimetry (TG) and differential scanning calorimetry (DSC) analyses.[3] Evolved gas analysis was performed using a spectrometer coupled to the STA instrument.[3]

Experimental Conditions

• Sample Mass: A small sample weight is preferred for reproducible results.[4][5]

• Heating Rate: A controlled heating rate of 10 °C/min was applied.[3] It is important to note that the heating rate can influence the decomposition temperatures.[4][6]

• Atmosphere: The experiments were conducted under a nitrogen atmosphere.[3] The furnace atmosphere can significantly affect the thermogram.[4]

• Temperature Range: The analysis was carried out over a temperature range to ensure complete decomposition to the final oxide product.

• Evolved Gas Analysis: The gas line for evolved gas analysis was maintained at 240 °C, with spectra collected over a range of 400–4,000 cm⁻¹.[3]

Decomposition Pathway

The thermal decomposition of Scandium(III) nitrate hydrate proceeds through a series of interconnected steps, as illustrated in the diagram below.

Decomposition Pathway of Scandium(III) Nitrate Hydrate

Conclusion

This technical guide has provided a detailed overview of the thermal decomposition behavior of Scandium(III) nitrate hydrate. The process is characterized by a stepwise degradation involving dehydration, the formation of stable oxynitrate intermediates, and the eventual formation of scandium oxide. The quantitative data and experimental protocols presented herein offer a valuable resource for researchers and professionals working with this important scandium compound. A clear understanding of its thermal properties is essential for controlling its transformation in various high-temperature applications and for the synthesis of advanced materials.

References

• 1. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 2. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. uh-ir.tdl.org [uh-ir.tdl.org]

An In-depth Technical Guide to the Hygroscopic Nature of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scandium(III) nitrate (B79036) hydrate (B1144303) (Sc(NO₃)₃·xH₂O) is a crystalline, water-soluble scandium salt that serves as a precursor in the synthesis of advanced materials, a catalyst in organic reactions, and a component in various high-tech applications.[1][2] Its utility in sensitive applications, particularly in catalysis and the synthesis of materials for drug delivery systems, necessitates a thorough understanding of its physical and chemical properties.[3] A critical, yet often overlooked, characteristic of this compound is its hygroscopic nature—the tendency to absorb moisture from the surrounding atmosphere. This guide provides a comprehensive technical overview of the hygroscopic properties of Scandium(III) nitrate hydrate, detailing experimental protocols for its characterization and visualizing relevant chemical pathways.

The Hygroscopic Nature of Scandium(III) Nitrate Hydrate

Hygroscopicity refers to the ability of a substance to attract and hold water molecules from the surrounding environment through absorption or adsorption.[4] For a hydrated salt like Scandium(III) nitrate, this property is significant as it can influence its stability, handling, and reactivity. The compound is known to be hygroscopic and can exist in various hydrated forms, including as a dihydrate, trihydrate, tetrahydrate, pentahydrate, and hexahydrate.[5] The presence of atmospheric moisture can lead to changes in the hydration state, potentially affecting its performance in chemical reactions and the physical properties of materials derived from it.

Quantitative Analysis of Water Content

A precise understanding of the water content in Scandium(III) nitrate hydrate is crucial for stoichiometric calculations and ensuring the reproducibility of experimental results. Several analytical techniques can be employed for this purpose, with thermogravimetric analysis (TGA) providing valuable quantitative data on the thermal decomposition and water loss.

Thermogravimetric Analysis (TGA) Data

A thermogravimetric study of Scandium(III) nitrate hexahydrate (Sc(NO₃)₃·6H₂O) reveals a multi-step decomposition process upon heating. The initial mass loss corresponds to the release of water molecules, followed by the decomposition of the nitrate groups at higher temperatures.

Temperature Range (°C)	Mass Loss (%)	Interpretation
37 - 188	22.4	Loss of water and nitric acid
188 - 292	25.36 and 24.34	Further decomposition and loss of nitrate groups

Table 1: Summary of Thermogravimetric Analysis Data for Scandium(III) Nitrate Hexahydrate. Data sourced from a study on the thermal decomposition of the compound.[6]

Experimental Protocols for Hygroscopicity and Water Content Determination

To accurately characterize the hygroscopic nature and determine the water content of Scandium(III) nitrate hydrate, a combination of standardized methods is recommended.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption is a gravimetric technique that measures the mass of a sample as it is exposed to varying levels of relative humidity at a constant temperature.[7] This method is ideal for generating a moisture sorption isotherm, which graphically represents the relationship between the equilibrium water content of the material and the relative humidity.[8]

Methodology:

• Sample Preparation: A small, accurately weighed sample of Scandium(III) nitrate hydrate (typically 5-20 mg) is placed in the DVS instrument's microbalance.

• Drying: The sample is initially dried under a stream of dry nitrogen (0% relative humidity) at a specified temperature (e.g., 25 °C) until a stable mass is achieved. This establishes the dry mass of the sample.

• Sorption Phase: The relative humidity is then increased in a stepwise manner (e.g., in 10% increments from 0% to 90% RH). At each step, the instrument holds the humidity constant until the sample mass equilibrates, signifying the cessation of water uptake.

• Desorption Phase: Following the sorption phase, the relative humidity is decreased in a similar stepwise manner back to 0% RH to measure water loss.

• Data Analysis: The change in mass at each humidity step is recorded and plotted against the relative humidity to generate the sorption and desorption isotherms. Hysteresis between the two curves can provide insights into the nature of the water-solid interaction.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[9] It is a valuable tool for determining the water content of hydrated salts by observing the mass loss upon heating.

Methodology:

• Sample Preparation: A small, accurately weighed sample of Scandium(III) nitrate hydrate is placed in a tared TGA pan.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The instrument continuously records the sample's mass as a function of temperature.

• Data Analysis: The resulting TGA curve is analyzed to identify the temperature ranges at which significant mass loss occurs. The percentage of mass loss corresponding to the dehydration steps is used to calculate the number of water molecules in the hydrate.

Karl Fischer Titration

Karl Fischer titration is a highly specific and accurate method for determining the water content in a wide range of solid and liquid samples.[10] It is based on the quantitative reaction of water with an iodine-sulfur dioxide reagent.

Methodology:

• Titrator Preparation: The Karl Fischer titrator is prepared with the appropriate reagents (one-component or two-component systems). The titration vessel is conditioned to remove any residual moisture.

• Sample Introduction: A precisely weighed amount of Scandium(III) nitrate hydrate is introduced into the titration vessel containing a suitable solvent (e.g., methanol).

• Titration: The sample is titrated with the Karl Fischer reagent. The endpoint is detected potentiometrically when all the water in the sample has reacted.

• Calculation: The water content is calculated based on the volume of titrant consumed and the known titer of the reagent.

Controlled Humidity Environments (ASTM E104)

For static hygroscopicity studies, it is essential to maintain a constant relative humidity. The ASTM E104 standard provides a method for achieving this using saturated aqueous salt solutions in a sealed container.

Methodology:

• Solution Preparation: A saturated aqueous solution of a specific salt is prepared. Different salts will produce different, well-defined relative humidity levels at a given temperature.

• Chamber Setup: The saturated salt solution is placed at the bottom of a sealed desiccator or environmental chamber. A platform is placed above the solution to hold the sample.

• Equilibration: The chamber is allowed to equilibrate at a constant temperature. The headspace above the saturated solution will maintain a constant relative humidity.

• Sample Exposure: A pre-weighed sample of Scandium(III) nitrate hydrate is placed in the chamber and its mass is monitored over time until it reaches a constant weight.

Visualization of Relevant Chemical Pathways

Hydrolysis of the Aqueous Scandium(III) Ion

In aqueous solutions, the Scandium(III) ion undergoes hydrolysis, leading to the formation of various aquated and hydroxylated species. This process is fundamental to understanding its behavior in solution and its subsequent reactivity. The following diagram illustrates the key species formed during the hydrolysis of the hexaaquascandium(III) ion.[11][12][13][14]

Figure 1: Hydrolysis pathway of the aqueous Scandium(III) ion.

General Workflow for Lewis Acid Catalysis

Scandium(III) nitrate, owing to the Lewis acidic nature of the Sc³⁺ ion, is an effective catalyst in various organic transformations.[3] The general mechanism involves the coordination of the scandium ion to a substrate, which activates the substrate towards nucleophilic attack or other reactions.

Figure 2: General workflow for Lewis acid catalysis by Scandium(III) nitrate.

Applications in Research and Drug Development

The properties of Scandium(III) nitrate make it a valuable compound in several areas of research and development:

• Catalysis: As a Lewis acid, it catalyzes a range of organic reactions, including aldol (B89426) condensations, Friedel-Crafts reactions, and cycloadditions. Its water tolerance makes it an attractive catalyst for green chemistry applications.[3]

• Materials Science: It is a precursor for the synthesis of scandia-stabilized zirconia (ScSZ), a high-performance solid electrolyte for solid oxide fuel cells.[15] It is also used in the preparation of other scandium-containing ceramics and phosphors.

• Drug Development and Delivery: While direct applications in drug formulations are not widespread, its catalytic properties are utilized in the synthesis of complex organic molecules that may have pharmaceutical activity. Furthermore, scandium-containing nanomaterials, for which scandium nitrate can be a precursor, are being explored for their potential in drug delivery systems.[15]

Conclusion

The hygroscopic nature of Scandium(III) nitrate hydrate is a critical parameter that influences its stability, handling, and application. A thorough characterization of its water content and interaction with atmospheric moisture is essential for its effective use in research and industry. The experimental protocols detailed in this guide, including Dynamic Vapor Sorption, Thermogravimetric Analysis, and Karl Fischer titration, provide a robust framework for such characterization. The visualized chemical pathways of hydrolysis and Lewis acid catalysis offer a deeper understanding of its behavior in relevant chemical environments. For professionals in drug development and materials science, a comprehensive grasp of these properties is indispensable for harnessing the full potential of this versatile scandium compound.

References

• 1. Scandium(III) nitrate | 13465-60-6 [m.chemicalbook.com]
• 2. wholesale Scandium(III) nitrate hydrate Crystalline - FUNCMATER [funcmater.com]
• 3. americanelements.com [americanelements.com]
• 4. fishersci.com [fishersci.com]
• 5. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 6. lookchem.com [lookchem.com]
• 7. mt.com [mt.com]
• 8. Moisture sorption isotherm - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Dynamic vapor sorption (DVS) | Norlab [norlab.com]
• 11. researchgate.net [researchgate.net]
• 12. Scandium Chemistry oxidation state +3 Sc3+ complexes complex ions chemical reactions balanced equations Yttrium, Lanthanum Actinium Lutetium Lawrencium GCE AS A2 IB A level inorganic chemistry revision notes [docbrown.info]
• 13. Hydrolysis of scandium(III): ultracentrifugation and acidity measurements - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 14. The hydrolysis of metal ions [inis.iaea.org]
• 15. Dynamic Vapour Sorption | Lawson Scientific Ltd [lawsonscientific.co.uk]

An In-depth Technical Guide to the Safety of Scandium(III) Nitrate Hydrate

For researchers, scientists, and drug development professionals, a thorough understanding of the safety profile of Scandium(III) nitrate (B79036) hydrate (B1144303) is paramount for ensuring safe handling and experimental execution. This guide provides a comprehensive overview of its hazards, protective measures, and emergency procedures, compiled from various safety data sheets.

Chemical Identification and Physical Properties

Scandium(III) nitrate hydrate is a white, crystalline solid that is soluble in water.[1][2] It is an oxidizing agent, and its contact with combustible materials may cause a fire.[3][4] The material is also hygroscopic, meaning it readily absorbs moisture from the air.[5][6]

Property	Data
Chemical Formula	Sc(NO₃)₃·xH₂O
Molecular Weight	230.97 g/mol (anhydrous basis)[2][5][7]
Appearance	White solid/crystals[2][5][8]
Solubility	Soluble in water[2][5][9]
Vapor Pressure	Negligible[1]
Specific Gravity	Not available[1]
Melting Point	Not available[5]
Boiling Point	Not available[5]
Flash Point	Not applicable
Auto-ignition Temperature	Not available[5]

Hazard Identification and Classification

Scandium(III) nitrate hydrate is classified as a hazardous substance.[1] Its primary hazard is its oxidizing nature, which can intensify fires.[2][3] It is also known to cause skin and eye irritation, and may cause respiratory irritation.[2][5][6]

Hazard Classification	Category
Oxidizing Solids	Category 2[3][6]
Skin Corrosion/Irritation	Category 2[6]
Serious Eye Damage/Eye Irritation	Category 2[6]
Specific target organ toxicity - single exposure (Respiratory tract irritation)	Category 3[6]

GHS Pictograms:

GHS03: Flame over circle (Oxidizer) GHS07: Exclamation mark (Irritant)

Signal Word: Danger[3]

Hazard Statements:

• H272: May intensify fire; oxidizer.[2]

• H315: Causes skin irritation.[2][6]

• H319: Causes serious eye irritation.[2][6]

• H335: May cause respiratory irritation.[2][6]

Toxicological Information

Detailed toxicological data for Scandium(III) nitrate hydrate is not extensively available.[5] However, information on related compounds and general nitrate toxicity provides some insight. The toxicity of nitrates is associated with their vasodilating properties and their ability to form methemoglobin, which can impede oxygen uptake.[1] Ingestion may be harmful, especially if there is pre-existing organ damage.[1]

For scandium chloride, the intraperitoneal LD50 is 755 mg/kg and the oral LD50 is 4000 mg/kg in rodents.[1] Chronic toxicity studies on scandium chloride showed no significant changes in body weight or blood parameters in animals.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological or physical hazard testing of Scandium(III) nitrate hydrate are not provided in the reviewed safety data sheets. The information presented is based on standardized hazard communication protocols.

Signaling Pathways and Workflows

First Aid Measures

In the event of exposure to Scandium(III) nitrate hydrate, the following first aid measures should be taken.

Caption: First aid procedures for different exposure routes.

Fire Fighting Measures

Due to its oxidizing properties, specific procedures should be followed when fighting a fire involving Scandium(III) nitrate hydrate.

Caption: Recommended fire fighting measures and associated hazards.

Handling and Storage

Proper handling and storage procedures are crucial to minimize risks associated with Scandium(III) nitrate hydrate.

Handling:

• Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[5][6]

• Ensure adequate ventilation to avoid dust formation and inhalation.[1][5]

• Wash hands thoroughly after handling.[3]

• Keep away from heat, sparks, open flames, and other ignition sources.[5]

• Keep away from clothing and other combustible materials.[3][6]

Storage:

• Store in a cool, dry, and well-ventilated area.[5][6]

• Keep containers tightly closed.[3][6]

• Store away from flammable substances, reducing agents, strong acids, organic materials, and metal powders.[5]

• The material is hygroscopic, so protection from moisture is necessary.[5][6]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

• Use local exhaust ventilation.[1]

• Ensure eyewash stations and safety showers are close to the workstation.[3]

Personal Protective Equipment:

• Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[5]

• Skin Protection: Wear nitrile or rubber gloves and a complete suit protecting against chemicals.[5] Do not wear cotton or cotton-backed gloves.[1]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use an approved respirator.[3] A full-face particle respirator type N100 (US) or type P3 (EN 143) is recommended where risk assessment shows it is appropriate.[10]

Exposure Limits:

• The Occupational Safety and Health Administration (OSHA) has not established specific exposure limits for Scandium(III) nitrate hydrate.

• The Oregon Permissible Exposure Limits (PELs) for particulates not otherwise regulated (PNOR) are:

  • Total Dust: 10 mg/m³[1]

  • Respirable Fraction: 5 mg/m³[1]

Accidental Release Measures

In case of a spill, the following steps should be taken:

Minor Spills:

• Clean up all spills immediately.[1]

• Avoid raising dust.[5]

• Sweep up and place in a suitable, closed container for disposal.[3][5]

• Eliminate all ignition sources.[1]

Major Spills:

• Clear the area of personnel and move upwind.[1]

• Alert emergency responders.[1]

• Wear appropriate personal protective equipment.[5]

• Prevent the spillage from entering drains or the environment.[5]

Stability and Reactivity

• Reactivity: It is a strong oxidizer and can react violently with reducing agents.[1]

• Chemical Stability: The material is stable under normal handling conditions but is hygroscopic.[1][5][6]

• Conditions to Avoid: Exposure to moisture, heat, and incompatible materials.[5][6]

• Incompatible Materials: Strong reducing agents, strong acids, combustible materials, organic materials, and metal powders.[5][6]

• Hazardous Decomposition Products: Heating may cause decomposition, leading to the release of toxic fumes of nitrogen oxides (NOx) and metal oxides.[1][5]

This guide provides a foundational understanding of the safety considerations for Scandium(III) nitrate hydrate. It is imperative for all personnel to read and understand the specific Safety Data Sheet provided by the supplier before handling this chemical.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Scandium (III) Nitrate Hydrate - CAS 107552-14-7 [prochemonline.com]
• 3. fishersci.com [fishersci.com]
• 4. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 5. prochemonline.com [prochemonline.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. fishersci.nl [fishersci.nl]
• 8. Scandium(III) nitrate - Hazardous Agents | Haz-Map [haz-map.com]
• 9. americanelements.com [americanelements.com]
• 10. file1.lookchem.com [file1.lookchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Scandium(III) Nitrate Hydrate as a Precursor for Scandium Oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scandium oxide (Sc₂O₃) is a high-performance rare-earth oxide with a unique combination of properties, including a high melting point, wide bandgap, and excellent thermal stability. These characteristics make it a valuable material in various advanced applications, including high-performance ceramics, optical coatings, catalysts, and in the development of solid oxide fuel cells.[1] One common and effective method for synthesizing scandium oxide is through the thermal decomposition of Scandium(III) nitrate (B79036) hydrate (B1144303) (Sc(NO₃)₃·xH₂O). This precursor route offers a reliable way to produce scandium oxide with controlled purity and morphology.[2]

These application notes provide detailed protocols and data for the synthesis of scandium oxide via the thermal decomposition of Scandium(III) nitrate hydrate, intended to guide researchers in the successful preparation of this advanced material.

Data Presentation

The properties of the resulting scandium oxide are highly dependent on the calcination parameters. The following tables summarize the key thermal decomposition stages and the influence of calcination temperature on the final product.

Table 1: Thermal Decomposition Stages of Scandium(III) Nitrate Hexahydrate

Temperature Range (°C)	Event	Mass Loss (%)	Intermediate/Product
37 - 188	Dehydration and partial decomposition	~22.4	Sc₄O₄(NO₃)₄·2H₂O
140 - 220	Formation of oxynitrate	-	Sc₄O₅(NO₃)₃
> 470	Final decomposition to oxide	-	Sc₂O₃

Note: The decomposition of Scandium(III) nitrate is a complex process and the intermediates shown are based on proposed models. The exact temperatures and mass losses can vary with heating rate and atmospheric conditions.[3]

Table 2: Effect of Calcination Temperature on Scandium Oxide Properties

Precursor	Calcination Temperature (°C)	Duration (h)	Resulting Particle Size	Purity (%)	Reference
Scandium Nitrate based precursor	550	2	Nanoparticles	High Purity	[1]
Scandium Hydroxide (B78521)	600 - 1000	2-4	Increases with temperature	95-99.9+	[4]
Scandium Oxalate (B1200264)	1100	4	~80 nm	High Purity	[5]

Note: While direct quantitative data for Scandium(III) nitrate hydrate is limited in single sources, the data from related precursors like hydroxide and oxalate provides a strong indication of the expected trends. Higher calcination temperatures generally lead to larger particle sizes and potentially higher crystallinity.

Experimental Protocols

Protocol 1: Direct Calcination of Scandium(III) Nitrate Hydrate

This protocol describes the direct thermal decomposition of Scandium(III) nitrate hydrate to produce scandium oxide.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Alumina or porcelain crucible

• High-temperature muffle furnace with programmable controller

• Spatula and weighing balance

Procedure:

• Preparation: Weigh a desired amount of Scandium(III) nitrate hydrate powder and place it into a clean, dry crucible.

• Furnace Setup: Place the crucible containing the precursor into the muffle furnace.

• Heating Program:

  • Ramp the temperature to the target calcination temperature (e.g., 550 °C, or within the 600-1000 °C range for specific crystallite sizes) at a controlled rate (e.g., 5-10 °C/minute).

  • Hold at the target temperature for a specified duration (e.g., 2-4 hours) to ensure complete conversion to scandium oxide.

• Cooling: Allow the furnace to cool down to room temperature naturally.

• Product Retrieval: Carefully remove the crucible from the furnace. The resulting white powder is scandium oxide (Sc₂O₃).

• Storage: Store the synthesized scandium oxide in a desiccator to prevent moisture absorption.

Protocol 2: Synthesis of Scandium Oxide Nanoparticles via a Complex-Based Precursor Solution Method

This protocol details the synthesis of scandium oxide nanoparticles using Scandium(III) nitrate as the starting material in a solution-based method followed by calcination.[1]

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Triethanolamine (TEA)

• Nitric acid (HNO₃), concentrated

• Deionized water

• Hot plate with magnetic stirrer

• Beakers and other standard laboratory glassware

• Crucible

• Muffle furnace

Procedure:

• Precursor Solution Preparation:

  • Prepare a 0.5 M stock solution of Scandium(III) nitrate in deionized water.

  • In a separate beaker, add a requisite amount of TEA to the scandium nitrate solution, maintaining a molar ratio of scandium ions to TEA of 1:4. A precipitate of scandium hydroxide [Sc(OH)₃] will initially form.

  • Dissolve the precipitate by the dropwise addition of concentrated nitric acid while stirring until a clear solution is obtained. The pH of the solution should be maintained at approximately 3.

• Evaporation and Precursor Formation:

  • Place the clear solution on a hot plate and heat to 150-200 °C with continuous stirring.

  • The solution will foam and puff as it evaporates. Continue heating until a voluminous, black, fluffy powder (the precursor) is formed.

• Calcination:

  • Transfer the precursor powder to a crucible.

  • Calcine the precursor in a muffle furnace at 550 °C for 2 hours to obtain scandium oxide nanoparticles.[1]

  • Allow the furnace to cool to room temperature before retrieving the product.

Mandatory Visualization

Caption: Thermal decomposition pathway of Scandium(III) nitrate hexahydrate.

Caption: Experimental workflow for the synthesis of scandium oxide.

References

• 1. researchgate.net [researchgate.net]
• 2. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. data.epo.org [data.epo.org]
• 5. Scandium Oxide: Production and Uses | Scandium [scandium.org]

Applications of Scandium(III) Nitrate Hydrate in Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Scandium(III) nitrate (B79036) hydrate (B1144303), Sc(NO₃)₃·xH₂O, is a versatile and water-soluble scandium salt that is gaining attention for its catalytic properties. As a Lewis acid, the high charge density of the Sc³⁺ ion allows it to effectively catalyze a variety of chemical transformations.[1] This document provides an overview of its applications in catalysis, with a focus on both established and emerging areas, and includes detailed experimental protocols for key reactions. While Scandium(III) triflate [Sc(OTf)₃] is a more extensively studied and utilized scandium-based catalyst in organic synthesis, the nitrate hydrate offers a valuable alternative with distinct solubility and reactivity profiles.

Lewis Acid Catalysis in Organic Synthesis

Scandium(III) nitrate hydrate functions as a potent Lewis acid catalyst, activating substrates and accelerating a range of important organic reactions.[1] Its catalytic activity is central to the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental in the synthesis of complex organic molecules, including pharmaceuticals.

Key Applications:

• Pechmann Condensation for Coumarin Synthesis: This reaction involves the condensation of a phenol (B47542) with a β-ketoester to form a coumarin, a scaffold present in many bioactive compounds. While many protocols utilize Scandium(III) triflate, the principle of Lewis acid catalysis is transferable.

• Knoevenagel Condensation: A nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a dehydration reaction. This is a crucial C-C bond-forming reaction in organic synthesis.

• Other Notable Reactions: Scandium nitrate has been cited as a catalyst for the Beckmann rearrangement of ketoximes to amides and the isomerization of allylic alcohols to aldehydes.[2]

Quantitative Data for Scandium-Catalyzed Reactions

The following table summarizes representative data for reactions catalyzed by Scandium(III) triflate, a closely related and extensively studied scandium-based Lewis acid catalyst. This data provides a benchmark for the potential efficacy of scandium catalysis.

Reaction	Substrate 1	Substrate 2	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Pechmann Condensation	Phenol	Ethyl acetoacetate	10	Solvent-free	80	-	Good-Excellent	--INVALID-LINK--
Pechmann Condensation	Resorcinol	Ethyl acetoacetate	10	Solvent-free	80	10 min	98	--INVALID-LINK--
Pechmann Condensation	m-Cresol	Ethyl acetoacetate	10	Solvent-free	80	30 min	92	--INVALID-LINK--
Knoevenagel Condensation	Benzaldehyde	Malononitrile	-	-	-	-	-	-
Aromatic Nitration	Toluene	Al(NO₃)₃·9H₂O / Ac₂O	1	Nitromethane	RT	1 h	98	--INVALID-LINK--

Note: Specific quantitative data for Scandium(III) nitrate hydrate in these organic reactions is not as readily available in the literature as for Scandium(III) triflate. The nitrate salt's performance may vary.

Experimental Protocols

Protocol 1: General Procedure for Scandium(III) Triflate-Catalyzed Pechmann Condensation of Coumarins

This protocol is adapted from literature using Scandium(III) triflate and serves as a starting point for exploring the use of Scandium(III) nitrate hydrate.

Materials:

• Phenol derivative (1.0 eq)

• β-ketoester (1.2 eq)

• Scandium(III) triflate (Sc(OTf)₃) (10 mol%) or Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) (10 mol%)

• Round-bottom flask

• Magnetic stirrer and hot plate

• Silica (B1680970) gel for chromatography

Procedure:

• To a clean, dry round-bottom flask, add the phenol (e.g., 2.0 mmol), the β-ketoester (e.g., 2.4 mmol), and the scandium catalyst (0.2 mmol).

• The reaction is conducted under solvent-free conditions.

• Heat the mixture to 80 °C with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Purify the product by silica gel column chromatography to afford the desired 4-substituted coumarin.

Logical Workflow for Pechmann Condensation:

Caption: Workflow for Scandium-Catalyzed Pechmann Condensation.

Application in Photocatalysis

Scandium(III) nitrate hydrate is a key precursor in the synthesis of advanced photocatalytic materials. Doping semiconductor materials with scandium can enhance their photocatalytic efficiency by modifying their electronic and structural properties.

Application: Synthesis of Scandium-Doped Zinc Oxide-Bismuth Vanadate (B1173111) (Sc-doped ZnO-BiVO₄) Composite Photocatalyst

A notable application of Scandium(III) nitrate hydrate is in the preparation of a Sc-doped ZnO-BiVO₄ composite photocatalyst. Doping with scandium can reduce the crystal size of ZnO, increase its specific surface area, and shorten the diffusion time of photogenerated electrons and holes. This leads to improved degradation efficiency of organic dyes under light irradiation.

Experimental Protocols

Protocol 2: Synthesis of Sc-doped ZnO-BiVO₄ Composite Photocatalyst

This protocol is based on the description in patent literature (CN201910819443.6) and general hydrothermal synthesis methods for similar composites.

Materials:

• Zinc hydroxide (B78521) (Zn(OH)₂)

• Citric acid

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Bismuth trichloride (B1173362) (BiCl₃)

• Sodium vanadate (NaVO₃)

• Sodium hydroxide (NaOH)

• Deionized water

• Hydrothermal synthesis reactor (autoclave)

• Centrifuge

• Drying oven

• Furnace

Procedure:

• Preparation of Sc-doped ZnO precursor:

  • Disperse zinc hydroxide in an aqueous solution of citric acid.

  • Add a calculated amount of Scandium(III) nitrate hydrate to achieve the desired Sc doping level (e.g., to form Zn₀.₉₂-₀.₉₇Sc₀.₀₃-₀.₀₈O).

  • Stir the mixture to form a homogeneous solution.

• Hydrothermal Synthesis:

  • In a separate vessel, dissolve bismuth trichloride and sodium vanadate in deionized water. Adjust the pH with NaOH solution to precipitate bismuth vanadate.

  • Add the Sc-doped ZnO precursor solution to the bismuth vanadate suspension.

  • Transfer the final mixture to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it at a specified temperature (e.g., 160-200 °C) for a designated time (e.g., 12-24 hours).

• Post-synthesis Processing:

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation.

  • Wash the product several times with deionized water and ethanol (B145695) to remove any unreacted precursors and by-products.

  • Dry the collected powder in an oven at 60-80 °C.

  • Calcine the dried powder in a furnace at an elevated temperature (e.g., 400-500 °C) to obtain the final Sc-doped ZnO-BiVO₄ composite photocatalyst.

Signaling Pathway for Enhanced Photocatalytic Activity:

References

• 1. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 2. Scandium nitrate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Scandium(III) Nitrate Hydrate in Thin Film Deposition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and experimental protocols for the use of Scandium(III) nitrate (B79036) hydrate (B1144303) as a precursor in the deposition of scandium oxide (Sc₂O₃) thin films. Scandium oxide thin films are of significant interest in various fields, including microelectronics, optics, and catalysis, owing to their desirable properties such as a high dielectric constant, wide bandgap, and excellent thermal stability.[1][2]

Overview of Scandium(III) Nitrate Hydrate as a Precursor

Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a water-soluble crystalline solid that serves as an excellent precursor for the solution-based deposition of scandium oxide thin films.[3] Its primary advantage lies in its ability to decompose cleanly into scandium oxide upon heating, releasing volatile byproducts.[4] This property makes it suitable for a variety of deposition techniques, including sol-gel, spray pyrolysis, spin coating, and electrostatic spray deposition. The choice of deposition method will depend on the desired film thickness, morphology, and substrate type.

Key Properties of Scandium(III) Nitrate Hydrate:

Property	Value	Reference
Appearance	White to off-white crystalline powder	[3]
Solubility	Soluble in water and strong mineral acids	[3]
Decomposition to Sc₂O₃	Occurs upon heating	[4]

Thin Film Deposition Techniques and Protocols

Sol-Gel Deposition

The sol-gel process is a versatile wet-chemical technique that involves the transition of a solution (sol) into a gel-like solid phase. For scandium oxide thin films, this typically involves the hydrolysis and condensation of the scandium nitrate precursor in a suitable solvent.

Experimental Protocol:

• Precursor Solution Preparation:

  • Dissolve Scandium(III) nitrate hydrate in a solvent such as 2-methoxyethanol (B45455) or ethanol. The concentration can be varied to control the final film thickness.

  • Add a stabilizing agent, like a chelating agent (e.g., acetylacetone), to control the hydrolysis and condensation rates.

  • Stir the solution at room temperature for several hours to ensure homogeneity.

• Coating:

  • Clean the substrate (e.g., silicon wafer, quartz, or glass) thoroughly using a standard cleaning procedure (e.g., sonication in acetone, isopropanol, and deionized water).

  • Deposit the precursor solution onto the substrate using spin coating or dip coating.

    • Spin Coating: Dispense the solution onto the center of the substrate and spin at a specific speed (e.g., 3000 rpm) for a set duration (e.g., 30 seconds) to achieve a uniform film.

    • Dip Coating: Immerse the substrate into the solution and withdraw it at a controlled speed.

• Drying and Annealing:

  • Dry the coated substrate on a hot plate at a low temperature (e.g., 100-150 °C) to evaporate the solvent.

  • Perform a final annealing step in a furnace at a higher temperature (e.g., 400-800 °C) to induce the decomposition of the nitrate precursor and promote the crystallization of the scandium oxide film. The annealing atmosphere (e.g., air, oxygen, or inert gas) can influence the film's properties.

Logical Relationship of Sol-Gel Process

Caption: Logical workflow for sol-gel deposition of Sc₂O₃ thin films.

Spray Pyrolysis

Spray pyrolysis is a deposition technique where a thin film is formed by spraying a precursor solution onto a heated substrate. The droplets undergo thermal decomposition upon contact with the hot surface, leading to the formation of the desired material.[5]

Experimental Protocol:

• Precursor Solution Preparation:

  • Prepare an aqueous or alcoholic solution of Scandium(III) nitrate hydrate. Typical concentrations range from 0.05 M to 0.2 M.

• Deposition:

  • Heat the substrate to the desired deposition temperature, which can range from 300 °C to 500 °C.

  • Atomize the precursor solution into fine droplets using a spray nozzle (e.g., ultrasonic or air-blast).

  • Direct the spray onto the heated substrate. The spray rate, nozzle-to-substrate distance, and carrier gas flow rate are critical parameters to control for achieving uniform films.

• Post-Deposition Treatment:

  • The as-deposited films may be amorphous or poorly crystalline. A post-annealing step in a furnace can be performed to improve crystallinity and film density.

Experimental Workflow for Spray Pyrolysis

Caption: Step-by-step workflow for spray pyrolysis deposition.

Spin Coating

Spin coating is a procedure used to deposit uniform thin films onto flat substrates. A small amount of coating material is applied to the center of the substrate, which is then spun at high speed to spread the material by centrifugal force.

Experimental Protocol:

• Precursor Solution Preparation:

  • Similar to the sol-gel method, prepare a solution of Scandium(III) nitrate hydrate in a suitable solvent (e.g., ethanol, 2-methoxyethanol). The viscosity of the solution will influence the final film thickness.

• Deposition:

  • Dispense a small volume of the precursor solution onto the center of a clean substrate.

  • Spin the substrate at a programmed speed and acceleration. A two-step process is common: a low-speed spread cycle followed by a high-speed spin cycle to achieve the desired thickness. Typical spin speeds range from 1000 to 5000 rpm.

• Thermal Treatment:

  • After spinning, the film is subjected to a drying step on a hot plate to remove residual solvent.

  • A final annealing step at elevated temperatures is necessary for the conversion to scandium oxide.

Spin Coating Process Flow

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. gitverlag.com [gitverlag.com]
• 5. researchgate.net [researchgate.net]

Application Note: Preparation of Scandium(III) Nitrate Hydrate Solutions for Research

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols and safety information for the preparation of Scandium(III) nitrate (B79036) hydrate (B1144303) solutions for laboratory use. Scandium(III) nitrate is a key precursor and catalyst in various fields, including organic synthesis, materials science, and pharmaceutical research.[1][2][3][4][5]

Material Properties and Characteristics

Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a white, crystalline solid that is hygroscopic and moderately to highly soluble in water and ethanol.[1][3][6][7][8][9] Its high solubility and reactivity make it a versatile reagent.[4] Upon heating, it decomposes to form scandium oxide.[1][4][10][11]

Table 1: Physical and Chemical Properties of Scandium(III) Nitrate Hydrate

Property	Value	References
Chemical Formula	Sc(NO₃)₃·xH₂O	[1][12]
Molar Mass (anhydrous)	230.97 g/mol	[3][12]
Appearance	White to off-white crystalline powder	[1][4][6]
Solubility	Soluble in water and strong mineral acids; also soluble in ethanol.	[1][3][7][8][9]
Key Characteristic	Hygroscopic; decomposes upon heating.	[1][7][9]

Safety, Handling, and Storage

Scandium(III) nitrate is a strong oxidizing agent and can cause irritation to the skin, eyes, and respiratory system.[8][10][12][13] Proper safety protocols are mandatory.

Table 2: Safety and Handling Precautions

Category	Recommendation	References
Hazard Class	Oxidizing solid (GHS Class 5.1)	[1]
Personal Protective Equipment (PPE)	Chemical safety goggles or face shield, nitrile/rubber gloves, lab coat or protective suit.	[12][13]
Handling	Use in a well-ventilated area or chemical fume hood. Avoid dust formation. Keep away from heat, open flames, and combustible materials.	[13][14][15]
Storage	Store in a cool, dry, well-ventilated place in a tightly sealed container. Store away from reducing agents and combustible materials.	[6][13][15]
First Aid (Eyes)	Rinse immediately and cautiously with water for at least 15 minutes, removing contact lenses if present. Seek medical attention.	[12][13]
First Aid (Skin)	Wash off immediately with plenty of soap and water. Remove contaminated clothing.	[12][13]
Incompatibilities	Reducing agents, combustible materials, hydrocarbons.	[6][10][13]

Experimental Protocol: Preparation of an Aqueous Solution

This protocol details the steps to prepare a standard aqueous solution of Scandium(III) nitrate hydrate.

Objective: To prepare a 500 mL solution of 0.1 M Scandium(III) nitrate hydrate.

Materials and Equipment:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Deionized (DI) or distilled water

• 500 mL volumetric flask (Class A)

• Analytical balance

• Weighing paper or boat

• Spatula

• Magnetic stirrer and stir bar

• Beaker (e.g., 250 mL)

• Wash bottle with DI water

• Appropriate PPE (goggles, gloves, lab coat)

Procedure:

• Pre-Preparation: Ensure all glassware is clean and dry. Set up the magnetic stirrer in a chemical fume hood. Don all required PPE.

• Calculate Required Mass:

  • The exact mass required depends on the degree of hydration (x) of the salt, which can vary. Always use the molecular weight provided by the manufacturer on the container's label for the most accurate preparation.

  • For this example, assume the formula is Scandium(III) nitrate pentahydrate, Sc(NO₃)₃·5H₂O, with a molecular weight of 321.04 g/mol .

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = 0.1 mol/L × 0.500 L × 321.04 g/mol = 16.052 g

• Weigh the Compound:

  • Place the weighing boat on the analytical balance and tare it.

  • Carefully weigh out the calculated mass (16.052 g) of Scandium(III) nitrate hydrate. Record the exact mass.

• Dissolution:

  • Add approximately 300 mL of DI water to the 250 mL beaker.

  • Place the magnetic stir bar in the beaker and set it on the magnetic stirrer at a moderate speed.

  • Carefully add the weighed Scandium(III) nitrate hydrate to the water in the beaker.

  • Allow the solution to stir until the solid is completely dissolved. The compound is readily soluble in water.[1][4]

• Final Volume Adjustment:

  • Once dissolved, carefully transfer the solution from the beaker into the 500 mL volumetric flask.

  • Rinse the beaker several times with small amounts of DI water, transferring the rinsate into the volumetric flask each time to ensure all the scandium salt is transferred.

  • Continue to add DI water to the volumetric flask until the bottom of the meniscus reaches the calibration mark. Use a dropper for the final additions to avoid overshooting the mark.

• Homogenization and Storage:

  • Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is homogeneous.

  • Transfer the final solution to a clean, clearly labeled storage bottle. The label should include the chemical name, concentration, date of preparation, and your initials.

  • Store in a cool, well-ventilated area, away from incompatible materials.[13]

Experimental Workflow Visualization

The following diagram illustrates the key steps in the preparation protocol.

Caption: Workflow for preparing Scandium(III) nitrate hydrate solution.

Applications in Research & Drug Development

Prepared solutions of Scandium(III) nitrate are utilized in a variety of advanced applications:

• Catalysis: It serves as an effective Lewis acid catalyst in numerous organic reactions, facilitating the synthesis of complex molecules that may be precursors to active pharmaceutical ingredients (APIs).[3][4]

• Advanced Materials: The solution is a common precursor for synthesizing scandium-doped materials, such as scandia-stabilized zirconia for solid oxide fuel cells or specialty glasses and ceramics.[2][9][16]

• Drug Development & Medical Applications: Scandium compounds have been investigated for potential roles in drug delivery systems and as contrast agents for medical imaging.[2][17] Furthermore, scandium catalysts are valuable in medicinal chemistry for the efficient synthesis of novel drugs.[17]

References

• 1. wholesale Scandium(III) nitrate hydrate Crystalline - FUNCMATER [funcmater.com]
• 2. NA1077 Scandium Nitrate (Sc (NO3)3·H2O) | Scandium [scandium.org]
• 3. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 4. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 5. lookchem.com [lookchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. zegmetal.com [zegmetal.com]
• 8. chembk.com [chembk.com]
• 9. Page loading... [guidechem.com]
• 10. americanelements.com [americanelements.com]
• 11. americanelements.com [americanelements.com]
• 12. prochemonline.com [prochemonline.com]
• 13. fishersci.com [fishersci.com]
• 14. echemi.com [echemi.com]
• 15. file1.lookchem.com [file1.lookchem.com]
• 16. Scandium Nitrate (SC(NO3)3·xH2O) (CAS No. 13465-60-6) Supplier | Stanford Materials Corporation [stanfordmaterials.com]
• 17. Scandium for Medical Applications | Scandium [scandium.org]

Application Notes: Scandium(III) Nitrate Hydrate in the Production of Advanced Phosphors and Luminescent Materials

Introduction

Scandium(III) nitrate (B79036) hydrate (B1144303) (Sc(NO₃)₃·xH₂O) is a key precursor in the synthesis of advanced phosphors and luminescent materials.[1] Its utility stems from its high water solubility and its ability to form scandium oxide upon thermal decomposition, making it an ideal starting material for doping and creating host lattices in various luminescent materials.[1] Scandium's incorporation into phosphor hosts can significantly influence the material's structural and electronic properties, leading to enhanced luminescent efficiency, thermal stability, and tunable emission spectra. These materials are finding applications in solid-state lighting, displays, and emerging biomedical fields.[1]

Key Applications

• Solid-State Lighting and Displays: Scandium is used to modify the crystal field environment of activator ions (like Ce³⁺ or Eu²⁺) in phosphors, which can tune the emission wavelength and improve quantum efficiency. For example, scandium-containing silicate (B1173343) phosphors have been developed that exhibit cyan emission, a crucial component for creating warm white light in LEDs with a high color rendering index.

• Persistent Luminescence Materials: Scandium can be incorporated into host lattices to create materials with long-lasting afterglow. These "glow-in-the-dark" materials have applications in safety signage, emergency lighting, and potentially in biomedical imaging.

• Bioimaging and Theranostics: While still an emerging area, scandium's influence on the luminescent properties of nanoparticles is being explored for biological applications. Lanthanide-doped nanoparticles, a category that can include scandium, are investigated as probes for in vivo imaging and as carriers for targeted drug delivery and photodynamic therapy.[2][3] The unique optical properties of these nanoparticles, such as upconversion (emitting higher energy light than the excitation source), allow for deep tissue imaging with reduced autofluorescence.

Mechanism of Action in Phosphor Synthesis

Scandium(III) nitrate hydrate serves two primary roles in phosphor synthesis:

• Host Lattice Component: Scandium ions can be a fundamental constituent of the phosphor's crystal structure. For instance, in scandium vanadate (B1173111) (ScVO₄) or scandium phosphate (B84403) (ScPO₄) based phosphors, the Sc³⁺ ion is part of the host lattice that is then doped with an activator ion to produce luminescence.

• Dopant/Co-dopant: In other phosphor systems, scandium is introduced as a dopant to modify the properties of an existing host lattice. Its small ionic radius and trivalent state can create localized changes in the crystal field around the activator ion, which in turn alters the energy levels and, consequently, the emission characteristics of the phosphor.

Experimental Protocols

Protocol 1: Solid-State Synthesis of Scandium-Phosphorus Vanadate Solid Solution Phosphor (Sc(Pₓ,V₁₋ₓ)O₄)

This protocol describes the synthesis of an external dopant-free luminescent material where the emission color can be tuned by varying the ratio of phosphorus to vanadium.

Materials:

• Scandium oxide (Sc₂O₃, 99.9%)

• Ammonium dihydrogen phosphate (NH₄H₂PO₄, 99.99%)

• Ammonium metavanadate (NH₄VO₃, 99.95%)

• Agate mortar and pestle

• Alumina (B75360) crucible

• High-temperature tube furnace

Procedure:

• Precursor Stoichiometry: Calculate the molar ratios of the precursors based on the desired chemical composition of Sc(Pₓ,V₁₋ₓ)O₄. The value of 'x' can be varied from 0 to 1 to achieve different emission colors.

• Grinding: Weigh the appropriate amounts of Sc₂O₃, NH₄H₂PO₄, and NH₄VO₃ and place them in an agate mortar.

• Homogenization: Thoroughly grind the mixture of precursors for at least 30 minutes to ensure a homogeneous powder.

• Calcination: Transfer the ground powder into an alumina crucible. Place the crucible in a tube furnace.

• Heating Profile: Heat the sample in an air atmosphere to 1100 °C at a ramp rate of 5 °C/min.

• Isothermal Treatment: Hold the temperature at 1100 °C for 2 hours.

• Cooling: Allow the furnace to cool down naturally to room temperature.

• Final Grinding: Remove the synthesized phosphor from the crucible and grind it again in an agate mortar to obtain a fine powder for characterization.

Protocol 2: General Sol-Gel Synthesis Approach for Scandium-Doped Phosphors

The sol-gel method offers a low-temperature route to producing homogeneous, nano-sized phosphor particles.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Host metal precursors (e.g., metal alkoxides or nitrates)

• Activator ion precursor (e.g., a nitrate salt of a lanthanide)

• Solvent (e.g., ethanol, 2-methoxyethanol)

• Chelating agent/Polymerizing agent (e.g., citric acid, ethylene (B1197577) glycol)

• Beakers, magnetic stirrer, and hotplate

• Drying oven

• Muffle furnace

Procedure:

• Sol Preparation: Dissolve stoichiometric amounts of Scandium(III) nitrate hydrate, the host metal precursors, and the activator precursor in the chosen solvent under vigorous stirring.

• Hydrolysis and Condensation: Add a controlled amount of water to initiate hydrolysis. A chelating agent like citric acid can be added to form stable complexes with the metal ions and prevent premature precipitation.

• Gel Formation: Heat the solution gently (e.g., 60-80 °C) while stirring. A polymerizing agent like ethylene glycol can be added to promote the formation of a cross-linked polymer network, resulting in a viscous gel.

• Drying: Dry the gel in an oven at a low temperature (e.g., 100-120 °C) for several hours to remove the solvent and other volatile components, resulting in a dried xerogel.

• Pre-Calcination: Heat the xerogel at an intermediate temperature (e.g., 400-500 °C) to decompose the organic components.

• Final Calcination: Calcine the resulting powder at a higher temperature (e.g., 800-1200 °C, depending on the host material) for a specific duration to promote crystallization and activation of the phosphor. The atmosphere (air or reducing) will depend on the desired valence state of the activator ion.

• Characterization: The final phosphor powder is ready for structural and luminescence characterization.

Data Presentation

Luminescent Properties of Scandium-Containing Phosphors

Phosphor Composition	Synthesis Method	Excitation Wavelength (nm)	Emission Peak (nm)	Quantum Efficiency (QE)	Decay Lifetime	Reference
Sc(Pₓ,V₁₋ₓ)O₄ (x=0 to 0.9)	Solid-State Reaction	Not Specified	457 - 524 (tunable)	~40% enhancement at x=0.3	Not Specified	[2][4]
KBaScSi₂O₇:Ce³⁺	Not Specified	300-400	509	Not Specified	Not Specified
Sr₉Sc(PO₄)₇:Eu²⁺	Solid-State Reaction	250-450	510	Not Specified	Not Specified
Sr₉Sc(PO₄)₇:Ce³⁺,Mn²⁺	Solid-State Reaction	310	370 and 610	Not Specified	Not Specified

Visualizations

Experimental Workflows and Logical Relationships

Caption: General experimental workflows for the synthesis of scandium-containing phosphors.

References

• 1. Cellular uptake efficiency of nanoparticles investigated by three-dimensional imaging - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Drug delivery with upconversion nanoparticles for multi-functional targeted cancer cell imaging and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeted Delivery of Functionalized Upconversion Nanoparticles for Externally Triggered Photothermal/Photodynamic Therapies of Brain Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Scandium(III) Nitrate Hydrate as a Doping Agent in Solid-State Batteries

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of high-performance, safe, and reliable all-solid-state batteries (ASSBs) is a critical step towards next-generation energy storage solutions. A key component of ASSBs is the solid-state electrolyte (SSE), which replaces the flammable liquid electrolytes found in conventional lithium-ion batteries. The ionic conductivity of the SSE is a crucial parameter that directly impacts the overall performance of the battery. Doping the electrolyte material with various elements has emerged as an effective strategy to enhance its ionic conductivity and other electrochemical properties.

Scandium (Sc), a rare-earth element, has shown significant promise as a dopant in a variety of SSE materials, including garnet-type, perovskite-type, and sulfide-based electrolytes. The introduction of Sc³⁺ ions into the host lattice can create vacancies and distort the crystal structure, thereby facilitating the movement of lithium or sodium ions and boosting ionic conductivity. Scandium(III) nitrate (B79036) hydrate (B1144303) (Sc(NO₃)₃·xH₂O) is a versatile and water-soluble precursor that is frequently utilized in various wet-chemistry synthesis routes for incorporating scandium into the electrolyte structure.

These application notes provide a comprehensive overview of the use of scandium(III) nitrate hydrate as a doping agent in solid-state batteries. Detailed experimental protocols for common synthesis methods are provided, along with a summary of the performance enhancements achieved through scandium doping.

Data Presentation: Performance Enhancement by Scandium Doping

The introduction of scandium as a dopant has been shown to significantly improve the electrochemical performance of various solid-state electrolytes. The following tables summarize the quantitative data from several studies.

Electrolyte Type	Dopant Precursor	Doping Level	Ionic Conductivity (S/cm)	Activation Energy (eV)	Key Findings
Sulfide (Li₆PS₅Cl-type)	Scandium Oxide	x=0.04	3.17 x 10⁻³	-	High ionic conductivity and stable cycling.[1]
NASICON (Na₃Zr₂(SiO₄)₂(PO₄))	Scandium Source	x=0.4	4.0 x 10⁻³	-	Optimum Na-ion conductivity achieved.[2]
Halide (Li₃ScCl₆-based)	Scandium Source	x=0.4 (Zr-doped)	1.61 x 10⁻³	0.326	Enhanced ionic conductivity.[3]
Halide (Li₃ScCl₆-based)	Scandium Source	x=0.4 (Hf-doped)	1.33 x 10⁻³	0.323	Weaker Li-Cl bonds facilitating Li⁺ transport.[3]
Perovskite (PrBaCo₂O₅₊δ)	Sc(NO₃)₃·xH₂O	0.1 mol	-	-	Improved electrochemical performance as a cathode.[4]
Li₃Sb-based	Scandium Source	x=0.15	4.2 x 10⁻²	0.182	Superior ionic conductivity.

Battery Performance Metric	Scandium-Doped Electrolyte	Undoped/Other Electrolyte	Improvement
Critical Current Density	0.95 mA/cm² (Li₆.₀₈P₀.₉₆Sc₀.₀₄S₄.₉₄O₀.₀₆Cl)	Not specified	High CCD indicating dendrite suppression.[1]
Cycling Stability	Stable over 300 h at 0.1 mA/cm² (Li-Li symmetric cell)[1]	Not specified	Enhanced stability.
First Cycle Discharge Capacity	191.2 mAh/g (Li₆.₀₈P₀.₉₆Sc₀.₀₄S₄.₉₄O₀.₀₆Cl)	Not specified	High initial capacity.[1]
Capacity Retention	123 mAh/g after 950 cycles (Li₆.₀₈P₀.₉₆Sc₀.₀₄S₄.₉₄O₀.₀₆Cl)	Not specified	Excellent long-term cycling performance.[1]
First Cycle Efficiency	76.78% (Li₆.₀₈P₀.₉₆Sc₀.₀₄S₄.₉₄O₀.₀₆Cl)	Not specified	Good initial coulombic efficiency.[1]

Experimental Protocols

Scandium(III) nitrate hydrate is a suitable precursor for introducing scandium into solid-state electrolytes via wet-chemistry methods such as the sol-gel, Pechini, and glycine-nitrate processes. These methods offer advantages over traditional solid-state reactions by providing better stoichiometric control, homogeneity, and often lower synthesis temperatures.

Protocol 1: Sol-Gel Synthesis of Scandium-Doped Garnet-Type Electrolytes (e.g., LLZO)

This protocol describes a general procedure for synthesizing scandium-doped Li₇La₃Zr₂O₁₂ (LLZO), a promising garnet-type solid electrolyte.

Materials:

• Lithium nitrate (LiNO₃)

• Lanthanum nitrate hydrate (La(NO₃)₃·6H₂O)

• Zirconium(IV) oxynitrate hydrate (ZrO(NO₃)₂·xH₂O)

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Citric acid

• Ethylene (B1197577) glycol

• Deionized water

• Ethanol

Procedure:

• Precursor Solution Preparation:

  • Calculate the stoichiometric amounts of LiNO₃, La(NO₃)₃·6H₂O, ZrO(NO₃)₂·xH₂O, and Sc(NO₃)₃·xH₂O required for the desired doping level (e.g., Li₇₋ₓLa₃Zr₂₋ₓScₓO₁₂). An excess of LiNO₃ (typically 10-20 mol%) is often added to compensate for lithium loss at high temperatures.

  • Dissolve the calculated amounts of metal nitrates in a minimal amount of deionized water with stirring.

• Chelation:

  • Prepare a solution of citric acid in deionized water. The molar ratio of citric acid to total metal cations is typically maintained at 1.5:1 to 2:1.

  • Add the citric acid solution to the metal nitrate solution under continuous stirring.

• Polymerization and Gel Formation:

  • Add ethylene glycol to the solution. The molar ratio of ethylene glycol to citric acid is usually 1:1.

  • Heat the solution to 80-90 °C on a hot plate with constant stirring to promote polyesterification and evaporation of the solvent, leading to the formation of a viscous gel.

• Decomposition and Calcination:

  • Dry the gel in an oven at 120-150 °C for several hours to remove residual water.

  • Transfer the dried gel to a furnace and heat it to 400-600 °C for 2-4 hours to decompose the organic precursors and form a precursor powder.

  • Grind the resulting powder and calcine it at a higher temperature (e.g., 800-1000 °C) for 4-8 hours to obtain the crystalline scandium-doped LLZO phase.

• Sintering:

  • Press the calcined powder into pellets.

  • Sinter the pellets at a high temperature (e.g., 1100-1250 °C) for 4-12 hours to achieve a dense ceramic electrolyte.

Protocol 2: Glycine-Nitrate Process for Scandium-Doped Perovskite-Type Electrolytes

This protocol outlines the synthesis of scandium-doped perovskite oxides, which can be used as cathodes or electrolytes in solid oxide fuel cells and potentially in solid-state batteries.

Materials:

• Stoichiometric amounts of the desired metal nitrates (e.g., Pr(NO₃)₃·6H₂O, Ba(NO₃)₂, Co(NO₃)₂·6H₂O for a perovskite cathode).

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O).

• Glycine (B1666218) (C₂H₅NO₂).

• Deionized water.

Procedure:

• Precursor Solution Preparation:

  • Dissolve stoichiometric amounts of the metal nitrates and scandium(III) nitrate hydrate in deionized water.

• Addition of Fuel:

  • Add glycine to the nitrate solution. The molar ratio of glycine to total metal nitrates is a critical parameter and typically ranges from 1:1 to 2:1. This ratio influences the combustion process and the properties of the final powder.

• Combustion:

  • Heat the solution on a hot plate to evaporate excess water, resulting in a viscous liquid.

  • Upon further heating, the mixture will auto-ignite and undergo a self-sustaining combustion reaction, producing a voluminous, fine powder. This process should be carried out in a well-ventilated fume hood.

• Calcination:

  • The as-synthesized powder may contain some organic residues. Calcine the powder at a temperature typically between 600 °C and 1000 °C for several hours to obtain the pure crystalline phase.[5]

Protocol 3: Pechini Method for Scandium-Doped Oxide Electrolytes

The Pechini method is a variation of the sol-gel process that uses a polyesterification reaction between a chelating agent (like citric acid) and a polyhydroxy alcohol (like ethylene glycol) to form a polymeric resin that traps the metal cations.

Materials:

• Stoichiometric amounts of metal nitrates or other soluble metal salts.

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O).

• Citric acid.

• Ethylene glycol.

• Deionized water.

Procedure:

• Chelation of Metal Cations:

  • Dissolve the metal nitrates and scandium(III) nitrate hydrate in deionized water.

  • Add citric acid to the solution to chelate the metal cations. The molar ratio of citric acid to total metal cations is typically greater than 1.

• Polymerization:

  • Add ethylene glycol to the solution. The molar ratio of ethylene glycol to citric acid is usually around 4:1.

  • Heat the solution to approximately 150 °C to promote the formation of a polyester (B1180765) resin.

• Resin Decomposition and Calcination:

  • Heat the polymer resin to a higher temperature (e.g., 300-400 °C) to decompose the organic components.

  • Calcine the resulting precursor powder at a temperature suitable for the formation of the desired crystalline phase (e.g., 700-1000 °C).

Visualizations

Experimental Workflow

Caption: Generalized workflow for synthesizing scandium-doped solid-state electrolytes using a wet-chemistry method.

Mechanism of Ionic Conductivity Enhancement

Caption: Scandium doping creates vacancies, enhancing Li⁺ ion mobility in the solid electrolyte.

Conclusion

Scandium(III) nitrate hydrate is a valuable and versatile precursor for the synthesis of high-performance scandium-doped solid-state electrolytes. The use of wet-chemistry methods, such as sol-gel, glycine-nitrate, and Pechini processes, allows for the homogeneous incorporation of scandium into the host material, leading to significant improvements in ionic conductivity, cycling stability, and other crucial battery performance metrics. The detailed protocols provided in these application notes offer a starting point for researchers and scientists working on the development of next-generation all-solid-state batteries. Further optimization of doping concentrations and synthesis parameters is encouraged to unlock the full potential of scandium-doped solid electrolytes.

References

• 1. Tri-Doping of Sol–Gel Synthesized Garnet-Type Oxide Solid-State Electrolyte - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tri-Doping of Sol-Gel Synthesized Garnet-Type Oxide Solid-State Electrolyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 硝酸钪(III) 水合物 99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 5. Scandium Doping Effect on a Layered Perovskite Cathode for Low-Temperature Solid Oxide Fuel Cells (LT-SOFCs) | MDPI [mdpi.com]

Application Notes and Protocols for Electrostatic Spray Deposition of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electrostatic Spray Deposition (ESD) is a versatile and cost-effective thin-film deposition technique that utilizes an electric field to atomize a precursor solution and deposit a coating onto a substrate. This method offers excellent control over film morphology and stoichiometry, making it suitable for a wide range of applications, from electronics to biomedical devices. Scandium(III) nitrate (B79036) hydrate (B1144303) is a water-soluble precursor that, upon thermal decomposition, yields scandium oxide (Sc₂O₃), a high-melting-point ceramic with applications in high-temperature systems, electronic ceramics, and as a biocompatible coating material.[1]

These application notes provide a detailed protocol for the deposition of scandium oxide thin films using Scandium(III) nitrate hydrate as a precursor via the ESD technique. The information is intended to guide researchers in fabricating scandium oxide coatings for applications in catalysis, as biocompatible layers on medical implants, and as potential platforms for drug delivery systems.

Applications

Scandium oxide thin films and coatings produced via ESD have several promising applications:

• Catalysis: The high surface area and unique electronic properties of scandium oxide nanoparticles make them effective catalysts in various chemical reactions, including organic synthesis and in solid oxide fuel cells (SOFCs) to enhance the conversion of fuel to electricity.[2]

• Biocompatible Coatings for Medical Devices: Scandium oxide coatings can be applied to medical implants to improve their biocompatibility and integration with human tissue.[1] These coatings can enhance the safety and efficacy of devices such as orthopedic and dental implants.[1]

• Drug Delivery Systems: The porous nature of coatings produced by ESD can be tailored to load and control the release of therapeutic agents.[3][4][5][6][7][8][9] Scandium oxide nanoparticles have been identified as potential candidates for biomedical imaging and targeted drug delivery.[2]

Experimental Protocols

Precursor Solution Preparation

The preparation of a stable and homogeneous precursor solution is critical for achieving uniform thin films.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Solvent (e.g., ethanol, deionized water, or a mixture)

Protocol:

• Weigh the desired amount of Scandium(III) nitrate hydrate.

• Dissolve the precursor in the chosen solvent or solvent mixture.

• Stir the solution vigorously using a magnetic stirrer until the precursor is completely dissolved.

• For enhanced solution stability and to prevent precipitation, the solution can be sonicated for a short period.

Parameter	Value Range	Notes
Precursor Concentration	0.05 M - 0.2 M	Higher concentrations can lead to thicker films but may also increase the risk of nozzle clogging and film cracking.
Solvent System	Ethanol, Water, Ethanol/Water mixtures	The choice of solvent affects the solution's conductivity, viscosity, and boiling point, which in turn influence the spray characteristics and film morphology.

Electrostatic Spray Deposition (ESD)

The ESD setup consists of a high-voltage power supply, a syringe pump to deliver the precursor solution, a nozzle (e.g., a stainless-steel capillary), and a heated substrate holder.

Equipment:

• High-voltage DC power supply (0-30 kV)

• Syringe pump

• Nozzle (e.g., 22-gauge stainless steel needle)

• Substrate (e.g., silicon wafer, quartz, or a medical-grade alloy)

• Heated substrate holder with temperature control

• Grounded collector

Protocol:

• Clean the substrate thoroughly using a multi-step sonication process in acetone, ethanol, and deionized water, followed by drying with nitrogen gas.

• Mount the substrate on the heated holder and set the desired deposition temperature.

• Load the precursor solution into a syringe and connect it to the nozzle via tubing.

• Position the nozzle at the desired distance from the substrate.

• Set the flow rate of the precursor solution using the syringe pump.

• Apply a high voltage between the nozzle and the grounded substrate to initiate the electrospray.

• Maintain the deposition parameters for the desired duration to achieve the target film thickness.

• After deposition, allow the substrate to cool down to room temperature.

• Perform a post-deposition annealing step to ensure the complete decomposition of the nitrate precursor to scandium oxide and to improve the crystallinity of the film.

Parameter	Typical Value Range	Influence on Deposition Process
Applied Voltage	5 - 15 kV	Affects the atomization of the precursor solution and the trajectory of the charged droplets. A stable cone-jet mode is typically desired for uniform deposition.
Flow Rate	0.1 - 2.0 mL/hr	Influences the droplet size and the amount of material deposited per unit time.
Nozzle-to-Substrate Distance	2 - 10 cm	Affects the electric field strength and the time for solvent evaporation before the droplets reach the substrate.
Substrate Temperature	200 - 450 °C	Promotes the evaporation of the solvent and the in-situ decomposition of the precursor.
Post-Deposition Annealing	400 - 800 °C for 1-2 hours	Ensures complete conversion to the oxide phase and can improve the film's crystallinity and density.

Thermal Decomposition of Scandium(III) Nitrate Hydrate

The conversion of the deposited Scandium(III) nitrate hydrate to scandium oxide occurs through thermal decomposition. Understanding this process is key to optimizing the deposition and annealing temperatures. A thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) of Scandium(III) nitrate hexahydrate reveals a multi-step decomposition process.[10]

Temperature Range (°C)	Event	Mass Loss (%)
37 - 188	Loss of water and nitric acid from the initial condensation of the hexahydrate.[10]	~22.4
188 - 248	Further decomposition and formation of an intermediate oxynitrate (Sc₄O₅(NO₃)₂).[10]	-
248 - 383	Destruction of the oxynitrate and formation of an unstable dimer (Sc₄O₆), leading to scandium oxide.[10]	-
> 383	Formation of crystalline scandium oxide (Sc₂O₃).[10]	-

Note: The exact temperatures and mass losses can vary depending on the heating rate and atmospheric conditions.

Visualizations

Fig. 1: Experimental workflow for ESD of Scandium(III) nitrate hydrate.

Fig. 2: Thermal decomposition pathway of Scandium(III) nitrate hydrate.

Fig. 3: Conceptual diagram of a drug-eluting scandium oxide coating.

References

• 1. Scandium for Medical Applications | Scandium [scandium.org]
• 2. nanorh.com [nanorh.com]
• 3. mdpi.com [mdpi.com]
• 4. hzo.com [hzo.com]
• 5. Controlled Release of Drugs From Tablet Coatings [openaccess.iyte.edu.tr]
• 6. Coatings for controlled-release drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. colorcon.com [colorcon.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Scandium(III) Nitrate Hydrate in Organic Synthesis Catalysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of scandium(III) nitrate (B79036) hydrate (B1144303) as a catalyst in organic synthesis. Scandium(III) nitrate hydrate is a versatile and efficient water-tolerant Lewis acid catalyst that can be employed in a variety of organic transformations, offering advantages such as high yields, mild reaction conditions, and simple experimental procedures.

Introduction

Scandium(III) nitrate hydrate, Sc(NO₃)₃·xH₂O, has emerged as a promising catalyst in organic synthesis due to the strong Lewis acidity of the Sc³⁺ ion. Its utility is particularly notable in multicomponent reactions, which are powerful tools for the efficient construction of complex molecular architectures from simple starting materials in a single step. This document focuses on the application of scandium(III) nitrate hydrate in the Biginelli reaction, a classic multicomponent reaction for the synthesis of dihydropyrimidinones (DHPMs), which are a class of compounds with significant therapeutic potential. The protocols provided herein are based on established methodologies for similar rare-earth metal nitrate catalysts and are adapted for the use of scandium(III) nitrate hydrate.

Key Applications: The Biginelli Reaction

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793). The resulting dihydropyrimidinone scaffold is a core structure in numerous biologically active molecules, exhibiting a wide range of pharmacological activities, including antiviral, antibacterial, and antihypertensive properties. Scandium(III) nitrate hydrate is an effective catalyst for this transformation, promoting the reaction through its action as a Lewis acid.

General Reaction Scheme:

Caption: General scheme of the Biginelli reaction.

Quantitative Data Summary

The following table summarizes the expected yields and reaction times for the scandium(III) nitrate hydrate-catalyzed Biginelli reaction with various substrates. The data is based on analogous reactions catalyzed by other rare-earth nitrates.[1][2]

Entry	Aldehyde (R¹)	β-Dicarbonyl	X	Time (min)	Yield (%)
1	C₆H₅	Ethyl acetoacetate	O	10	95
2	4-Cl-C₆H₄	Ethyl acetoacetate	O	8	98
3	4-NO₂-C₆H₄	Ethyl acetoacetate	O	12	92
4	4-CH₃O-C₆H₄	Ethyl acetoacetate	O	15	90
5	C₆H₅	Methyl acetoacetate	O	12	93
6	C₆H₅	Ethyl acetoacetate	S	15	91
7	4-Cl-C₆H₄	Ethyl acetoacetate	S	10	96

Experimental Protocols

General Protocol for the Scandium(III) Nitrate Hydrate-Catalyzed Biginelli Reaction

This protocol describes a solvent-free method for the synthesis of dihydropyrimidinones.

Materials:

• Aldehyde (1.0 mmol)

• β-ketoester (1.0 mmol)

• Urea or thiourea (1.1 mmol)

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) (0.1 mmol, 10 mol%)

• Ethanol

• Water

• Round-bottom flask (25 mL)

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) plates

• Filtration apparatus

Procedure:

• To a 25 mL round-bottom flask, add the aldehyde (1.0 mmol), β-ketoester (1.0 mmol), urea or thiourea (1.1 mmol), and scandium(III) nitrate hydrate (0.1 mmol).

• Place the flask in a pre-heated oil bath or on a heating mantle set to 80 °C.

• Stir the reaction mixture vigorously under solvent-free conditions.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically within 8-25 minutes), remove the flask from the heat and allow it to cool to room temperature.

• Add 15 mL of cold water to the reaction mixture and stir for an additional 15-25 minutes at room temperature.

• Collect the solid product by filtration.

• Wash the solid with a 1:2 ethanol-water mixture (15 mL) to remove any residual catalyst.

• Dry the purified product to obtain the dihydropyrimidinone.

Reaction Mechanism and Workflow

The proposed mechanism for the Biginelli reaction catalyzed by a Lewis acid like scandium(III) nitrate involves the activation of the aldehyde by the Sc³⁺ ion, facilitating the formation of an acylimine intermediate. This is followed by the nucleophilic addition of the β-ketoester enolate and subsequent cyclization and dehydration to afford the final dihydropyrimidinone product.

Proposed Catalytic Cycle:

Caption: Proposed mechanism for the Biginelli reaction.

Experimental Workflow Diagram:

Caption: Experimental workflow for the Biginelli reaction.

Conclusion

Scandium(III) nitrate hydrate serves as an efficient and practical catalyst for the Biginelli reaction, providing a green and facile route to a diverse range of dihydropyrimidinones. The mild, solvent-free conditions, short reaction times, and high yields make this protocol a valuable addition to the synthetic chemist's toolbox for the construction of these important heterocyclic compounds. The straightforward work-up procedure further enhances the appeal of this methodology for applications in both academic research and industrial drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Stability and storage conditions for Scandium(III) nitrate hydrate

Technical Support Center: Scandium(III) Nitrate (B79036) Hydrate (B1144303)

This guide provides researchers, scientists, and drug development professionals with essential information on the stability, storage, and handling of Scandium(III) nitrate hydrate.

Frequently Asked Questions (FAQs)

Q1: What is the proper way to store Scandium(III) nitrate hydrate?

A1: Scandium(III) nitrate hydrate is hygroscopic, meaning it readily absorbs moisture from the air.[1][2] To ensure its stability, it should be stored under the following conditions:

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).[1][3]

• Container: Keep containers tightly closed.[1][3][4] Use the original manufacturer-supplied container whenever possible.[5]

• Environment: The storage area must be dry, cool, and well-ventilated.[1][3][4]

• Incompatibilities: Store away from combustible materials, reducing agents, strong acids, and metal powders.[1][3][6]

Q2: What are the visible signs of degradation or contamination?

A2: The primary sign of improper handling is deliquescence, where the white, crystalline powder absorbs moisture and may become wet or clump together.[7] While pure Scandium(III) nitrate is a white or off-white crystalline solid, significant color changes could indicate contamination or reaction with impurities.[8][9]

Q3: Is Scandium(III) nitrate hydrate stable at room temperature?

A3: Yes, the product is considered stable under normal handling and recommended storage conditions.[5][6] However, its stability is compromised by exposure to moisture.[1][3] It is also an oxidizer, and its heat of reaction with reducing agents or combustibles may cause ignition.[6]

Q4: What happens when Scandium(III) nitrate hydrate is heated?

A4: Heating Scandium(III) nitrate hydrate causes it to decompose in a multi-step process, ultimately yielding scandium oxide (Sc₂O₃) and nitrogen oxides (NOx).[3][6][8][10] The specific intermediate compounds and decomposition temperatures depend on the degree of hydration. For example, the tetrahydrate begins to lose water at 50°C, with further transformations occurring at 60°C and 140-220°C.[11] The final conversion to stable scandium oxide can require temperatures up to 510°C.[12][13]

Q5: What solvents are suitable for dissolving Scandium(III) nitrate hydrate?

A5: Scandium(III) nitrate hydrate is soluble in water and ethanol.[7][11][12] It is described as a moderately water-soluble crystalline scandium source.[8][10]

Q6: What are the primary safety hazards associated with this compound?

A6: Scandium(III) nitrate hydrate presents three main hazards:

• Oxidizer: It is a Class 5.1 oxidizer and may intensify fire or cause fire upon contact with combustible materials.[8]

• Hygroscopic: It readily absorbs moisture, which can alter its chemical properties.[1][3]

• Irritant: The compound can cause skin, eye, and respiratory tract irritation.[2][6][7]

Always handle this chemical in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1][6]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Material is clumped, sticky, or appears wet.	Moisture Absorption: The material is highly hygroscopic and has likely been exposed to ambient air.[1][2]	While the material may still be usable for some applications, the exact water content is now unknown, which will affect molar calculations. For precise work, it is recommended to use a fresh, unopened container. Consider performing a Thermogravimetric Analysis (TGA) to determine the current water content.
Inconsistent or poor experimental results (e.g., low yield).	Material Degradation: The variable water content due to improper storage can lead to inaccurate measurements of the active compound.	Ensure you are using a fresh sample from a properly sealed container stored in a desiccator or glovebox. Equilibrate the container to room temperature before opening to prevent condensation.
Discoloration of the material.	Contamination: The material may have come into contact with incompatible substances.	Do not use the material. Review handling procedures to identify the source of contamination. Dispose of the material according to your institution's hazardous waste protocols.
Slight fuming or odor when dissolving in acid.	Reaction with Acid: Contact with acids can produce toxic fumes, likely nitrogen oxides.[5]	Ensure the dissolution is performed in a certified chemical fume hood with adequate ventilation.

Quantitative Data Summary

Property	Value	Source(s)
Appearance	White to off-white crystalline powder	[5][8][9]
Molar Mass	230.97 g/mol (anhydrous basis)	[1][11]
Hazard Class	5.1 (Oxidizer)	[3][8]
Solubility	Soluble in water and ethanol	[7][11][12]
Thermal Decomposition	50°C: Tetrahydrate → Dihydrate	[11]
60°C: Dihydrate → Sc₄O₃(NO₃)₃·6.5H₂O	[11]
140-220°C: Formation of Sc₄O₅(NO₃)₃	[11]
~510°C: Final conversion to Scandium Oxide (Sc₂O₃)	[12]

Experimental Protocols

Protocol: Assessing Hydration State via Thermogravimetric Analysis (TGA)

This protocol describes a general method to determine the water content and decomposition profile of a Scandium(III) nitrate hydrate sample, based on thermal analysis studies.[13][14]

Objective: To quantify the number of water molecules (hydrate level) and identify key decomposition temperatures.

Methodology:

• Sample Preparation:

  • Under an inert and dry atmosphere (e.g., inside a glovebox), carefully weigh 5-10 mg of the Scandium(III) nitrate hydrate sample into a TGA crucible (typically alumina (B75360) or platinum).

  • Record the initial, precise mass of the sample.

• Instrument Setup:

  • Place the crucible into the TGA instrument.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent side reactions with air.

• Thermal Program:

  • Equilibrate the sample at a starting temperature, typically around 25-30°C.

  • Ramp the temperature at a controlled heating rate (e.g., 10°C/min) up to a final temperature of approximately 600°C. This final temperature is sufficient to ensure complete conversion to scandium oxide.[12]

• Data Analysis:

  • Plot the sample mass (%) as a function of temperature.

  • Identify the distinct mass loss steps on the TGA curve. The initial mass loss below ~150°C typically corresponds to the loss of water of hydration.

  • Calculate the percentage mass loss for the water step and compare it to the theoretical percentages for different hydrates (e.g., tetrahydrate, pentahydrate, hexahydrate) to determine the initial hydration state of your sample.

  • Subsequent mass loss steps correspond to the decomposition of the nitrate to form scandium oxide.[13] The final residual mass at 600°C should correspond to the theoretical mass of Sc₂O₃.

Visualizations

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. echemi.com [echemi.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. prochemonline.com [prochemonline.com]
• 7. chembk.com [chembk.com]
• 8. wholesale Scandium(III) nitrate hydrate Crystalline - FUNCMATER [funcmater.com]
• 9. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 10. americanelements.com [americanelements.com]
• 11. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 12. zegmetal.com [zegmetal.com]
• 13. researchgate.net [researchgate.net]
• 14. uh-ir.tdl.org [uh-ir.tdl.org]

Preventing hydrolysis of Scandium(III) nitrate hydrate in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the hydrolysis of Scandium(III) nitrate (B79036) hydrate (B1144303) in solution.

Frequently Asked Questions (FAQs)

Q1: What is Scandium(III) nitrate hydrate and why is it prone to hydrolysis?

A1: Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a water-soluble crystalline solid.[1] Due to the small ionic radius and high charge density of the Scandium(III) ion (Sc³⁺), it strongly polarizes surrounding water molecules. This leads to hydrolysis, a reaction where water molecules split, forming acidic protons (H⁺) and various soluble and insoluble scandium-hydroxy complexes.[2]

Q2: What are the visible signs of hydrolysis in my Scandium(III) nitrate solution?

A2: The most common sign of hydrolysis is the formation of a white precipitate. This precipitate can range from a faint cloudiness (turbidity) to a dense, gelatinous substance. The precipitate is typically scandium hydroxide (B78521) (Sc(OH)₃) or scandium oxyhydroxide (ScO(OH)).[2]

Q3: At what pH does hydrolysis and precipitation of Scandium(III) nitrate occur?

A3: The onset of precipitation is dependent on the concentration of the scandium solution. For highly concentrated solutions, precipitation can begin at a pH as low as 2. In more dilute solutions, precipitation may not be observed until the pH is closer to 4.[2]

Q4: How can I prevent the hydrolysis of my Scandium(III) nitrate solution?

A4: The most effective method to prevent hydrolysis is to maintain a sufficiently acidic environment. This is typically achieved by dissolving the Scandium(III) nitrate hydrate in a dilute solution of nitric acid (HNO₃) rather than in neutral deionized water. The excess acid keeps the pH low, inhibiting the formation of hydroxide complexes.[3]

Q5: Can I use other acids to stabilize the solution?

A5: While other strong acids can also lower the pH, it is highly recommended to use nitric acid. Using a different acid, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄), would introduce other anions (Cl⁻, SO₄²⁻) into your solution, which may interfere with your downstream applications. Using nitric acid ensures that the only anion present is nitrate, which is already part of the scandium salt.

Q6: How should I store my prepared Scandium(III) nitrate solution?

A6: Acidified Scandium(III) nitrate solutions should be stored in tightly sealed containers to prevent the absorption of atmospheric CO₂ which can alter the pH, and to minimize evaporation which would change the concentration. Storage in a cool, dark place is also recommended to minimize any potential photochemical reactions, although scandium nitrate is generally stable to light.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Cloudy or Precipitated Solution Upon Dissolution	The pH of the solvent (e.g., deionized water) is too high, leading to immediate hydrolysis.	Add dilute nitric acid dropwise while stirring until the solution becomes clear. For future preparations, dissolve the solid directly into a dilute nitric acid solution (e.g., 0.1 M HNO₃).
Solution Becomes Cloudy Over Time	The initial amount of acid was insufficient to maintain a low pH over time, or the solution has absorbed atmospheric CO₂.	Re-acidify the solution by adding a small amount of dilute nitric acid until clarity is restored. Ensure the storage container is tightly sealed.
Inconsistent Experimental Results	The concentration of active Sc³⁺ ions may be fluctuating due to ongoing, low-level hydrolysis.	Prepare fresh, acidified stock solutions regularly. Before critical experiments, you can filter the solution through a 0.22 µm filter to remove any micro-precipitates.
Difficulty Dissolving Scandium(III) Nitrate Hydrate	The solid may have partially hydrolyzed upon exposure to atmospheric moisture, forming less soluble species.	Gentle heating and stirring in dilute nitric acid can aid dissolution. Avoid boiling, as this can drive off the nitric acid and promote hydrolysis.

Data Presentation

Table 1: pH Range for Scandium(III) Precipitation

Scandium(III) Concentration	Approximate pH for Onset of Precipitation
High (e.g., > 0.1 M)	~ 2.0
Low (e.g., < 0.01 M)	~ 4.0

This data is compiled from general observations in the literature.[2] The exact pH can vary with temperature and the presence of other ions.

Experimental Protocols

Protocol 1: Preparation of a Stable 0.1 M Scandium(III) Nitrate Stock Solution

Objective: To prepare a 1-liter stock solution of 0.1 M Scandium(III) nitrate that is stable against hydrolysis.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Concentrated Nitric Acid (HNO₃, ~15.7 M)

• Deionized water

• 1000 mL volumetric flask

• Glass funnel and stirring rod

• Appropriate Personal Protective Equipment (gloves, safety glasses)

Procedure:

• Calculate the required mass of Scandium(III) nitrate hydrate. The molecular weight will vary depending on the degree of hydration (x). Use the molecular weight provided by the manufacturer for your specific lot. For the anhydrous salt (230.97 g/mol ), you would need 23.10 g. Adjust accordingly for the hydrated form.

• Prepare a 0.1 M nitric acid solution. Add approximately 6.4 mL of concentrated nitric acid to about 500 mL of deionized water in the 1000 mL volumetric flask. Safety Note: Always add acid to water, not the other way around.

• Dissolve the Scandium(III) nitrate hydrate. Carefully weigh the calculated amount of Scandium(III) nitrate hydrate and transfer it to the volumetric flask containing the dilute nitric acid.

• Stir to dissolve. Swirl the flask gently or use a magnetic stirrer until all the solid has dissolved. The resulting solution should be clear and colorless.

• Bring to final volume. Once fully dissolved, dilute the solution to the 1000 mL mark with deionized water.

• Homogenize and store. Stopper the flask and invert it several times to ensure the solution is homogeneous. Transfer the solution to a clean, labeled, and tightly sealed storage bottle.

Protocol 2: Monitoring Solution Stability Using Turbidity Measurements

Objective: To quantitatively monitor the stability of a Scandium(III) nitrate solution over time.

Materials:

• Prepared Scandium(III) nitrate solution

• Nephelometer or turbidimeter

• Cuvettes for the instrument

Procedure:

• Initial Measurement: Immediately after preparing the acidified Scandium(III) nitrate solution, take a baseline turbidity reading according to the instrument's operating instructions.

• Periodic Monitoring: At regular intervals (e.g., daily, weekly), take a sample of the stored solution and measure its turbidity.

• Data Analysis: A stable solution should show no significant increase in turbidity over time. A gradual or sudden increase in the turbidity reading indicates the onset of hydrolysis and precipitation.

Visualizations

Caption: Prevention of Scandium(III) nitrate hydrolysis by acidification.

Caption: Troubleshooting workflow for preparing stable Scandium(III) nitrate solutions.

References

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Scandium(III) Nitrate Hydrate Precursor Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation and optimization of Scandium(III) nitrate (B79036) hydrate (B1144303) precursor solutions. Below, you will find troubleshooting advice for common issues, answers to frequently asked questions, detailed experimental protocols, and key data to ensure the stability and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common solvents for Scandium(III) nitrate hydrate?

A1: Scandium(III) nitrate hydrate is soluble in water and ethanol (B145695).[1][2] Aqueous solutions are most common, but ethanol can be used, particularly in non-aqueous synthesis routes.

Q2: Is Scandium(III) nitrate hydrate sensitive to air or moisture?

A2: Yes, Scandium(III) nitrate hydrate is hygroscopic and will absorb moisture from the atmosphere.[3] It is crucial to store it in a tightly sealed container in a dry environment, such as a desiccator.

Q3: Why is my Scandium(III) nitrate hydrate solution cloudy or forming a precipitate?

A3: Cloudiness or precipitation in an aqueous solution of Scandium(III) nitrate hydrate is often due to hydrolysis. In neutral or near-neutral water, the scandium(III) ion (Sc³⁺) can react with water to form insoluble scandium hydroxide (B78521) or various olated/polymerized species. To prevent this, the solution should be kept acidic.

Q4: At what temperature does Scandium(III) nitrate hydrate decompose?

A4: The hydrated form begins to lose water at temperatures around 50-100°C.[1] Complete decomposition to scandium oxide (Sc₂O₃) occurs at higher temperatures, with the lowest temperature for this conversion being approximately 510°C.[3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Cloudy or Precipitated Solution	Hydrolysis of Sc(III) ions: The pH of the solution is too high (near neutral), causing the formation of insoluble scandium hydroxide or related species.	1. Acidify the Solution: Add a few drops of dilute nitric acid (HNO₃) to the solution and stir until it becomes clear. Aim for a pH in the range of 3-5 for improved stability.[4] 2. Start with Acidified Water: When preparing a new solution, dissolve the Scandium(III) nitrate hydrate in slightly acidified deionized water.
Incomplete Dissolution of the Salt	Supersaturated Solution: The concentration of the salt exceeds its solubility limit in the chosen solvent at the current temperature.	1. Increase Temperature: Gently warm the solution while stirring. The solubility of Scandium(III) nitrate hydrate in water increases with temperature. 2. Add More Solvent: If warming is not an option or is ineffective, add more solvent to dilute the solution. 3. Solvent Choice: For some applications, switching to a solvent with higher solubility, such as ethanol, might be beneficial.
Inconsistent Experimental Results	Solution Instability: The precursor solution may be degrading over time due to hydrolysis or other reactions. Inaccurate Concentration: The hygroscopic nature of the salt can lead to weighing errors if it has absorbed atmospheric moisture.	1. Prepare Fresh Solutions: For best results, prepare the precursor solution fresh before each experiment. 2. Proper Storage: If a stock solution must be stored, keep it in a tightly sealed container, and consider refrigerating it to slow down potential degradation. Always re-acidify if the solution appears cloudy. 3. Dry the Salt: Before weighing, ensure the Scandium(III) nitrate hydrate is dry by storing it properly in a desiccator.
Formation of a Gel During Synthesis	Uncontrolled pH Increase: In some synthesis procedures, the addition of a base or other reagents can rapidly increase the pH, leading to the formation of a scandium hydroxide gel.	1. Slow Reagent Addition: Add basic solutions dropwise while vigorously stirring to avoid localized high pH. 2. Use a Buffer: If the experimental conditions allow, use a suitable buffer to maintain the pH in the desired range.

Quantitative Data

Solubility of Scandium(III) Nitrate Hydrate

Temperature (°C)	Approximate Solubility ( g/100 mL H₂O)
20	~ 150
40	~ 180
60	~ 220
80	~ 270
Note: These values are estimates based on the qualitative description of high solubility that increases with temperature and should be experimentally verified.

Typical Precursor Solution Concentrations for Specific Applications

The optimal concentration of Scandium(III) nitrate hydrate in a precursor solution is highly dependent on the intended application and the specific experimental setup. The following table provides some general concentration ranges found in the literature for similar metal nitrate precursors, which can serve as a starting point for optimization.

Application	Typical Concentration Range (Molarity)	Solvent	Notes
Thin Film Deposition (e.g., Spin Coating, Dip Coating)	0.1 - 0.5 M	Water, Ethanol	Higher concentrations can lead to thicker films but may also increase the risk of cracking.
Nanoparticle Synthesis (e.g., Sol-Gel, Hydrothermal)	0.05 - 1.0 M	Water, Ethanol/Water mixtures	The concentration can influence the size and morphology of the resulting nanoparticles.[4]
Catalyst Preparation (e.g., Impregnation)	0.1 - 2.0 M	Water	The concentration will depend on the desired loading of scandium on the catalyst support.

Experimental Protocols

Protocol for Preparing a Stable Aqueous Scandium(III) Nitrate Precursor Solution

This protocol describes the preparation of a 0.5 M aqueous solution of Scandium(III) nitrate hydrate, stabilized by acidification to prevent hydrolysis.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Deionized water

• Dilute nitric acid (HNO₃), e.g., 1 M

• Volumetric flask

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

Procedure:

• Calculate the required mass of Scandium(III) nitrate hydrate. The molecular weight will vary depending on the degree of hydration (x). Use the molecular weight specified by the manufacturer. For Sc(NO₃)₃·6H₂O (M.W. ≈ 339.06 g/mol ), you would need 16.95 g to make 100 mL of a 0.5 M solution.

• Prepare the acidified solvent. In a beaker, take approximately 80% of the final desired volume of deionized water (e.g., 80 mL for a 100 mL solution).

• Acidify the water. While stirring, add dilute nitric acid dropwise to the deionized water until the pH is between 3 and 4.

• Dissolve the Scandium(III) nitrate hydrate. Slowly add the pre-weighed Scandium(III) nitrate hydrate to the acidified water while continuously stirring. The salt should dissolve completely.

• Check the pH. After the salt has dissolved, check the pH of the solution. If it has increased, add more dilute nitric acid to bring it back to the 3-4 range.

• Bring to final volume. Transfer the solution to a volumetric flask and add acidified deionized water (pH 3-4) to reach the final volume mark.

• Storage. Store the solution in a tightly sealed container. If the solution becomes cloudy upon storage, re-acidify with a few drops of dilute nitric acid.

Diagrams

Caption: Workflow for preparing a stable Scandium(III) nitrate precursor solution.

Caption: Troubleshooting logic for a cloudy Scandium(III) nitrate solution.

Caption: Simplified hydrolysis pathway of the Scandium(III) ion in aqueous solution.

References

• 1. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. zegmetal.com [zegmetal.com]
• 4. Page loading... [guidechem.com]

Troubleshooting impurities in Scandium(III) nitrate hydrate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with scandium(III) nitrate (B79036) hydrate (B1144303).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in scandium(III) nitrate hydrate?

A1: Common impurities can be broadly categorized as other rare earth elements (REEs), non-REE metallic impurities, and anionic impurities. The specific impurities and their concentrations depend on the manufacturing process and the purity of the starting materials.[1][2][3][4]

Q2: How can I determine the purity of my scandium(III) nitrate hydrate sample?

A2: The most common and effective techniques for determining the purity of scandium(III) nitrate hydrate are Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[1][2][5][6] These methods are highly sensitive for detecting trace metallic and REE impurities. X-ray Diffraction (XRD) can be used to confirm the crystalline phase of the material.

Q3: My scandium(III) nitrate hydrate appears discolored (e.g., yellow or brown). What could be the cause?

A3: A discoloration, such as a yellow or brown tint, in what should be a white crystalline solid, can indicate the presence of impurities.[7] This could be due to trace amounts of other metals, such as iron, or residual nitrogen oxides from the synthesis process. It is also possible that the material has started to decompose.

Q4: The solubility of my scandium(III) nitrate hydrate in water or ethanol (B145695) is lower than expected. Why might this be?

A4: Scandium(III) nitrate hydrate is known to be soluble in water and ethanol.[8][9][10] Reduced solubility can be a sign of impurities or that the material has partially converted to a less soluble form, such as scandium oxide, due to improper storage or handling. The presence of insoluble particulate matter is a strong indicator of impurities.

Q5: Can I purify my scandium(III) nitrate hydrate sample in the lab?

A5: Yes, recrystallization is a standard laboratory procedure for purifying solid crystalline compounds like scandium(III) nitrate hydrate.[11][12] The effectiveness of this method depends on the nature of the impurities and the choice of solvent.

Troubleshooting Guides

Issue 1: Unexpected Results in Subsequent Reactions

Symptoms:

• Poor yield in a downstream synthesis where scandium(III) nitrate hydrate is a precursor.

• Formation of unexpected side products.

• Catalyst poisoning in a scandium-catalyzed reaction.

Possible Causes & Troubleshooting Steps:

Issue 2: Inconsistent Analytical Results

Symptoms:

• Poor reproducibility in spectroscopic or thermal analysis.

• Broad peaks or unexpected features in XRD patterns.

Possible Causes & Troubleshooting Steps:

Data Presentation

Table 1: Typical Metallic Impurities in Different Grades of Scandium Nitrate

Impurity Element	Standard Grade (99.9%)	High Purity Grade (99.99%)	Ultra-High Purity Grade (99.999%)
Y	< 100 ppm	< 10 ppm	< 1 ppm
La	< 50 ppm	< 5 ppm	< 0.5 ppm
Ce	< 50 ppm	< 5 ppm	< 0.5 ppm
Fe	< 20 ppm	< 2 ppm	< 0.2 ppm
Al	< 20 ppm	< 2 ppm	< 0.2 ppm
Ca	< 20 ppm	< 5 ppm	< 0.5 ppm
Mg	< 10 ppm	< 1 ppm	< 0.1 ppm
Other REEs (total)	< 200 ppm	< 20 ppm	< 2 ppm

Note: These are typical values and can vary by supplier and batch.

Table 2: Comparison of Analytical Techniques for Impurity Detection

Technique	Common Analytes	Detection Limits	Sample Preparation
ICP-OES	Metallic impurities, REEs	0.1 - 100 ppb	Dissolution in dilute acid
ICP-MS	Trace metallic impurities, REEs	0.01 - 10 ppb	Dissolution in dilute acid
XRD	Crystalline phases	~1-5% by weight	Grinding to a fine powder

Experimental Protocols

Protocol 1: Purification of Scandium(III) Nitrate Hydrate by Recrystallization

Objective: To remove soluble and insoluble impurities from a sample of scandium(III) nitrate hydrate.

Materials:

• Impure scandium(III) nitrate hydrate

• Deionized water (or another suitable solvent like ethanol)

• Erlenmeyer flasks

• Heating plate with magnetic stirring

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, add a measured amount of the impure scandium(III) nitrate hydrate. Add a minimal amount of deionized water (the solvent) and gently heat the mixture on a hot plate with stirring until the solid is completely dissolved.[11][12]

• Hot Filtration (if necessary): If insoluble impurities are observed, perform a hot filtration by passing the hot solution through a fluted filter paper into a clean, pre-heated Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To maximize crystal formation, subsequently place the flask in an ice-water bath.[12]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel and filter paper.[12]

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any residual mother liquor.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature to avoid decomposition.

Protocol 2: Analysis of Trace Metal Impurities by ICP-MS

Objective: To quantify the concentration of trace metallic and rare earth element impurities in a sample of scandium(III) nitrate hydrate.

Materials:

• Purified scandium(III) nitrate hydrate sample

• High-purity nitric acid (trace metal grade)

• Deionized water (18 MΩ·cm)

• Volumetric flasks and pipettes

• ICP-MS instrument

Procedure:

• Sample Preparation: Accurately weigh a small amount of the scandium(III) nitrate hydrate sample and dissolve it in a volumetric flask with a dilute solution of high-purity nitric acid in deionized water. Ensure complete dissolution.

• Calibration: Prepare a series of calibration standards containing known concentrations of the elements of interest in a matrix that matches the sample solution.[2][6]

• Instrumental Analysis: Analyze the prepared sample and calibration standards using an ICP-MS. The instrument will introduce the sample into a plasma, which atomizes and ionizes the elements. The ions are then separated by their mass-to-charge ratio and detected.[1][5]

• Data Processing: Quantify the concentration of each impurity in the sample by comparing its signal intensity to the calibration curve generated from the standards.

Signaling Pathways and Logical Relationships

References

• 1. Analysis of Rare Earth Elements by ICP-OES and ICP-MS − Potentials and Limitations - Analytik Jena [analytik-jena.com]
• 2. analytik-jena.ru [analytik-jena.ru]
• 3. netl.doe.gov [netl.doe.gov]
• 4. Scandium Metal Powder: Purity Grades and Manufacturing Process Overview [stanfordmaterials.com]
• 5. xingluchemical.com [xingluchemical.com]
• 6. azom.com [azom.com]
• 7. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 8. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 9. zegmetal.com [zegmetal.com]
• 10. chembk.com [chembk.com]
• 11. mt.com [mt.com]
• 12. LabXchange [labxchange.org]

Technical Support Center: Thermal Analysis of Scandium(III) Nitrate Hydrate Decomposition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting thermal analysis of Scandium(III) nitrate (B79036) hydrate (B1144303).

Troubleshooting Guide

This guide addresses common issues encountered during the thermal analysis of Scandium(III) nitrate hydrate using techniques such as Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC).

Problem	Potential Cause(s)	Recommended Solution(s)
Irreproducible TGA/DSC Curves	1. Inconsistent sample mass. 2. Variation in heating rate between runs. 3. Inhomogeneous sample (e.g., variation in hydration state). 4. Contamination of the sample or crucible.	1. Use a consistent and accurately weighed sample mass for each experiment (typically 5-10 mg). 2. Ensure the same heating rate is programmed for all comparative analyses. A common rate is 10 °C/min.[1] 3. Ensure the sample is well-mixed and stored in a controlled environment to prevent changes in hydration. 4. Use clean crucibles for each run and handle the sample with clean tools.
Unexpected Mass Loss Steps	1. Presence of impurities in the Scandium(III) nitrate hydrate. 2. Reaction with the crucible material. 3. Complex decomposition pathways not accounted for.	1. Verify the purity of the starting material using other analytical techniques. 2. Use inert crucibles, such as alumina (B75360) or platinum. 3. The decomposition of scandium nitrate is complex and can involve the formation of intermediate oxynitrates.[1] Review literature on the expected decomposition pathway.
Broad or Overlapping DSC/DTA Peaks	1. High heating rate. 2. Large sample mass. 3. Simultaneous dehydration and decomposition events.	1. Reduce the heating rate (e.g., to 5 °C/min) to improve the resolution of thermal events. 2. Use a smaller sample mass. 3. This is characteristic of many hydrated metal nitrates.[2] Consider using modulated TGA or DSC for better separation of events.
Sample Splattering or Ejection from Crucible	1. Rapid heating of a hydrated salt, causing violent water evolution.[3] 2. Decomposition generating a large volume of gas in a short time.	1. Use a lower heating rate, especially during the initial dehydration stages. 2. Use a crucible with a lid (not hermetically sealed) to contain the sample while allowing evolved gases to escape. 3. Use a smaller sample size.
Baseline Drift in TGA/DSC	1. Buoyancy effects due to changes in purge gas density with temperature. 2. Instrument instability. 3. Reaction of evolved gases with the instrument components.	1. Perform a blank run with an empty crucible and subtract the resulting curve from the sample curve. 2. Allow the instrument to stabilize at the initial temperature before starting the analysis. 3. Ensure an adequate and consistent flow of an inert purge gas (e.g., nitrogen or argon) to remove evolved gases.
Final Residual Mass Higher or Lower than Expected for Sc₂O₃	1. Incomplete decomposition. 2. Formation of non-stoichiometric oxides or other residues. 3. Reaction with the purge gas (if not inert).	1. Extend the final temperature of the analysis or include an isothermal hold at the final temperature to ensure complete decomposition to Scandium(III) oxide. 2. Analyze the final residue using techniques like X-ray Diffraction (XRD) to identify its composition. 3. Ensure a high-purity inert purge gas is used.

Frequently Asked Questions (FAQs)

1. What are the typical decomposition stages of Scandium(III) nitrate hydrate observed in TGA?

The thermal decomposition of Scandium(III) nitrate hydrate is a multi-stage process. A typical decomposition profile shows an initial mass loss corresponding to dehydration, followed by the decomposition of the anhydrous nitrate to form intermediate oxynitrates, and finally, the formation of Scandium(III) oxide (Sc₂O₃) at higher temperatures.[1]

2. What is the expected final product of the thermal decomposition of Scandium(III) nitrate hydrate in an inert atmosphere?

The final decomposition product is typically Scandium(III) oxide (Sc₂O₃).[1][4]

3. At what temperatures do the main decomposition events occur?

The exact temperatures can vary depending on factors like the heating rate and the specific hydration state of the salt. However, based on published data, the following temperature ranges are indicative of the key decomposition steps:

• Dehydration: Generally occurs below 200°C.

• Decomposition of nitrate and formation of intermediates: Occurs in multiple steps, typically between approximately 188°C and 470°C.[1]

• Formation of Scandium(III) Oxide: The final stable oxide is typically formed above 500°C.[1]

4. What do the peaks in a DSC or DTA curve for Scandium(III) nitrate hydrate represent?

• Endothermic peaks: These typically correspond to processes that absorb heat, such as the melting of the hydrate in its own water of crystallization, dehydration (loss of water), and the initial stages of nitrate decomposition.

• Exothermic peaks: These represent processes that release heat. For Scandium(III) nitrate, an exothermic event can be observed at higher temperatures, which is associated with the final decomposition of an intermediate to form the stable oxide.[1]

5. How can I identify the gases evolved during the decomposition?

Hyphenated techniques such as TGA-MS (Thermogravimetric Analysis-Mass Spectrometry) or TGA-FTIR (Thermogravimetric Analysis-Fourier Transform Infrared Spectroscopy) are ideal for identifying the evolved gases.[5][6] This allows for the correlation of mass loss events with the release of specific molecules, such as water (H₂O), nitric acid (HNO₃), and various nitrogen oxides (e.g., NO, NO₂, N₂O₄).[1][4]

6. What is a suitable heating rate for the thermal analysis of Scandium(III) nitrate hydrate?

A heating rate of 10 °C/min is commonly used and provides a good balance between resolution and experiment time.[1] However, for better separation of overlapping thermal events, a lower heating rate (e.g., 5 °C/min) may be beneficial.

Quantitative Data Summary

The following table summarizes the key quantitative data for the thermal decomposition of Scandium(III) nitrate hexahydrate (Sc(NO₃)₃·6H₂O) based on a thermogravimetric study.[1]

Temperature Range (°C)	Mass Loss (%)	Corresponding Species Lost	Intermediate/Final Product
37 - 188	22.4	3 H₂O + 4 HNO₃ (from 4 moles of monomer)	Sc₄O₄(NO₃)₄·2H₂O
188 - 292	25.36	Azeotrope H₂O–HNO₃	Sc₄O₅(NO₃)₂
> 292	24.34	Further decomposition products	Sc₂O₃

Note: The decomposition mechanism is complex and involves the initial condensation of four moles of the monomer. The mass losses are interpreted based on this proposed mechanism.

Experimental Protocols

Thermogravimetric Analysis (TGA) of Scandium(III) Nitrate Hydrate

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of Scandium(III) nitrate hydrate into an appropriate crucible (e.g., alumina).

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 800 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve will show the different stages of decomposition.

Differential Scanning Calorimetry (DSC) of Scandium(III) Nitrate Hydrate

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of Scandium(III) nitrate hydrate into an aluminum crucible. If studying decomposition to higher temperatures, use a crucible material that is stable at those temperatures (e.g., alumina).

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the heat flow as a function of temperature. The resulting DSC curve will show endothermic and exothermic events associated with phase transitions and decomposition.

Visualizations

Caption: Experimental workflow for the thermal analysis of Scandium(III) nitrate hydrate.

Caption: Simplified logical relationship of the thermal decomposition of Scandium(III) nitrate hydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. uh-ir.tdl.org [uh-ir.tdl.org]
• 3. epfl.ch [epfl.ch]
• 4. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 5. Thermal Gravimetric Analysis-Mass Spectrometry (TGA-MS) | ORS [orslabs.com]
• 6. Thermogravimetric Analysis/Mass Spectrometry (TGA-MS) [process-insights.com]

Technical Support Center: Improving the Solubility of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the dissolution of Scandium(III) nitrate (B79036) hydrate (B1144303). Our aim is to equip researchers with the necessary information to prepare stable and effective solutions for their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of Scandium(III) nitrate hydrate?

A1: Scandium(III) nitrate hydrate is a crystalline solid that is generally soluble in water and ethanol.[1][2][3] Its solubility in water increases with a rise in temperature.[4] The compound is also known to be soluble in strong mineral acids.[1] Due to its hygroscopic nature, it readily absorbs moisture from the air and should be stored in a tightly sealed container.[4]

Q2: Why is my Scandium(III) nitrate hydrate solution cloudy or forming a precipitate?

A2: Cloudiness or precipitation in an aqueous solution of Scandium(III) nitrate hydrate is often due to hydrolysis. The Sc³⁺ ion is highly acidic and can react with water to form insoluble scandium hydroxide (B78521) or various oxo-hydroxo clusters, especially at a pH above 3-5.[5] This process can be accelerated by heating.

Q3: How can I prevent the hydrolysis and precipitation of Scandium(III) nitrate hydrate in my aqueous solution?

A3: To maintain a clear and stable solution, it is crucial to control the pH. Preparing the solution in a slightly acidic environment can prevent the formation of insoluble hydroxides. The addition of a small amount of nitric acid to the water before dissolving the Scandium(III) nitrate hydrate can help maintain a low pH and improve stability.[5]

Q4: In which organic solvents can I dissolve Scandium(III) nitrate hydrate?

A4: Scandium(III) nitrate hydrate is reported to be soluble in ethanol.[1][2][3] While its solubility in other organic solvents is not as well-documented, polar organic solvents are generally better candidates for dissolving this salt.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Incomplete Dissolution	- Insufficient solvent volume.- Low temperature.- Solution has reached saturation.	- Increase the volume of the solvent.- Gently warm the solution while stirring. Note that with aqueous solutions, heating can promote hydrolysis if the pH is not controlled.- If saturation is reached, no more solute will dissolve at that temperature.
Cloudy or Precipitated Solution (Aqueous)	- Hydrolysis of the Sc³⁺ ion due to a pH that is too high (typically above 3-5).[5]	- Acidify the solution by adding a few drops of dilute nitric acid and stir until the solution becomes clear. It is recommended to start with acidic water for dissolution.
Solution Color Change	- Presence of impurities in the Scandium(III) nitrate hydrate or the solvent.	- Use high-purity grade Scandium(III) nitrate hydrate and purified solvents.

Data Presentation: Solubility of Scandium(III) Nitrate Hydrate

Solvent	Temperature	Solubility	Notes
Water	Room Temperature	Soluble[6][7]	Aqueous solutions are prone to hydrolysis at pH > 3-5.[5]
Water	Elevated Temperature	Increased Solubility[4]	Heating can accelerate hydrolysis, making pH control critical.
Ethanol	Room Temperature	Soluble[1][2][3]	-
Strong Mineral Acids	Room Temperature	Soluble[1]	Dissolves to form the corresponding scandium salts.

Experimental Protocols

Protocol for Preparing a Stable Acidic Aqueous Solution of Scandium(III) Nitrate Hydrate

Objective: To prepare a clear and stable aqueous solution of Scandium(III) nitrate hydrate by preventing hydrolysis.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Deionized water

• Dilute nitric acid (e.g., 0.1 M)

• Volumetric flask

• Magnetic stirrer and stir bar

• pH meter or pH paper

Procedure:

• Solvent Preparation: To a volumetric flask, add a volume of deionized water slightly less than the desired final volume.

• Acidification: While stirring the water, add dilute nitric acid dropwise until the pH of the water is between 3 and 4.

• Dissolution: Slowly add the pre-weighed Scandium(III) nitrate hydrate to the acidic water while continuously stirring.

• Volume Adjustment: Once the solid is completely dissolved, add more of the acidified water to reach the final desired volume in the volumetric flask.

• Final Check: Ensure the final solution is clear and measure the pH to confirm it is in the desired acidic range.

• Storage: Store the solution in a tightly capped container to prevent evaporation and contamination.

Mandatory Visualizations

Troubleshooting Workflow for Scandium(III) Nitrate Hydrate Dissolution

References

• 1. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 2. Scandium(III) nitrate | 13465-60-6 [m.chemicalbook.com]
• 3. 13465-60-6 CAS MSDS (Scandium(III) nitrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. zegmetal.com [zegmetal.com]
• 5. Page loading... [guidechem.com]
• 6. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 7. chemimpex.com [chemimpex.com]

Handling and safety precautions for Scandium(III) nitrate hydrate

This guide provides essential safety and handling information for researchers, scientists, and drug development professionals working with Scandium(III) nitrate (B79036) hydrate (B1144303).

Frequently Asked Questions (FAQs)

General Information

• Q1: What is Scandium(III) nitrate hydrate? Scandium(III) nitrate hydrate is a moderately water-soluble crystalline solid with the chemical formula Sc(NO₃)₃·xH₂O.[1][2][3] It serves as a source of scandium that decomposes to scandium oxide upon heating.[1][4] It is used as an oxidizing agent in organic synthesis, and in optical coatings, electronic ceramics, and the laser industry.[4][5]

• Q2: What are the primary hazards associated with Scandium(III) nitrate hydrate? It is an oxidizer and may intensify fire or cause fire upon contact with combustible materials.[2][6][7] It causes skin and serious eye irritation and may cause respiratory irritation.[2][8]

Handling and Storage

• Q3: What personal protective equipment (PPE) is required when handling this chemical?

  • Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[8]

  • Skin Protection: Wear nitrile or rubber gloves and a protective suit.[8] Leather or cotton gloves should not be worn.[9]

  • Respiratory Protection: Use an approved respirator if there is a risk of overexposure, dust formation, or if ventilation is inadequate.[6][8][10]

• Q4: How should I properly store Scandium(III) nitrate hydrate? Store in a cool, dry, and well-ventilated area with the container tightly closed.[6][8][11] It is hygroscopic and should be protected from moisture.[6][8] Store it away from flammable substances, strong reducing agents, organic materials, and metal powders.[6][8]

• Q5: What materials are incompatible with Scandium(III) nitrate hydrate? Avoid contact with strong reducing agents, strong acids, flammable substances, combustible materials, organic materials, and metal powders.[6][7][8]

Emergency Procedures

• Q6: What should I do in case of accidental skin or eye contact?

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[6][8] Remove contaminated clothing and seek medical attention if irritation persists.[8]

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, ensuring to rinse under the eyelids.[6][8] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.[8]

• Q7: What is the correct procedure for a small spill? For a small spill, you should wear appropriate PPE, avoid raising dust, sweep up the material, and place it in a well-marked container for proper disposal.[8] Ensure there are no ignition sources nearby.[9]

• Q8: How should a fire involving Scandium(III) nitrate hydrate be handled? Use carbon dioxide, extinguishing powder, or water spray for small fires.[8] For larger fires, use water spray or alcohol-resistant foam.[8] Do not use dry chemicals or foam for small fires if flooding quantities of water are available.[9] Firefighters should wear self-contained breathing apparatus and full protective gear.[3][6]

Troubleshooting Guide

• Problem: The material appears clumpy or has absorbed moisture.

  • Cause: Scandium(III) nitrate hydrate is hygroscopic, meaning it readily absorbs moisture from the air.[6][8] This can happen if the container is not sealed tightly or is stored in a humid environment.

  • Solution: While the material may still be usable for some applications, its water content is no longer defined. It is best to handle the material in a controlled atmosphere, such as a glovebox, to prevent further moisture absorption. For applications requiring anhydrous material, the hydrated form may not be suitable.

• Problem: I observe discoloration of the material.

  • Cause: Discoloration could be due to contamination or decomposition. Upon heating, it decomposes to produce scandium oxides and nitrogen oxides.[8]

  • Solution: Do not use the material if you suspect it is contaminated or has decomposed. Dispose of it according to your institution's hazardous waste guidelines.[6][12]

Quantitative Data

Physical and Chemical Properties

Property	Value
Molecular Formula	Sc(NO₃)₃·xH₂O[3][12]
Molecular Weight	230.97 g/mol (anhydrous)[2][3][8]
Appearance	White solid / crystalline powder[2][8][9]
Solubility	Soluble in water[1][2][8]

Hazard Identification

Classification	Rating
GHS Pictograms	Oxidizer, Irritant[2]
GHS Signal Word	Danger[2]
Hazard Statements	H272: May intensify fire; oxidizer.[2] H315: Causes skin irritation.[2] H319: Causes serious eye irritation.[2] H335: May cause respiratory irritation.[2]
NFPA Rating	Health: 1, Flammability: 0, Reactivity: 1, Specific Hazard: OX[8]
HMIS Classification	Health: 1, Fire: 0, Reactivity Hazard: 1[8]

Transportation Information

Category	Information
UN Number	UN1477[2][4]
Proper Shipping Name	Nitrates, inorganic, n.o.s.[2][7]
Hazard Class	5.1 (Oxidizer)[2][4][7]
Packing Group	III[2][4][7]

Experimental Protocols

Protocol for Small-Scale Spill Cleanup

• Notification: Immediately alert personnel in the vicinity of the spill.

• Personal Protection: Don appropriate PPE, including chemical safety goggles, a face shield, nitrile gloves, and a lab coat. If dust is present, a respirator is necessary.

• Control Ignition Sources: Extinguish all nearby open flames and turn off spark-producing equipment.[9]

• Containment: Prevent the spill from spreading or entering drains.

• Cleanup: Carefully sweep up the solid material, avoiding the creation of dust.[8] Use non-sparking tools.[11]

• Collection: Place the swept-up material into a suitable, labeled, and closed container for waste disposal.[6][8]

• Decontamination: Clean the spill area with soap and water.[13]

• Disposal: Dispose of the waste container and any contaminated cleaning materials as hazardous waste, following institutional guidelines.[6][12]

Protocol for Large-Scale Spill Cleanup

• Evacuation: Evacuate all personnel from the immediate area and move upwind.[9]

• Emergency Response: Alert your institution's emergency responders and inform them of the location and nature of the hazard.[9]

• Access Control: Secure the area and post warnings to prevent unauthorized entry.

• Response Team: Only personnel trained in hazardous material cleanup with the appropriate PPE (including self-contained breathing apparatus) should address the spill.[8][9]

• Cleanup: Following the guidance of the emergency response team, contain and clean up the spill using appropriate methods, which may involve diking to prevent spreading and using an inert absorbent material.[13]

• Disposal: All contaminated materials must be placed in sealed, appropriate containers and disposed of as hazardous waste.[6][12]

Visualizations

References

• 1. americanelements.com [americanelements.com]
• 2. Scandium (III) Nitrate Hydrate - CAS 107552-14-7 [prochemonline.com]
• 3. fishersci.nl [fishersci.nl]
• 4. wholesale Scandium(III) nitrate hydrate Crystalline - FUNCMATER [funcmater.com]
• 5. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 6. fishersci.com [fishersci.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. prochemonline.com [prochemonline.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. file1.lookchem.com [file1.lookchem.com]
• 11. echemi.com [echemi.com]
• 12. assets.thermofisher.cn [assets.thermofisher.cn]
• 13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Incompatible materials with Scandium(III) nitrate hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the handling and storage of Scandium(III) nitrate (B79036) hydrate (B1144303), with a focus on material compatibility. This information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is Scandium(III) nitrate hydrate and why is it considered a hazardous substance?

A1: Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a white, hygroscopic crystalline powder that is soluble in water.[1] It is classified as a hazardous substance because it is an oxidizer, meaning it can intensify fires.[2][3][4] Contact with combustible materials may lead to ignition.[2][3][4] Additionally, it can cause skin and serious eye irritation.[3] Upon decomposition, it produces toxic fumes of nitrogen oxides and metal oxides.[1][5]

Q2: What are the general storage recommendations for Scandium(III) nitrate hydrate?

A2: Scandium(III) nitrate hydrate should be stored in a cool, dry, and well-ventilated area.[2][5] It is crucial to keep the container tightly closed and protected from moisture as it is hygroscopic.[3][5] Store it away from incompatible materials, particularly flammable substances, reducing agents, organic materials, and metal powders.[5] It is also advised to avoid shock and heat.[1]

Q3: Can I store Scandium(III) nitrate hydrate with organic solvents or other organic materials?

A3: No, it is highly recommended to avoid storing Scandium(III) nitrate hydrate with organic materials.[1][5] Mixtures of nitrates and organic materials are potentially dangerous and can become highly combustible.[1] This includes common laboratory items like wood, paper, and jute, which can become easily ignitable if impregnated with the nitrate.[1]

Q4: What happens if Scandium(III) nitrate hydrate comes into contact with an acid?

A4: Contact with acids will cause the release of toxic fumes.[1] Therefore, it is essential to segregate Scandium(III) nitrate hydrate from all acidic materials during storage and handling.

Q5: Are there any specific metals or metal-containing compounds that are incompatible?

A5: Yes. You should avoid contact with metal powders.[5] Additionally, segregate from heavy metals.[1] A mixture of aluminum powder, water, and a metal nitrate may explode due to a self-accelerating reaction.[1]

Troubleshooting Guide: Material Incompatibility Issues

Issue: I observed a color change or gas evolution after placing Scandium(III) nitrate hydrate in a new container.

• Possible Cause: The container material may be incompatible, leading to a chemical reaction.

• Solution:

  • Immediately and safely remove the Scandium(III) nitrate hydrate from the container, ensuring proper personal protective equipment (PPE) is worn.

  • Transfer the substance to a known compatible container, such as a glass container provided by the manufacturer.[1]

  • Review the material composition of the problematic container and cross-reference with the incompatibility data provided in the table below.

  • Dispose of the contaminated material and the incompatible container according to local, state, and federal regulations.[5]

Issue: The Scandium(III) nitrate hydrate appears moist or has clumped together.

• Possible Cause: The material is hygroscopic and has been exposed to moisture.[3][5] This can increase its reactivity with other substances.

• Solution:

  • Ensure the storage container is tightly sealed.

  • Store in a desiccator or a controlled low-humidity environment.

  • If the material is already moist, handle it with extra caution as its reactivity may be enhanced.

Data Presentation: Incompatible Materials with Scandium(III) Nitrate Hydrate

Incompatible Material Class	Specific Examples	Potential Hazard
Strong Reducing Agents	Tin(II) chloride, Sodium hypophosphite	Explosive reaction[1]
Flammable/Combustible Materials	Wood, Jute, Paper, Oil, Clothing	May cause or intensify fire[1][2][3][4]
Organic Materials	Alkyl esters, Organic solvents	Potentially dangerous mixtures, formation of unstable alkyl nitrates[1][5]
Acids	Strong acids	Liberation of toxic fumes[1][5]
Metal Powders	Powdered aluminum	Risk of explosion, especially with water[1][5]
Other Incompatible Chemicals	Phosphorus, Cyanides, Thiocyanates, Isothiocyanates, Hypophosphites, Phosphides, Sodium acetate, Tartrates, Trichloroethylene	Explosive or violent reactions[1]

Experimental Protocols

Currently, detailed experimental protocols for determining material compatibility with Scandium(III) nitrate hydrate are not available in the provided search results. Compatibility is typically determined through small-scale reactivity testing under controlled conditions, observing for signs of reaction such as temperature change, gas evolution, or color change. It is recommended to consult specialized literature on chemical compatibility testing or contact the supplier for specific protocols.

Mandatory Visualization

Caption: Troubleshooting workflow for material incompatibility with Scandium(III) nitrate hydrate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. prochemonline.com [prochemonline.com]

Technical Support Center: Drying Methods for Hydrated Scandium(III) Nitrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper drying of hydrated Scandium(III) nitrate (B79036). Below, you will find troubleshooting guides and Frequently Asked Questions (FAQs) to address common challenges encountered during experimental procedures.

Troubleshooting Guides

This guide addresses specific issues you might encounter when drying hydrated Scandium(III) nitrate.

Question: My Scandium(III) nitrate is turning into a clear, viscous liquid (syrup) upon gentle heating. What is happening and what should I do?

Answer: This is a common issue when heating hydrated salts. The substance is likely dissolving in its own water of hydration, a process known as deliquescence, which is exacerbated by the hygroscopic nature of scandium nitrate. To address this:

• Immediate Action: Stop heating immediately to prevent decomposition.

• Solution 1: Vacuum Drying at Low Temperature: The most effective method is to use a vacuum oven. The reduced pressure will lower the boiling point of water, allowing for dehydration at or near room temperature, which minimizes the risk of both melting and decomposition.

• Solution 2: Desiccator Drying: Place the sample in a desiccator with a strong desiccant such as phosphorus pentoxide (P₄O₁₀) or anhydrous calcium chloride (CaCl₂). This is a much slower method but is very gentle.

• Avoid: Do not simply increase the temperature to evaporate the water, as this will likely lead to the formation of scandium oxynitrates and ultimately scandium oxide.

Question: I heated my hydrated Scandium(III) nitrate, and now it has a chalky white appearance and is insoluble in water. What went wrong?

Answer: A chalky, insoluble white powder indicates that the scandium(III) nitrate has decomposed into scandium oxide (Sc₂O₃) or intermediate oxynitrates.[1] This occurs when the heating temperature is too high. The final conversion to scandium oxide happens at temperatures as low as 510°C, but intermediate decomposition steps occur at much lower temperatures.[2] For example, the tetrahydrate can start to form oxynitrates at as low as 60°C.[3]

• Prevention: Careful temperature control is critical. Refer to the quantitative data table below for specific temperature limits. Use a calibrated oven or a thermogravimetric analyzer for precise temperature management.

• Recovery: Unfortunately, once decomposed to the oxide, it is not straightforward to reverse the process back to the nitrate salt without chemical synthesis (e.g., reacting the oxide with nitric acid).[1]

Question: How can I be sure my Scandium(III) nitrate is completely dry or has reached a specific hydration state?

Answer:

• Gravimetric Analysis: The most straightforward method is to weigh the sample periodically during the drying process. Once the mass remains constant over a set period (e.g., 1-2 hours) of continuous drying under the same conditions, it is considered dry.

• Thermogravimetric Analysis (TGA): For precise determination of hydration states and decomposition temperatures, TGA is the ideal technique. It provides a continuous plot of mass versus temperature.

• Karl Fischer Titration: This is a highly accurate method for determining the water content of your sample.

Question: My Scandium(III) nitrate is clumping and difficult to handle. How can I prevent this?

Answer: Scandium(III) nitrate is very hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4] This is what causes clumping.

• Handling: Handle the salt in a controlled, low-humidity environment, such as a glove box or a dry room.

• Storage: Always store scandium(III) nitrate in a tightly sealed container, preferably in a desiccator containing a suitable drying agent.

Frequently Asked Questions (FAQs)

Q1: What are the different hydrated forms of Scandium(III) nitrate?

A1: Scandium(III) nitrate is known to exist in several hydrated forms, including dihydrate, trihydrate, tetrahydrate, and hexahydrate.[3]

Q2: At what temperature does hydrated Scandium(III) nitrate start to decompose?

A2: The decomposition of hydrated scandium(III) nitrate is a multi-step process. The tetrahydrate begins to transform into the dihydrate at 50°C and further converts to an intermediate oxynitrate at 60°C.[3] The hexahydrate starts to lose water and nitric acid between 37°C and 188°C.[5] Complete decomposition to scandium oxide occurs at higher temperatures.

Q3: Can I dry hydrated Scandium(III) nitrate in a standard laboratory oven?

A3: It is not recommended to use a standard laboratory oven without precise temperature control, as it is very easy to overshoot the narrow temperature window for dehydration and cause decomposition. If you must use a standard oven, set the temperature below 50°C and monitor the sample closely. A vacuum oven is a much safer and more effective option.

Q4: How should I store my dried Scandium(III) nitrate?

A4: Due to its hygroscopic nature, dried scandium(III) nitrate should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) or in a desiccator containing a powerful desiccant like phosphorus pentoxide.

Q5: Is it possible to obtain anhydrous Scandium(III) nitrate from the hydrate (B1144303) by heating?

A5: It is very difficult to obtain pure anhydrous scandium(III) nitrate by heating the hydrate, as the removal of the final water molecules often leads to the formation of scandium oxynitrates. The synthesis of the anhydrous form typically requires chemical methods, such as the reaction of scandium chloride with dinitrogen pentoxide.[3]

Data Presentation

Table 1: Thermal Decomposition Stages of Hydrated Scandium(III) Nitrate

Starting Material	Temperature Range (°C)	Process	Resulting Product
Sc(NO₃)₃·4H₂O	50	Dehydration	Sc(NO₃)₃·2H₂O
Sc(NO₃)₃·4H₂O	60	Decomposition	Sc₄O₃(NO₃)₃·6.5H₂O
Sc(NO₃)₃·xH₂O	140 - 220	Decomposition	Sc₄O₅(NO₃)₃
Sc(NO₃)₃·6H₂O	37 - 188	Dehydration & Decomposition	Loss of water and nitric acid
Sc(NO₃)₃·6H₂O	188 - 292	Major Mass Loss	Formation of intermediate oxynitrates
Sc(NO₃)₃·6H₂O	> 510	Complete Decomposition	Sc₂O₃

Note: The exact temperatures and intermediate products can vary depending on the heating rate and atmospheric conditions.

Experimental Protocols

Protocol 1: Gentle Drying in a Vacuum Oven (Recommended)

• Place a thin layer of hydrated Scandium(III) nitrate in a shallow glass dish.

• Put the dish in a vacuum oven at room temperature.

• Slowly apply vacuum to the oven.

• If necessary, the temperature can be very gently increased, but should not exceed 40°C to avoid decomposition.

• Continue drying under vacuum until the sample reaches a constant weight.

• Vent the oven with a dry, inert gas like nitrogen or argon before removing the sample.

Protocol 2: Drying in a Desiccator

• Place the hydrated Scandium(III) nitrate in an open container.

• Place the container inside a desiccator containing a fresh, powerful desiccant (e.g., phosphorus pentoxide).

• Ensure the desiccator is properly sealed.

• Allow the sample to dry for an extended period (days to weeks), monitoring the weight periodically until it becomes constant.

Mandatory Visualization

Caption: Thermal decomposition pathway of hydrated Scandium(III) nitrate.

Caption: General experimental workflow for drying hydrated Scandium(III) nitrate.

References

• 1. Sodium nitrate drying [f-granulator.com]
• 2. benchchem.com [benchchem.com]
• 3. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 4. Method of producing metal oxides, basic salts a hydrates [inis.iaea.org]
• 5. US1844862A - Method of producing hydrated metal nitrates - Google Patents [patents.google.com]

Controlling the hydration state of Scandium(III) nitrate

How do I prepare anhydrous Scandium(III) nitrate (B79036)?

Answer: Attempting to prepare anhydrous scandium(III) nitrate by heating its hydrates in air is generally unsuccessful. The process typically leads to hydrolysis and the formation of intermediate scandium oxynitrates, and ultimately scandium oxide at higher temperatures.[1][2] To obtain the pure anhydrous form, non-aqueous methods are required. These methods avoid the presence of water, which causes hydrolysis at elevated temperatures.

Experimental Protocol: Anhydrous Scandium(III) Nitrate Synthesis (Non-Aqueous)

This protocol is based on the reaction between scandium chloride and dinitrogen pentoxide and should be performed by personnel experienced in handling hazardous and moisture-sensitive reagents.

• Warning: Dinitrogen pentoxide is a powerful oxidizer and nitrating agent. Anhydrous scandium chloride is hygroscopic. All operations must be conducted in a controlled, inert atmosphere (e.g., a glovebox) or using Schlenk line techniques.

• Materials:

  • Anhydrous scandium(III) chloride (ScCl₃)

  • Dinitrogen pentoxide (N₂O₅)

  • Anhydrous, non-reactive solvent (e.g., carbon tetrachloride, CCl₄ - use with extreme caution due to toxicity)

  • Inert gas (Argon or Nitrogen)

  • Schlenk flask and condenser

• Procedure:

  • Under an inert atmosphere, place anhydrous scandium(III) chloride into a Schlenk flask.

  • Prepare a solution or suspension of dinitrogen pentoxide in the chosen anhydrous solvent.

  • Slowly add the N₂O₅ solution to the ScCl₃ suspension at a controlled temperature (typically low, e.g., 0 °C to room temperature).

  • The reaction proceeds as follows: 4ScCl₃ + 6N₂O₅ → 4Sc(NO₃)₃ + 6N₂O₄ + 3O₂ + 6Cl₂ (simplified, side reactions may occur).

  • Allow the reaction to stir for several hours until completion. The progress can be monitored by the cessation of gas evolution or by spectroscopic methods.

  • The resulting anhydrous scandium(III) nitrate will precipitate. Isolate the solid product by filtration under an inert atmosphere.

  • Wash the product with fresh anhydrous solvent to remove any unreacted starting materials or byproducts.

  • Dry the final product under vacuum to remove residual solvent.

  • Store the anhydrous scandium(III) nitrate in a tightly sealed container under an inert atmosphere.

My Scandium(III) nitrate has absorbed moisture. How can I determine its hydration state and dry it to a specific hydrate (B1144303)?

Answer: Scandium(III) nitrate is hygroscopic and readily absorbs atmospheric moisture. If your sample has been exposed to air, its hydration state may have changed.

• Determining Hydration State: The most reliable method to determine the exact water content is Thermogravimetric Analysis (TGA) . TGA measures the change in mass of a sample as it is heated at a controlled rate. The mass loss at different temperature intervals corresponds to the loss of water molecules and then decomposition. Alternatively, Karl Fischer Titration can be used for a precise quantitative measurement of water content.

• Drying to a Specific Hydrate: You can control the hydration state by careful heating. For example, scandium(III) nitrate tetrahydrate can be converted to the dihydrate by heating it in air at 50 °C. It is critical to use precise temperature control and to monitor the mass loss to ensure you stop at the desired hydration level.

Experimental Protocol: Controlled Thermal Dehydration

• Equipment:

  • Thermogravimetric Analyzer (TGA) or a precision oven with a balance.

  • Shallow, heat-resistant container (e.g., ceramic boat).

• Procedure:

  • Place a known mass of your hydrated scandium(III) nitrate sample into the container.

  • Heat the sample under a controlled atmosphere (e.g., dry air or nitrogen) at a slow rate (e.g., 5-10 °C/min).

  • Monitor the mass loss.

  • To obtain the dihydrate from the tetrahydrate, hold the temperature at 50-55 °C until the mass loss corresponds to the removal of two water molecules.

  • Once the target mass is reached, cool the sample back to room temperature in a desiccated environment to prevent rehydration.

  • Store immediately in a sealed container.

What are the key stability and handling considerations for Scandium(III) nitrate hydrates?

Answer: Proper handling and storage are crucial for maintaining the integrity of scandium(III) nitrate.

• Hygroscopicity: The material is deliquescent and will absorb moisture from the air. Always store it in a tightly sealed container, preferably in a desiccator or glovebox.

• Oxidizing Agent: As a nitrate, this compound is a strong oxidizer. It should not be stored with or exposed to combustible or organic materials, as mixtures can be flammable.

• Thermal Sensitivity: Hydrated forms are sensitive to heat and will lose water, eventually decomposing to scandium oxide at high temperatures.[2] Avoid uncontrolled heating.

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the material in a well-ventilated area or fume hood.

Data Presentation

Table 1: Thermal Decomposition Stages of Hydrated Scandium(III) Nitrate

The thermal decomposition of hydrated scandium(III) nitrate is a multi-step process. The exact temperatures can vary slightly based on the starting hydrate and heating rate.

Temperature Range (°C)	Process	Resulting Compound/Product
~50 °C	Dehydration	Sc(NO₃)₃·2H₂O (from tetrahydrate)
~60 °C	Hydrolysis/Decomposition	Sc₄O₃(NO₃)₃·6.5H₂O
140 - 220 °C	Further Decomposition	Sc₄O₅(NO₃)₃ (Basic Scandium Nitrate)
> 510 °C	Final Decomposition	Sc₂O₃ (Scandium Oxide)

Visualizations

Experimental and Logical Workflows

Caption: Workflow for the synthesis of hydrated scandium(III) nitrate.

Caption: Thermal decomposition pathway of scandium(III) nitrate tetrahydrate.

References

• 1. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 2. zegmetal.com [zegmetal.com]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical techniques used to characterize scandium(III) nitrate (B79036) hydrate (B1144303). It offers a detailed examination of its physicochemical properties alongside those of comparable trivalent metal nitrate hydrates, namely yttrium(III) nitrate hexahydrate and lanthanum(III) nitrate hexahydrate. This document is intended to serve as a valuable resource for researchers and professionals involved in materials science, catalysis, and pharmaceutical development, where the precise characterization of such compounds is paramount.

Introduction to Scandium(III) Nitrate Hydrate and Its Alternatives

Scandium(III) nitrate (Sc(NO₃)₃) is a water-soluble, crystalline solid that exists in various hydrated forms, including the dihydrate, trihydrate, tetrahydrate, and hexahydrate.[1] It serves as a crucial precursor in the synthesis of advanced materials such as optical coatings, electronic ceramics, and catalysts.[1] The properties and performance of these end products are intrinsically linked to the purity, hydration state, and overall quality of the initial scandium nitrate. Therefore, its thorough characterization is a critical step in both research and industrial applications.

For comparative analysis, this guide includes two other trivalent nitrate hydrates: yttrium(III) nitrate hexahydrate (Y(NO₃)₃·6H₂O) and lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O). These compounds are often studied alongside scandium nitrate due to their similar chemical properties and applications. Understanding the similarities and differences in their characterization profiles can provide valuable insights for material selection and process optimization.

Key Characterization Techniques

A multi-technique approach is essential for a comprehensive understanding of the physicochemical properties of scandium(III) nitrate hydrate and its alternatives. The most common and informative techniques include:

• Thermal Analysis (Thermogravimetric Analysis - TGA and Differential Scanning Calorimetry - DSC): To investigate thermal stability, dehydration processes, and decomposition pathways.

• X-ray Diffraction (XRD): To determine the crystalline structure, phase purity, and identify different hydrated forms.

• Spectroscopic Techniques (Fourier-Transform Infrared Spectroscopy - FTIR and Raman Spectroscopy): To identify functional groups and probe the local chemical environment of the nitrate and water molecules.

The following sections will delve into the experimental data obtained from these techniques, providing a comparative overview of scandium(III) nitrate hydrate and its selected alternatives.

Thermal Analysis: A Comparative Look at Decomposition

Thermal analysis is a cornerstone in the characterization of hydrated salts, revealing critical information about their thermal stability and decomposition mechanisms.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For hydrated nitrates, this technique is particularly useful for quantifying the loss of water molecules and the subsequent decomposition of the anhydrous salt.

Compound	Temperature Range (°C)	Mass Loss (%)	Interpretation
Scandium(III) Nitrate Hexahydrate	37 - 188	22.4	Loss of water and nitric acid from the initial condensation of four monomers.[2]
188 - 292	25.36	Further decomposition.[2]
292 - 383	24.34	Continued decomposition.[2]
383 - 700	6.9	Final decomposition to Scandium Oxide (Sc₂O₃).[2]
Yttrium(III) Nitrate Hexahydrate	< 600	-	Dehydration and formation of basic salt (YONO₃).[3]
~600	-	Complete decomposition to Yttrium Oxide (Y₂O₃).[3]
Lanthanum(III) Nitrate Hexahydrate	60 - 76	2.06	Initial water loss after melting.[4]
76 - 389	24.1	Major decomposition step.[4]
389 - 504	30.0	Further decomposition.[4]
504 - 800	10.2	Final decomposition to Lanthanum Oxide (La₂O₃).[4]

Note: The thermal decomposition of these nitrate hydrates is a complex process and can be influenced by experimental conditions such as heating rate and atmosphere.[2][3][4]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It provides information on phase transitions, such as melting and crystallization, as well as endothermic and exothermic decomposition processes.

Compound	Peak Temperature (°C)	Enthalpy Change (ΔH)	Interpretation
Scandium(III) Nitrate Hexahydrate	34, 45, 101, 187, 231 (Endothermic)	-	Dehydration and decomposition events.[2]
470 (Exothermic)	-	Final decomposition to oxide.[2]
Lanthanum(III) Nitrate Hexahydrate	~56 (Endothermic)	-	Melting in its own water of crystallization.[4]

Quantitative enthalpy data is often not reported in survey studies and can vary significantly with experimental conditions.

X-ray Diffraction (XRD): Unveiling the Crystal Structure

Powder XRD is a powerful non-destructive technique for identifying crystalline phases and determining crystal structures. For scandium(III) nitrate, it is instrumental in distinguishing between its various hydrated forms.

Compound	Crystal System	Space Group	Key Findings
Scandium(III) Nitrate Tetrahydrate	Monoclinic	-	-
Yttrium(III) Nitrate Hexahydrate	-	-	The final decomposition product, Y₂O₃, exhibits a cubic crystal structure.[2]
Lanthanum(III) Nitrate Hexahydrate	-	-	The final decomposition product, La₂O₃, exhibits a hexagonal crystal structure.[4]

Detailed indexed XRD powder patterns for the hydrated forms of these compounds are not consistently available in public databases, highlighting a gap in the current literature.

Spectroscopic Analysis: A Molecular-Level View

Spectroscopic techniques like FTIR and Raman provide insights into the vibrational modes of molecules, offering information on the coordination of nitrate ions and the presence of water molecules.

Fourier-Transform Infrared (FTIR) Spectroscopy

Compound	Key Vibrational Bands (cm⁻¹)	Assignment
Scandium(III) Nitrate Tetrahydrate	~3400 (broad), ~1630	O-H stretching (water), H-O-H bending (water)
~1500, ~1300, ~1030, ~820	Asymmetric N-O stretching, Symmetric N-O stretching, N=O stretching, Out-of-plane bending (Nitrate)
Lanthanum(III) Nitrate Hexahydrate	Volatile products show bands for water and nitric acid azeotrope during thermal decomposition.[4]	-

Raman Spectroscopy

Compound	Key Raman Shifts (cm⁻¹)	Assignment
Aqueous Scandium(III) ion	442	ν₁(a₁g) mode of the [Sc(H₂O)₆]³⁺ hexaaqua complex.[5]
295, 410	ν₅(f₂g) and ν₂(e_g) modes of the ScO₆ unit.[5]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reproducible and comparable characterization data.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

• Instrument: A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC is recommended.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into an alumina (B75360) or platinum crucible.

• Atmosphere: Use a controlled atmosphere, typically flowing nitrogen or air, at a constant flow rate (e.g., 50 mL/min).

• Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 1000 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: Analyze the resulting TGA curve for mass loss steps and the DSC curve for endothermic and exothermic peaks.

Powder X-ray Diffraction (XRD)

• Instrument: A powder diffractometer with a copper (Cu) Kα radiation source is commonly used.

• Sample Preparation: Due to the hygroscopic nature of nitrate hydrates, sample preparation should be performed in a low-humidity environment (e.g., a glove box). The sample should be gently ground to a fine powder to ensure random orientation of the crystallites.

• Data Collection: Scan the sample over a 2θ range of 5° to 80° with a step size of 0.02°.

• Data Analysis: Identify the crystalline phases by comparing the experimental diffraction pattern with reference patterns from databases such as the International Centre for Diffraction Data (ICDD).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrument: A standard FTIR spectrometer.

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used for direct analysis of the solid sample.

• Data Collection: Collect the spectrum in the mid-infrared range (4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the nitrate and water functional groups.

Visualizing the Processes

Diagrams can aid in understanding the complex relationships and workflows involved in the characterization of scandium(III) nitrate hydrate.

Caption: Thermal decomposition pathway of Scandium(III) Nitrate Hexahydrate.

Caption: General workflow for the characterization of Scandium(III) Nitrate Hydrate.

Conclusion

The characterization of scandium(III) nitrate hydrate is a multifaceted process that requires the application of several complementary analytical techniques. Thermal analysis provides essential information on the material's stability and decomposition, while X-ray diffraction is indispensable for structural elucidation. Spectroscopic methods offer a deeper understanding of the molecular-level characteristics.

When comparing scandium(III) nitrate hydrate with its yttrium and lanthanum counterparts, it is evident that while they share similarities as trivalent metal nitrate hydrates, their thermal decomposition pathways and the crystal structures of their various forms exhibit distinct differences. A comprehensive characterization, as outlined in this guide, is therefore crucial for any application where the specific properties of these materials are critical for performance. The provided data and protocols aim to assist researchers in making informed decisions regarding the selection and utilization of these important chemical compounds.

References

• 1. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Yttrium(III) nitrate - Wikipedia [en.wikipedia.org]
• 4. journalijdr.com [journalijdr.com]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Purity Analysis of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical techniques for the purity analysis of Scandium(III) nitrate (B79036) hydrate (B1144303). It includes a summary of quantitative data, detailed experimental protocols for key analytical methods, and a visual representation of the analytical workflow.

Introduction

Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O) is a key precursor material in various advanced applications, including the synthesis of high-performance ceramics, catalysts, and specialty alloys.[1][2] The purity of this compound is critical, as even trace amounts of impurities can significantly impact the properties and performance of the final products.[3] For instance, in the electronics industry, trace radionuclides can affect the performance of electronic materials.[4] This guide outlines the primary analytical techniques used to determine the purity of Scandium(III) nitrate hydrate and provides a framework for comparing products from different sources.

Comparison of Analytical Techniques

The determination of purity in Scandium(III) nitrate hydrate involves the quantification of trace elemental impurities. The most common and effective techniques for this purpose are Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and Glow Discharge Mass Spectrometry (GDMS).

Technique	Principle	Advantages	Limitations	Typical Application
ICP-OES	Measures the light emitted by excited atoms and ions in a plasma to determine elemental concentrations.	Robust, relatively low cost, good for higher concentration trace elements (ppm range).	Higher detection limits than ICP-MS, potential for spectral interferences from the scandium matrix.[4][5]	Routine quality control, analysis of less pure grades, determination of major impurities.
ICP-MS	Measures the mass-to-charge ratio of ions produced in a plasma to determine elemental concentrations.	Very low detection limits (ppb to ppt), isotopic analysis capability.	More expensive than ICP-OES, can be affected by polyatomic interferences.	High-purity analysis, certification of reference materials, determination of ultra-trace impurities.[6]
GDMS	A solid sampling technique where a glow discharge sputters and ionizes the sample for mass spectrometric analysis.	Extremely low detection limits (sub-ppb), direct analysis of solids without dissolution, broad elemental coverage.[7][8]	Destructive, requires a conductive sample (or mixing with a conductive binder), not suitable for anions.[7]	Purity certification of ultra-high purity materials (4N, 5N, and higher).[9]

Data Presentation: Purity Analysis of Scandium(III) Nitrate Hydrate

The following table summarizes the typical impurity levels found in a high-purity (99.99% REO) grade of Scandium(III) nitrate hydrate, based on a representative Certificate of Analysis.[10] Concentrations are given in parts per million (ppm) on a rare earth oxide (REO) basis.

Impurity	Supplier A (ppm)	Supplier B (ppm)	Supplier C (ppm)	Test Method
Calcium (Ca)	7.15	< 10	< 5	ICP-OES/ICP-MS
Cerium (Ce)	2.44	< 5	< 2	ICP-MS
Iron (Fe)	3.5	< 5	< 5	ICP-OES
Lanthanum (La)	1.71	< 2	< 1	ICP-MS
Neodymium (Nd)	3.43	< 5	< 2	ICP-MS
Praseodymium (Pr)	2.48	< 3	< 1	ICP-MS
Samarium (Sm)	4.31	< 5	< 2	ICP-MS
Yttrium (Y)	3.94	< 5	< 5	ICP-OES/ICP-MS
Chloride (Cl)	50	< 50	< 20	Ion Chromatography
Sulfate (S)	10.01	< 20	< 10	Ion Chromatography

Experimental Protocols

This protocol describes the dissolution of Scandium(III) nitrate hydrate for analysis by ICP-OES or ICP-MS to determine trace metallic impurities.

Objective: To prepare a clear, acidic aqueous solution of the scandium salt suitable for introduction into the plasma-based instrument.

Materials:

• Scandium(III) nitrate hydrate sample

• High-purity nitric acid (HNO₃)

• Deionized water (18.2 MΩ·cm)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance

Procedure:

• Accurately weigh approximately 0.1 g of the Scandium(III) nitrate hydrate sample into a clean 50 mL beaker.

• Add 5 mL of deionized water to dissolve the sample. Scandium nitrate is highly soluble in water.[11]

• Add 1 mL of high-purity nitric acid to the solution to ensure the stability of the dissolved metals and to match the matrix of the calibration standards.

• Gently heat the solution on a hot plate at a low temperature (e.g., 60°C) if any solid remains, until the solution is completely clear.

• Allow the solution to cool to room temperature.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Dilute to the mark with deionized water and mix thoroughly.

• This stock solution can be further diluted as necessary to bring the analyte concentrations within the linear dynamic range of the instrument. A high concentration of scandium can interfere with the analysis of certain impurities; therefore, a dilution factor of 10 to 100 is common.[4]

Objective: To quantify trace metallic impurities in the prepared scandium nitrate solution.

Instrumentation:

• Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES) with a suitable autosampler.

Procedure:

• Instrument Setup and Calibration:

  • Warm up the ICP-OES system according to the manufacturer's instructions.

  • Perform a wavelength calibration.

  • Prepare a series of multi-element calibration standards in a matrix matching the sample solution (i.e., containing a similar concentration of scandium and nitric acid).

  • Generate a calibration curve for each element of interest. A typical calibration range would be 0.1, 0.5, 1, 5, and 10 ppm.

• Sample Analysis:

  • Analyze the prepared sample solution.

  • Include a blank solution (deionized water with nitric acid and scandium) and a quality control standard with every batch of samples to ensure accuracy and precision.

• Data Processing:

  • The instrument software will calculate the concentration of each impurity in the sample solution based on the calibration curve.

  • Calculate the final concentration of each impurity in the original solid sample, taking into account the initial sample weight and dilution factors.

Objective: To determine the concentration of ultra-trace elemental impurities in high-purity Scandium(III) nitrate hydrate.

Instrumentation:

• Glow Discharge Mass Spectrometer (GDMS)

Procedure:

• Sample Preparation:

  • As Scandium(III) nitrate hydrate is a non-conductive powder, it must be mixed with a high-purity conductive binder, typically silver or gallium powder.

  • A known mass of the scandium nitrate sample is thoroughly mixed with a known mass of the conductive binder.

  • The mixture is then pressed into a solid pellet.

• Instrumental Analysis:

  • The pellet is introduced into the GDMS instrument.

  • A glow discharge is initiated, which sputters the sample material, and the sputtered atoms are ionized.

  • The ions are then accelerated into a high-resolution mass spectrometer, where they are separated by their mass-to-charge ratio.

• Data Analysis:

  • The detector measures the ion currents for each isotope, which are proportional to the concentration of the elements in the sample.

  • Relative Sensitivity Factors (RSFs) are used to convert the ion beam ratios into accurate elemental concentrations. The concentration of impurities in the original scandium nitrate is calculated after subtracting the contribution from the conductive binder.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the purity analysis of Scandium(III) nitrate hydrate.

Caption: Workflow for the purity analysis of Scandium(III) nitrate hydrate.

Conclusion

The selection of an appropriate analytical technique for the purity analysis of Scandium(III) nitrate hydrate depends on the required detection limits and the specific impurities of concern. ICP-OES is a robust method for routine quality control, while ICP-MS and GDMS are essential for the characterization and certification of high-purity and ultra-high-purity materials. By following standardized experimental protocols and utilizing the appropriate instrumentation, researchers can ensure the quality and consistency of their Scandium(III) nitrate hydrate, leading to more reliable and reproducible results in their research and development activities.

References

• 1. GDMS / GD-MS - Glow Discharge Mass Spectroscopy | Institute for Rare Earths and Metals [en.institut-seltene-erden.de]
• 2. researchgate.net [researchgate.net]
• 3. News - What is scandium and its commonly used testing methods [xingluchemical.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. bulletin.chemistry.kz [bulletin.chemistry.kz]
• 7. ltschem.com [ltschem.com]
• 8. GDMS - Glow Discharge Mass Spectrometry | Materials Characterization Services [mat-cs.com]
• 9. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. Scandium(III) nitrate 99.999 trace metals 107552-14-7 [sigmaaldrich.com]

A Comparative Guide to Scandium Precursors: Scandium(III) Nitrate Hydrate in Focus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Scandium(III) nitrate (B79036) hydrate (B1144303) with other common scandium precursors, namely scandium(III) chloride, scandium(III) oxide, and scandium(III) triflate. The selection of an appropriate precursor is a critical decision in synthesis and manufacturing, directly impacting the physicochemical properties of the final product and the efficiency of the experimental process. This document aims to facilitate this selection by presenting objective, data-driven comparisons and detailed experimental protocols.

Comparative Analysis of Physicochemical Properties

The choice of a scandium precursor is often dictated by its fundamental chemical and physical properties. The following table summarizes the key characteristics of Scandium(III) nitrate hydrate and its alternatives.

Property	Scandium(III) Nitrate Hydrate	Scandium(III) Chloride	Scandium(III) Oxide	Scandium(III) Triflate
Chemical Formula	Sc(NO₃)₃·xH₂O	ScCl₃	Sc₂O₃	Sc(SO₃CF₃)₃
Molar Mass (anhydrous)	230.97 g/mol [1]	151.31 g/mol [2][3]	137.91 g/mol [4]	492.16 g/mol [5][6]
Appearance	White to off-white crystalline powder/chunks[7][8]	Grayish-white crystals[2]	White powder[4][9]	White to off-white crystalline solid[7]
Melting Point	Decomposes	960 °C (anhydrous)[2][3]	2485 °C[4]	>300 °C[5]
Solubility in Water	High[7][8]	High[2]	Insoluble[4][9]	High[7]
Solubility in Ethanol	Soluble	Insoluble[10]	Insoluble	Soluble in various organic solvents[11]
Thermal Decomposition	Decomposes upon heating to form scandium oxide and nitrogen oxides[7]. The hydrated form begins to lose water around 35-70°C[12]. The tetrahydrate transforms to the dihydrate at 50°C, and further converts to oxynitrates at higher temperatures.	Hydrates lose water starting from 55-110°C, eventually forming scandium oxychloride[13].	Thermally stable.	High thermal stability[11].

Applications in Materials Science: Synthesis of Scandium Oxide Nanoparticles

Scandium oxide (Sc₂O₃) nanoparticles are of significant interest for applications in high-performance ceramics, catalysis, and electronics due to their high melting point, wide bandgap, and thermal stability. Both Scandium(III) nitrate hydrate and scandium(III) chloride are common precursors for the synthesis of Sc₂O₃ nanoparticles, typically via a sol-gel method followed by calcination.

Experimental Protocols

Protocol 1: Synthesis of Scandium Oxide Nanoparticles from Scandium(III) Nitrate Hydrate

This protocol is adapted from a complex-based precursor solution method.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Triethanolamine (B1662121) (TEA)

• Nitric acid (HNO₃, concentrated)

• Deionized water

Procedure:

• Prepare a 0.5 M stock solution of Scandium(III) nitrate by dissolving the appropriate amount of Scandium(III) nitrate hydrate in deionized water. If starting from scandium oxide, dissolve it in a mixture of deionized water and nitric acid with heating.[14]

• In a beaker, add a required amount of the scandium nitrate solution.

• Add triethanolamine (TEA) to the solution while stirring, maintaining a molar ratio of scandium ions to TEA of 1:4. A precipitate of scandium hydroxide (B78521) will form.[14]

• Dissolve the precipitate by the dropwise addition of concentrated nitric acid until the solution becomes clear (pH ~3).[14]

• Evaporate the clear solution on a hot plate at 150-200 °C with continuous stirring. The solution will foam and puff, eventually leaving a voluminous, black, fluffy precursor powder.[14]

• Calcine the precursor powder in a furnace at 550 °C for 2 hours to obtain scandium oxide nanoparticles.[14]

Protocol 2: Synthesis of Scandium Oxide Nanoparticles from Scandium(III) Chloride

This protocol describes a sol-gel route to synthesize scandium oxyhydroxide (ScOOH), which is then calcined to scandium oxide.

Materials:

• Scandium(III) chloride hexahydrate (ScCl₃·6H₂O)

• Sodium hydroxide (NaOH) solution (10%)

• Deionized water

Procedure:

• Prepare an aqueous solution of scandium chloride hexahydrate.

• Under vigorous stirring, add the 10% NaOH solution dropwise to the scandium chloride solution to adjust the pH to the desired level (e.g., 7, 9, or 11).[15]

• The resulting suspension is then refluxed to form a colloidal sol of scandium oxyhydroxide (ScOOH) nanoparticles.[4]

• After reflux, the solution is cooled to room temperature. The ScOOH nanoparticles can be collected and washed.[15]

• Dry the collected ScOOH powder.

• Place the dried ScOOH powder in a ceramic crucible and transfer it to a furnace for calcination. A typical calcination temperature is between 500-800 °C for a set duration (e.g., 2 hours) to ensure complete conversion to Sc₂O₃ nanoparticles.[16]

Visualization of Nanoparticle Synthesis Workflow

Synthesis of Sc₂O₃ Nanoparticles

Role in Catalysis

Scandium compounds are effective Lewis acid catalysts in a variety of organic reactions.[17] Scandium(III) triflate is particularly noteworthy for its high catalytic activity, water stability, and reusability.[18]

Scandium(III) Nitrate Hydrate: This precursor can be used to synthesize scandium-based catalysts and has been shown to be effective in reactions like the Beckmann rearrangement and the isomerization of allylic alcohols.[8]

Scandium(III) Chloride: It is a well-known Lewis acid catalyst for reactions such as Friedel-Crafts alkylation and acylation, aldol (B89426) reactions, and Michael additions.[19][20]

Scandium(III) Triflate: As a superior Lewis acid, it is widely used in a range of organic transformations, including Friedel-Crafts reactions, Diels-Alder reactions, and asymmetric synthesis.[11][17] Its stability in water gives it a significant advantage over many other Lewis acids.[18]

Visualization of Catalytic Application

Role of Scandium Precursors in Catalysis

Application in Drug Development: Radiopharmaceuticals

In the realm of drug development, scandium precursors are pivotal in the synthesis of radiopharmaceuticals for diagnostic imaging (PET, SPECT) and targeted radionuclide therapy. The focus is on the radioisotopes of scandium, namely ⁴³Sc, ⁴⁴Sc, and ⁴⁷Sc.[21]

The production of these radioisotopes typically involves the irradiation of target materials like calcium or titanium in a cyclotron or nuclear reactor.[3] Following irradiation, the scandium radioisotope is chemically separated and purified. The purified scandium, often in the form of scandium chloride in a dilute acid solution, is then used to radiolabel a chelator (e.g., DOTA) that is conjugated to a targeting biomolecule (e.g., a peptide or antibody).

While Scandium(III) nitrate hydrate is not directly used in the final radiolabeling step due to potential interference from nitrate ions, the fundamental chemistry of scandium coordination is relevant. The choice of the scandium salt form after radioisotope production and purification is critical for efficient and stable chelation.

Experimental Protocol

Protocol 3: General Procedure for Radiolabeling of a DOTA-conjugated Peptide with ⁴⁴Sc

This protocol outlines the general steps for labeling a DOTA-peptide with ⁴⁴Sc, which would be obtained from a ⁴⁴Ti/⁴⁴Sc generator or a cyclotron.

Materials:

• ⁴⁴Sc solution (typically in dilute HCl)

• DOTA-conjugated peptide (e.g., DOTATATE)

• Ammonium (B1175870) acetate (B1210297) buffer (pH 4.0-4.5)

• Heating block or water bath

• Radio-TLC or radio-HPLC for quality control

Procedure:

• In a sterile reaction vial, add the DOTA-conjugated peptide solution.

• Add the ammonium acetate buffer to adjust the pH to the optimal range for labeling (typically pH 4-6).[22]

• Add the ⁴⁴Sc solution to the vial.

• Incubate the reaction mixture at an elevated temperature (e.g., 70-95 °C) for a specific duration (e.g., 15-30 minutes).[2][22]

• After incubation, cool the reaction vial to room temperature.

• Perform quality control using radio-TLC or radio-HPLC to determine the radiochemical purity of the ⁴⁴Sc-labeled peptide.

Visualization of Radiopharmaceutical Workflow

Scandium Radiopharmaceutical Workflow

Conclusion

Scandium(III) nitrate hydrate is a versatile and highly water-soluble precursor suitable for a range of applications, particularly in the synthesis of scandium-doped materials and as a catalyst. Its primary competitors, scandium(III) chloride, scandium(III) oxide, and scandium(III) triflate, each offer distinct advantages depending on the specific application. Scandium chloride is a common alternative for aqueous-based syntheses. Scandium oxide, being insoluble and thermally stable, is often the target material itself or a starting point for the synthesis of other scandium compounds. Scandium triflate stands out as a highly efficient and water-stable Lewis acid catalyst. For drug development, particularly in radiopharmaceuticals, the final precursor for labeling is typically a purified scandium radioisotope in a simple salt form like the chloride, which is derived from the initial target irradiation and processing. The choice of the optimal precursor is therefore a balance of solubility, reactivity, thermal stability, and the specific requirements of the intended application.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of 44Sc from 44Ti in the Context of A Generator System for Radiopharmaceutical Purposes with the Example of [44Sc]Sc-PSMA-617 and [44Sc]Sc-PSMA-I&T Synthesis | MDPI [mdpi.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 8. Scandium nitrate - Wikipedia [en.wikipedia.org]
• 9. Scandium(iii) complexes of monophosphorus acid DOTA analogues: a thermodynamic and radiolabelling study with 44Sc from cyclotron and from a 44Ti/44Sc generator - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Scandium(III)_chloride [chemeurope.com]
• 11. Scandium Triflate: A Versatile Catalyst with Promising Applications | Scandium [scandium.org]
• 12. uh-ir.tdl.org [uh-ir.tdl.org]
• 13. THE THERMAL DECOMPOSITION OF YTTRIUM, SCANDIUM, AND SOME RARE-EARTH CHLORIDE HYDRATES (Journal Article) | OSTI.GOV [osti.gov]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. alfachemic.com [alfachemic.com]
• 18. kmc.du.ac.in [kmc.du.ac.in]
• 19. Scandium Chloride (ScCl₃): A Key Catalyst in Organic Synthesis | Scandium [scandium.org]
• 20. How to Choose Scandium Chloride Powder for Your Project? | Scandium [scandium.org]
• 21. Scandium and terbium radionuclides for radiotheranostics: current state of development towards clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Optimization of reaction conditions for the radiolabeling of DOTA and DOTA-peptide with (44m/44)Sc and experimental evidence of the feasibility of an in vivo PET generator - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Scandium(III) Nitrate Hydrate and Scandium Chloride in Catalysis: An Overview

Introduction to Scandium Catalysts

Scandium(III) salts have garnered significant attention in organic synthesis due to the high Lewis acidity of the Sc³⁺ ion. This property allows them to activate a wide range of functional groups, facilitating numerous carbon-carbon and carbon-heteroatom bond-forming reactions. Both scandium(III) nitrate (B79036) hydrate (B1144303) (Sc(NO₃)₃·xH₂O) and scandium chloride (ScCl₃), often in its hydrated form (ScCl₃·6H₂O), are employed as catalysts. The choice between these two salts can be influenced by factors such as solubility, the nature of the counter-ion, and the specific requirements of the reaction.

Theoretical Framework and General Applications

The catalytic activity of scandium(III) salts stems from the ability of the scandium ion to accept electron pairs, thereby activating electrophiles. This general mechanism is applicable to a broad spectrum of reactions.

Lewis Acid Catalysis Mechanism

The general mechanism of Lewis acid catalysis by scandium(III) salts can be visualized as follows:

Figure 1: Generalized workflow for Lewis acid catalysis by scandium(III) salts, illustrating the activation of a substrate.

Both scandium(III) nitrate and scandium chloride are known to catalyze a range of important organic reactions, including:

• Friedel-Crafts Reactions: Alkylation and acylation of aromatic rings.[1]

• Aldol Reactions: Formation of β-hydroxy carbonyl compounds.[1]

• Diels-Alder Reactions: Cycloaddition reactions to form six-membered rings.

• Michael Additions: Conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.[1]

• Pechmann Condensation: Synthesis of coumarins. While various Lewis acids are used, direct comparisons of scandium salts are not detailed.[2][3]

• Strecker Reaction: Synthesis of α-amino nitriles.

Qualitative Comparison and Considerations

In the absence of direct comparative experimental data, a qualitative assessment can be made based on the chemical properties of the nitrate and chloride anions.

• Lewis Acidity: The Lewis acidity of the Sc³⁺ ion is influenced by the counter-ion. The nitrate ion (NO₃⁻) is a coordinating anion, which might slightly modulate the effective Lewis acidity of the scandium center compared to the chloride ion (Cl⁻). However, the precise effect on catalytic activity in different reaction environments is not well-documented.

• Solubility: Both salts are generally soluble in water and polar organic solvents.[1][4][5] The hydrated forms are particularly soluble in aqueous media. The choice of solvent can significantly impact the catalytic efficiency, and the relative performance of the nitrate versus the chloride salt may vary with the solvent system.

• Hygroscopicity: Both scandium(III) nitrate hydrate and scandium chloride hydrate are hygroscopic. The presence of water can be a critical factor in Lewis acid catalysis, sometimes promoting the reaction and at other times inhibiting it. The degree of hydration of the catalyst used can therefore influence the outcome of the reaction.

Experimental Data: A Critical Gap

A comprehensive search of the scientific literature did not reveal any studies that directly compare the catalytic performance of scandium(III) nitrate hydrate and scandium chloride under identical experimental conditions for a specific organic reaction. Such a study would be invaluable to the research community, providing quantitative data on:

• Reaction Yields: A direct comparison of product yields would be the primary metric of catalytic efficiency.

• Reaction Times: The time required to reach completion or a certain level of conversion is a crucial factor for practical applications.

• Catalyst Loading: Determining the optimal catalyst loading for each salt to achieve maximum efficiency would be of significant interest.

• Selectivity: In reactions where multiple products can be formed, a comparison of the chemo-, regio-, and diastereoselectivity would be highly informative.

Conclusion

Both scandium(III) nitrate hydrate and scandium chloride are established Lewis acid catalysts with broad applicability in organic synthesis. However, the absence of direct comparative studies makes it impossible to definitively state that one is superior to the other in a general sense. The choice of catalyst will likely depend on the specific reaction, solvent system, and other experimental parameters.

For researchers and drug development professionals, the key takeaway is that both salts are viable options to screen for a new transformation. It is recommended to perform in-house comparative experiments to determine the optimal catalyst for a specific application. Future research in this area is needed to fill the existing knowledge gap and provide a clearer, data-supported guide for catalyst selection.

References

• 1. Scandium Chloride (ScCl₃): A Key Catalyst in Organic Synthesis | Scandium [scandium.org]
• 2. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]
• 5. Scandium nitrate - Wikipedia [en.wikipedia.org]

X-ray Diffraction Analysis of Scandium(III) Nitrate Hydrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the X-ray diffraction (XRD) characteristics of Scandium(III) nitrate (B79036) hydrate (B1144303), a compound of interest in various research and development applications, including materials science and catalysis. Due to the limited availability of comprehensive crystallographic data for simple hydrated forms of Scandium(III) nitrate in publicly accessible databases, this guide will focus on a well-characterized dimeric hydroxo-bridged scandium nitrate complex, --INVALID-LINK--₂, as a primary example. This will be compared with other relevant scandium compounds to provide a broader understanding of their structural chemistry.

Executive Summary

X-ray diffraction is a critical technique for the solid-state characterization of crystalline materials, providing detailed information about their atomic structure. For Scandium(III) nitrate hydrates, XRD analysis can elucidate the crystal lattice parameters, space group, and the coordination environment of the scandium ion. This information is vital for understanding the material's properties and for quality control in synthesis and formulation. While various hydrated forms of Scandium(III) nitrate are known to exist, including the tri- and tetrahydrates which are reported to have a monoclinic crystal system, detailed crystallographic data remains scarce in the public domain.[1] This guide presents the available crystallographic data for a dimeric scandium nitrate complex and outlines a general experimental protocol for the XRD analysis of hydrated metal nitrates.

Comparison of Scandium Compounds by XRD

The following table summarizes the key crystallographic data for the dimeric hydroxo-bridged Scandium(III) nitrate complex. A comprehensive comparison with a simple Scandium(III) nitrate hydrate is not possible at this time due to the lack of publicly available, detailed crystallographic data for the latter.

Table 1: Crystallographic Data for Dimeric Hydroxo-Bridged Scandium(III) Nitrate Complex

Parameter	--INVALID-LINK--₂
Chemical Formula	H₁₄N₄O₁₆Sc₂
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.245(2)
b (Å)	10.534(3)
c (Å)	10.985(3)
β (°)	111.454(4)
Volume (ų)	887.8(4)
Z	2
Density (calculated) (g/cm³)	1.948

Data obtained from the single-crystal X-ray diffraction study of --INVALID-LINK--₂.

Experimental Protocols

A standardized experimental protocol is crucial for obtaining high-quality, reproducible XRD data. The following is a general procedure for the powder X-ray diffraction (PXRD) analysis of a hydrated metal nitrate like Scandium(III) nitrate hydrate.

I. Sample Preparation

Proper sample preparation is critical to obtain high-quality diffraction data and minimize issues like preferred orientation.

• Grinding: Gently grind the crystalline Scandium(III) nitrate hydrate sample to a fine, uniform powder using an agate mortar and pestle. This helps to ensure random orientation of the crystallites. For hydrated salts, it is advisable to perform grinding in a controlled humidity environment to prevent changes in the hydration state.

• Sample Mounting: The finely ground powder should be carefully packed into a sample holder. A common method is back-loading, where the powder is pressed into the cavity of the holder from the rear to create a flat, smooth surface that is level with the holder's surface. This minimizes surface roughness and displacement errors.

II. Instrumentation and Data Collection

The following are typical instrument parameters for a powder X-ray diffractometer.

• X-ray Source: Cu Kα (λ = 1.5406 Å)

• Instrument: A modern powder diffractometer equipped with a Bragg-Brentano geometry.

• Voltage and Current: 40 kV and 40 mA.

• Scan Type: Continuous scan.

• Scan Range (2θ): 5° to 70°.

• Step Size: 0.02°.

• Time per Step: 1-2 seconds.

• Optics: Divergence slit, anti-scatter slit, and a receiving slit. A monochromator or a Kβ filter should be used to minimize fluorescence and improve the signal-to-noise ratio.

• Detector: A position-sensitive detector or a scintillation counter.

III. Data Analysis

The collected XRD data is processed to identify the crystalline phases and determine their structural properties.

• Phase Identification: The experimental diffraction pattern is compared with standard patterns from crystallographic databases such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD).

• Lattice Parameter Refinement: Once a phase is identified, the positions of the diffraction peaks can be used to refine the lattice parameters of the unit cell using software packages like GSAS-II, FullProf, or TOPAS.

• Rietveld Refinement: For a more detailed structural analysis, Rietveld refinement can be performed. This method involves fitting the entire experimental diffraction pattern with a calculated pattern based on a structural model (crystal structure, lattice parameters, atomic positions, etc.). This allows for the refinement of various structural and instrumental parameters.

Visualizations

Experimental Workflow for XRD Analysis

The following diagram illustrates the general workflow for the characterization of a crystalline material using X-ray diffraction.

Caption: General workflow for XRD analysis.

Logical Relationship of Scandium Compound Characterization

The following diagram illustrates the relationship between the synthesis of a scandium compound and its subsequent characterization using various analytical techniques, with a focus on XRD.

References

• 1. Scandium nitrate - Wikipedia [en.wikipedia.org]

Comparative Vibrational Analysis of Scandium(III) Nitrate Hydrate using Fourier-Transform Infrared Spectroscopy

A detailed guide for researchers, scientists, and drug development professionals on the FTIR analysis of Scandium(III) Nitrate (B79036) Hydrate (B1144303), with a comparative look at other trivalent metal nitrates.

This guide provides a comprehensive overview of the Fourier-transform infrared (FTIR) spectroscopy of scandium(III) nitrate hydrate. For comparative purposes, experimental data for other trivalent metal nitrates, namely iron(III) nitrate nonahydrate and aluminum(III) nitrate nonahydrate, are included. Detailed experimental protocols and data interpretation are presented to assist researchers in their analytical endeavors.

Comparative Analysis of Vibrational Modes

The FTIR spectrum of scandium(III) nitrate tetrahydrate reveals characteristic vibrational modes associated with the nitrate anion, water of hydration, and the scandium-oxygen coordination. A comparison with the vibrational data of iron(III) nitrate nonahydrate and aluminum(III) nitrate nonahydrate highlights the influence of the central metal cation on the vibrational frequencies of the nitrate group and the water molecules.

The nitrate ion (NO₃⁻), belonging to the D₃h point group in its free state, exhibits four fundamental vibrational modes. However, upon coordination to a metal ion, its symmetry is lowered (typically to C₂v or Cₛ), which can lead to the splitting of degenerate modes and the appearance of new bands in the infrared spectrum.

Table 1: Comparison of FTIR and Raman Vibrational Frequencies (cm⁻¹) for Hydrated Trivalent Metal Nitrates

Vibrational Mode	Scandium(III) Nitrate Tetrahydrate (FTIR)	Iron(III) Nitrate Nonahydrate (Raman)[1][2]	Aluminum(III) Nitrate Nonahydrate (Raman)[1][2]	General Assignment
ν(O-H) of H₂O	~3400 (broad)	3000-3600 (broad)	3000-3600 (broad)	Stretching vibrations of coordinated and lattice water molecules. The broadness indicates a wide range of hydrogen bonding environments.
δ(H-O-H) of H₂O	~1635	~1640	~1640	Bending vibration of coordinated water molecules.
ν₃(NO₃⁻) - Asymmetric Stretch (split)	~1500, ~1300	~1515, ~1280	~1525, ~1290	The asymmetric stretch of the nitrate ion, which is degenerate in the free ion, splits upon coordination to the metal center. The magnitude of the splitting can indicate the nature of the coordination (monodentate vs. bidentate).
ν₁(NO₃⁻) - Symmetric Stretch	~1030	~1045	~1050	This mode is typically IR-inactive for the free nitrate ion but becomes IR-active upon coordination due to the reduction in symmetry.
ν₂(NO₃⁻) - Out-of-Plane Bend	~820	~825	~830	Out-of-plane bending vibration of the nitrate ion.
ν₄(NO₃⁻) - In-Plane Bend (split)	~750, ~720	~745, ~715	~750, ~720	The in-plane bending vibration of the nitrate ion, which is degenerate in the free ion, can also split upon coordination.
ν(M-O) and other lattice modes	Below 600	440-550	440-550	Vibrations corresponding to the metal-oxygen bonds and other lattice modes. These are typically observed in the far-IR region.

Note: The FTIR peak positions for Scandium(III) Nitrate Tetrahydrate are estimated from the spectrum available in the SpectraBase database. The Raman data for Iron(III) and Aluminum(III) nitrates are sourced from the literature and are included for comparative purposes as Raman spectroscopy provides complementary vibrational information.

Experimental Protocol: FTIR Analysis of Hydrated Salts

A standard and reliable method for obtaining the FTIR spectrum of a solid, crystalline hydrated salt is the potassium bromide (KBr) pellet technique.

Materials and Equipment:

• Fourier-Transform Infrared (FTIR) Spectrometer

• Hydraulic press

• Pellet die set

• Agate mortar and pestle

• Infrared grade Potassium Bromide (KBr), desiccated

• Scandium(III) nitrate hydrate sample

• Spatula

• Analytical balance

Procedure:

• Drying: Gently dry the KBr powder in an oven at ~110°C for at least 2 hours to remove any adsorbed water, which can interfere with the sample spectrum. Store the dried KBr in a desiccator.

• Sample Preparation: In a dry agate mortar, grind approximately 1-2 mg of the scandium(III) nitrate hydrate sample to a fine powder.

• Mixing: Add approximately 100-200 mg of the dried KBr to the mortar. The sample-to-KBr ratio should be roughly 1:100.

• Homogenization: Gently but thoroughly mix and grind the sample and KBr together until a homogenous, fine powder is obtained.

• Pellet Formation:

  • Assemble the pellet die.

  • Transfer a small amount of the sample-KBr mixture into the die, ensuring an even distribution.

  • Place the die into the hydraulic press.

  • Apply pressure (typically 7-10 tons) for a few minutes to form a transparent or translucent pellet.

• Background Spectrum: Ensure the sample compartment of the FTIR spectrometer is empty. Run a background scan to record the spectrum of the ambient atmosphere (mainly water vapor and carbon dioxide). This will be automatically subtracted from the sample spectrum.

• Sample Analysis:

  • Carefully remove the KBr pellet from the die.

  • Place the pellet in the sample holder in the FTIR spectrometer.

  • Acquire the FTIR spectrum of the sample. Typically, 32 or 64 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded in the range of 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum should be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Experimental Workflow

The following diagram illustrates the key steps in the FTIR analysis of a hydrated salt using the KBr pellet method.

Caption: Experimental workflow for FTIR analysis.

Alternative Characterization Techniques

While FTIR spectroscopy is a powerful tool for characterizing hydrated metal nitrates, other techniques can provide complementary information:

• Raman Spectroscopy: Raman spectroscopy is another vibrational spectroscopy technique that is particularly sensitive to symmetric vibrations and vibrations of non-polar functional groups. As seen in Table 1, it can be used to observe vibrational modes that may be weak or inactive in the infrared spectrum.

• X-ray Diffraction (XRD): XRD is essential for determining the crystal structure of the hydrated salt, including the coordination environment of the metal ion and the positions of the water molecules. This structural information is invaluable for the accurate assignment of vibrational bands.

• Thermogravimetric Analysis (TGA): TGA can be used to determine the number of water molecules of hydration by measuring the mass loss as the sample is heated. This helps to confirm the chemical formula of the hydrated salt.

By combining the data from these techniques, a more complete understanding of the structure and bonding in scandium(III) nitrate hydrate and other similar compounds can be achieved.

References

• 1. Drawing out the structural information of the first layer of hydrated ions: ATR-FTIR spectroscopic studies on aqueous NH4NO3, NaNO3, and Mg(NO3)2 solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Thermogravimetric Analysis of Scandium(III) Nitrate Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal decomposition of Scandium(III) nitrate (B79036) hydrate (B1144303) with other selected metal nitrate hydrates. The information presented is based on experimental data from thermogravimetric analysis (TGA), offering insights into the thermal stability and decomposition pathways of these compounds.

Comparative Thermal Decomposition Data

The thermal decomposition of metal nitrate hydrates is a multi-stage process involving dehydration, the formation of intermediate species, and finally, the formation of the corresponding metal oxide. The precise temperatures and mass losses associated with these stages are characteristic of the specific metal nitrate. The following table summarizes the key thermal events for Scandium(III) nitrate hydrate and other metal nitrate hydrates.

Compound	Temperature Range (°C)	Mass Loss (%)	Intermediate/Final Product
Scandium(III) Nitrate Hexahydrate (Sc(NO₃)₃·6H₂O)	37 - 188	22.4	Loss of 3 moles of water and 4 moles of nitric acid
188 - 292	49.7 (cumulative)	Formation of Sc₄O₅(NO₃)₂
> 383	-	Scandium Oxide (Sc₂O₃)
Copper(II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O)	~84 - 208	~35.4	Dehydration and initial decomposition
~225 - 347	~22.9	Formation of Copper Oxide (CuO)
Zinc(II) Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)	~180 - 417	~48	Partial dehydration to dihydrate
~417 - 490	~13	Formation of Zinc Oxide (ZnO)
Nickel(II) Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O)	~310 - 350	-	Initial water loss
up to ~525	~55	Release of HNO₃ and formation of Nickel Oxide (NiO)
Lanthanum(III) Nitrate Hexahydrate (La(NO₃)₃·6H₂O)	60 - 76	2.06	Initial water loss
76 - 389	24.1	Further dehydration and decomposition
389 - 504	30.0	Decomposition of intermediates
504 - 800	10.2	Formation of Lanthanum Oxide (La₂O₃)

Experimental Protocol: Thermogravimetric Analysis of Scandium(III) Nitrate Hydrate

This protocol outlines the methodology for conducting a thermogravimetric analysis of Scandium(III) nitrate hydrate.

Materials and Instrumentation:

• Sample: Scandium(III) nitrate hexahydrate (Sc(NO₃)₃·6H₂O), analytical grade.

• Instrument: A simultaneous thermal analyzer (TGA/DSC), such as a Netsch STA Jupiter 449C or equivalent.

• Crucibles: Alumina (B75360) (Al₂O₃) crucibles.

• Purge Gas: High-purity nitrogen or argon.

• Evolved Gas Analysis (Optional): Mass spectrometer or FTIR spectrometer coupled to the TGA instrument.

Procedure:

• Sample Preparation: Accurately weigh approximately 5-10 mg of Scandium(III) nitrate hexahydrate into an alumina crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the TGA furnace.

  • Set the purge gas flow rate to a constant value, typically 20-50 mL/min.

  • Program the temperature profile:

    • Heat from ambient temperature (e.g., 25°C) to a final temperature of at least 600°C.

    • A heating rate of 10°C/min is commonly used.

• Data Acquisition:

  • Initiate the TGA run.

  • Continuously record the sample mass and temperature as a function of time.

  • If using evolved gas analysis, simultaneously record the mass spectra or IR spectra of the off-gases.

• Data Analysis:

  • Plot the mass loss as a percentage of the initial mass versus temperature to obtain the TGA curve.

  • Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of maximum mass loss rates.

  • Correlate the observed mass losses with the theoretical mass losses for the proposed decomposition steps.

Thermal Decomposition Pathway of Scandium(III) Nitrate Hydrate

The thermal decomposition of Scandium(III) nitrate hexahydrate is a complex process that begins with the condensation of the monomeric units.[1] The subsequent loss of water and nitric acid leads to the formation of an intermediate oxynitrate, which then further decomposes to scandium oxide.[1]

Decomposition pathway of Scandium(III) nitrate hydrate.

References

• 1. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]

A Comparative Guide to the Catalytic Activity of Lanthanide Nitrates in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Lanthanide nitrates have emerged as a class of versatile and efficient Lewis acid catalysts in a variety of organic transformations. Their unique electronic properties, arising from the partially filled 4f orbitals, coupled with their relatively low toxicity, make them attractive alternatives to traditional, more hazardous catalysts. This guide provides an objective comparison of the catalytic performance of different lanthanide nitrates in key organic reactions, supported by experimental data, to aid researchers in catalyst selection and methods development.

Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction, a one-pot cyclocondensation of an aldehyde, a β-dicarbonyl compound, and urea (B33335) or thiourea (B124793), is a cornerstone in heterocyclic chemistry, providing access to pharmacologically relevant dihydropyrimidinones (DHPMs). The catalytic efficiency of various metal nitrates has been investigated for this reaction, with lanthanide nitrates demonstrating notable activity.

Comparative Catalytic Performance in the Biginelli Reaction

The following table summarizes the catalytic activity of praseodymium(III) nitrate (B79036) hexahydrate in comparison to other metal nitrates for the synthesis of 5-ethoxycarbonyl-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one. The reaction was carried out under solvent-free conditions at 80°C, highlighting the superior performance of the lanthanide catalyst in terms of reaction time and yield.[1]

Catalyst (10 mol%)	Time (min)	Yield (%)[1]
No Catalyst	360	-
Cr(NO₃)₃·9H₂O	360	43
Al(NO₃)₃·9H₂O	360	52
Mg(NO₃)₂·6H₂O	360	47
Ni(NO₃)₂·6H₂O	360	63
Co(NO₃)₂·6H₂O	360	48
Zn(NO₃)₂·6H₂O	240	85
Pr(NO₃)₃·6H₂O	8	98

Experimental Protocol: Biginelli Reaction Catalyzed by Pr(NO₃)₃·6H₂O[1]

A mixture of an aromatic aldehyde (1 mmol), a β-dicarbonyl compound (1 mmol), urea or thiourea (1.1 mmol), and praseodymium(III) nitrate hexahydrate (10 mol%) is heated at 80°C under solvent-free conditions for the time specified (typically 8-25 minutes). After completion of the reaction, as monitored by thin-layer chromatography, the reaction mixture is cooled to room temperature and quenched with water. The solid product is then collected by filtration, washed with cold water and ethanol, and dried to afford the pure 3,4-dihydropyrimidin-2(1H)-one/thione.

Proposed Catalytic Cycle for the Biginelli Reaction

The catalytic cycle for the Biginelli reaction, when catalyzed by a lanthanide(III) ion (Ln³⁺), is believed to proceed through the activation of the aldehyde component. The Lewis acidic lanthanide ion coordinates to the carbonyl oxygen of the aldehyde, enhancing its electrophilicity and facilitating the initial condensation with urea to form an acyliminium intermediate. This is followed by the addition of the enol form of the β-dicarbonyl compound and subsequent cyclization and dehydration to yield the final dihydropyrimidinone product.

Proposed catalytic cycle for the Biginelli reaction.

Knoevenagel Condensation

The Knoevenagel condensation is a versatile carbon-carbon bond-forming reaction between an active methylene (B1212753) compound and a carbonyl compound, typically an aldehyde or a ketone. While a comprehensive comparative study of different lanthanide nitrates for this reaction is not available, the use of lanthanum(III) chloride has been reported, providing a relevant protocol.[3] Given the similar Lewis acidic nature, lanthanide nitrates are expected to be effective catalysts for this transformation.

Experimental Protocol: Knoevenagel Condensation (Adapted from LaCl₃ catalysis)[3]

A mixture of an aldehyde (1 mmol), an active methylene compound (e.g., malononitrile (B47326) or ethyl cyanoacetate, 1 mmol), and a catalytic amount of a lanthanide nitrate (e.g., 5-10 mol%) is stirred under solvent-free conditions at a specified temperature (e.g., 80-100°C). The reaction progress is monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled to room temperature, and the product is isolated by recrystallization from a suitable solvent (e.g., ethanol).

Experimental workflow for Knoevenagel condensation.

Oxidation of Benzyl (B1604629) Alcohol

The selective oxidation of alcohols to aldehydes or carboxylic acids is a fundamental transformation in organic synthesis. While extensive research exists on various catalysts for benzyl alcohol oxidation, comparative data on the use of different lanthanide nitrates is scarce. However, the general principles of Lewis acid catalysis suggest that lanthanide nitrates could play a role in activating the alcohol or the oxidant.

Note: Due to the limited availability of direct comparative studies on the catalytic activity of different lanthanide nitrates for the Knoevenagel condensation and the oxidation of benzyl alcohol, quantitative comparison tables for these reactions are not provided at this time. Further research is warranted to fully explore and compare the catalytic potential of the entire lanthanide series in these and other important organic transformations.

Conclusion

Lanthanide nitrates, exemplified by the outstanding performance of praseodymium(III) nitrate in the Biginelli reaction, represent a promising class of catalysts for organic synthesis.[1] Their high catalytic activity, often under mild and solvent-free conditions, aligns with the principles of green chemistry. This guide highlights the need for more systematic comparative studies across the lanthanide series to fully elucidate structure-activity relationships and guide the rational design of more efficient and selective catalytic systems. Researchers are encouraged to explore the catalytic potential of various lanthanide nitrates in a broader range of organic reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Scandium Oxide Nanoparticles for Biomedical Applications

For researchers, scientists, and drug development professionals, the synthesis of high-quality nanoparticles is a critical first step. This guide provides a comparative analysis of synthesizing scandium oxide (Sc₂O₃) nanoparticles using Scandium(III) nitrate (B79036) hydrate (B1144303) via a sol-gel method, alongside two common alternative techniques: hydrothermal synthesis and co-precipitation. We present a detailed examination of experimental protocols, quantitative performance data, and potential implications for drug delivery and therapeutic applications.

Scandium oxide nanoparticles are gaining significant attention in the biomedical field due to their unique physicochemical properties, including high thermal stability and a wide bandgap, making them promising candidates for bio-imaging, drug delivery, and as catalysts.[1] The choice of synthesis method profoundly impacts the resulting nanoparticle characteristics, such as size, morphology, and purity, which in turn influence their biological interactions.

Comparison of Synthesis Methods

The selection of a synthesis route for scandium oxide nanoparticles is a trade-off between desired particle characteristics, process complexity, and scalability. The sol-gel method, particularly using Scandium(III) nitrate hydrate, offers excellent control over particle size and morphology.[2] Alternative methods like hydrothermal synthesis and co-precipitation provide different advantages in terms of crystallinity and production scale, respectively.[3][4]

Parameter	Sol-Gel Synthesis (Sc(NO₃)₃·xH₂O)	Hydrothermal Synthesis	Co-precipitation
Precursors	Scandium(III) nitrate hydrate, Base (e.g., NaOH)	Scandium salt (e.g., ScCl₃), Water, Mineralizer (optional)	Scandium salt (e.g., Sc(NO₃)₃), Precipitating agent (e.g., NaOH, NH₄OH)
Typical Particle Size	8 - 80 nm[5][6]	10 - 100 nm (can be larger depending on conditions)[7]	18 - 40 nm[8]
Morphology	Spherical, Lozenge-shaped platelets[5][6]	Needle-like, Rod-like, Equiaxed[9]	Typically spherical or irregular aggregates[8]
Crystallinity	Good, requires post-synthesis calcination[1]	High, crystalline product formed directly[9]	Often amorphous or poorly crystalline, requires calcination[10]
Control over Size/Morphology	High (via pH, temperature, reflux time)[1][2]	Moderate to High (via temperature, pressure, reaction time)[7]	Moderate (sensitive to pH, addition rate)[11]
Process Complexity	Moderate (multi-step: sol formation, gelation, drying, calcination)[1]	High (requires specialized high-pressure vessels)[3]	Low (simple mixing and precipitation)[11]
Purity of Final Product	High[2]	High[9]	Can be lower due to potential for incomplete precipitation or side reactions
Surface Area	High (e.g., 180 m²/g)[6]	Variable, generally lower than sol-gel	Variable, often results in agglomerates affecting surface area[4]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis of nanoparticles. Below are representative protocols for the three discussed methods.

Sol-Gel Synthesis of Sc₂O₃ Nanoparticles using Scandium(III) Nitrate Hydrate

This method involves the formation of a colloidal suspension (sol) that undergoes gelation to form a solid network. The gel is then dried and calcined to yield the final oxide nanoparticles.

Materials:

• Scandium(III) nitrate hydrate (Sc(NO₃)₃·xH₂O)

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH)

• Deionized water

• Ethanol (B145695) (optional, as a solvent)

Protocol:

• Precursor Solution Preparation: Dissolve a calculated amount of Scandium(III) nitrate hydrate in deionized water or a water/ethanol mixture to form a clear solution.

• Hydrolysis and Condensation: While stirring vigorously, slowly add a solution of NaOH or NH₄OH dropwise to the scandium nitrate solution. This will initiate the hydrolysis of the scandium precursor, leading to the formation of a scandium hydroxide or oxyhydroxide sol. The pH of the solution is a critical parameter for controlling the particle size and should be carefully monitored and adjusted.[1]

• Gelation and Aging: Continue stirring for a set period (e.g., 2-24 hours) at a controlled temperature (e.g., room temperature or slightly elevated) to allow for the completion of the condensation reactions and the formation of a stable gel. This aging step helps in homogenizing the gel network.

• Washing and Drying: The resulting gel is washed several times with deionized water and/or ethanol to remove unreacted precursors and by-products. The washed gel is then dried in an oven at a low temperature (e.g., 80-100 °C) to remove the solvent.[10]

• Calcination: The dried powder is calcined in a furnace at a high temperature (e.g., 500-800 °C) for a specific duration (e.g., 2-4 hours) to decompose the hydroxide/oxyhydroxide precursor and form crystalline Sc₂O₃ nanoparticles.[1]

Hydrothermal Synthesis of Sc₂O₃ Nanoparticles

This method utilizes high temperature and pressure in an aqueous solution to promote the crystallization of the desired nanoparticles.

Materials:

• Scandium salt (e.g., Scandium(III) chloride or nitrate)

• Deionized water

• Mineralizer (optional, e.g., a base or a salt to control pH and influence crystal growth)

Protocol:

• Precursor Solution Preparation: Dissolve the scandium salt in deionized water to form a homogeneous solution.

• Autoclave Loading: Transfer the solution into a Teflon-lined stainless-steel autoclave.

• Heating: Seal the autoclave and place it in an oven. Heat the autoclave to a specific temperature (e.g., 150-250 °C) and maintain it for a set duration (e.g., 12-48 hours). The high temperature and pressure facilitate the dissolution and recrystallization of the precursor into crystalline Sc₂O₃ nanoparticles.[7]

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally.

• Washing and Drying: Open the autoclave and collect the precipitated nanoparticles. Wash the product several times with deionized water and ethanol to remove any residual reactants. Finally, dry the nanoparticles in an oven.

Co-precipitation Synthesis of Sc₂O₃ Nanoparticles

Co-precipitation is a straightforward method that involves the simultaneous precipitation of the metal precursor from a solution.

Materials:

• Scandium salt (e.g., Scandium(III) nitrate)

• Precipitating agent (e.g., Sodium hydroxide, Ammonium hydroxide)

• Deionized water

Protocol:

• Solution Preparation: Prepare an aqueous solution of the scandium salt.

• Precipitation: While stirring the scandium salt solution vigorously, rapidly add a solution of the precipitating agent. This will cause the immediate formation of a scandium hydroxide precipitate.[11] The pH of the final solution should be carefully controlled to ensure complete precipitation.[10]

• Aging: The suspension is typically stirred for a period of time (e.g., 1-2 hours) to allow the precipitate to age and the particle size distribution to narrow.

• Washing and Separation: The precipitate is separated from the solution by centrifugation or filtration. The collected solid is then washed repeatedly with deionized water to remove any soluble by-products.[10]

• Drying and Calcination: The washed precipitate is dried in an oven and then calcined at a high temperature to convert the scandium hydroxide to scandium oxide nanoparticles.

Visualizing the Synthesis and Potential Biological Interactions

To better understand the experimental workflow and the potential downstream effects of these nanoparticles in a biological context, the following diagrams are provided.

Caption: Workflow for the sol-gel synthesis of Sc₂O₃ nanoparticles.

Caption: A potential signaling pathway affected by nanoparticle-induced stress.

Applications in Drug Development

Metal oxide nanoparticles, including those made from scandium oxide, are being explored as nanocarriers for targeted cancer therapy.[12] Their high surface area allows for the loading of therapeutic agents, and their small size can facilitate accumulation in tumor tissues through the enhanced permeability and retention (EPR) effect.[13] The ability to functionalize the surface of these nanoparticles opens up possibilities for active targeting of cancer cells, which could enhance therapeutic efficacy and reduce systemic toxicity.[13][14]

The interaction of nanoparticles with cells can induce various signaling pathways. For instance, an increase in reactive oxygen species (ROS) due to the presence of nanoparticles can activate the MAPK signaling pathway, which can lead to cellular responses such as inflammation or apoptosis.[15][16] Understanding these interactions is crucial for designing safe and effective nanoparticle-based drug delivery systems. While specific signaling pathways for scandium oxide nanoparticles are still under investigation, the general principles of nanoparticle-cell interactions provide a framework for future research in this area.

Conclusion

The synthesis of scandium oxide nanoparticles using Scandium(III) nitrate hydrate via the sol-gel method offers a high degree of control over the final product's characteristics, which is paramount for applications in the highly regulated field of drug development. While alternative methods like hydrothermal synthesis and co-precipitation present their own advantages, the sol-gel route provides a robust platform for producing well-defined nanoparticles. Further research into the specific biological interactions and signaling pathways affected by scandium oxide nanoparticles will be critical in realizing their full potential as next-generation therapeutic and diagnostic tools.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. jsynthchem.com [jsynthchem.com]
• 4. Co-precipitation methods for the synthesis of metal oxide nanostructures (2023) | 3 Citations [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Scandium oxide nanoparticles produced from sol–gel chemistry - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Hydrothermal Synthesis of Metal Oxide Nanoparticles in Supercritical Water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chalcogen.ro [chalcogen.ro]
• 9. Comparison of Hydrothermal and Sol-Gel Synthesis of Nano-Particulate Hydroxyapatite by Characterisation at the Bulk and Particle Level [scirp.org]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]
• 12. Metal Oxide Nanoparticles as Efficient Nanocarriers for Targeted Cancer Therapy: Addressing Chemotherapy-Induced Disabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. gsconlinepress.com [gsconlinepress.com]
• 15. Signaling Pathways Regulated by Silica Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cerium oxide nanoparticles induce cytotoxicity in human hepatoma SMMC-7721 cells via oxidative stress and the activation of MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: A Comparative Analysis of Scandium(III) Nitrate Hydrate from Leading Suppliers

For researchers, scientists, and professionals in drug development, the quality and consistency of starting materials are paramount. Scandium(III) nitrate (B79036) hydrate (B1144303), a key precursor in advanced materials and a catalyst in organic synthesis, is offered by several suppliers. This guide provides an objective comparison of this compound from various sources, supported by experimental data from peer-reviewed literature to aid in making informed purchasing decisions.

Supplier Specifications at a Glance

A summary of the product specifications from prominent chemical suppliers is presented below. While purity levels are often the primary metric for comparison, factors such as trace metal content and physical form can significantly impact performance in sensitive applications.

Supplier	Product Name	Purity/Assay	Form	CAS Number
Sigma-Aldrich	Scandium(III) nitrate hydrate	99.9% trace metals basis	Powder and chunks	107552-14-7
Strem Chemicals	Scandium(III) nitrate pentahydrate	99.9%-Sc (REO)	White crystalline	13465-60-6
American Elements	Scandium(III) Nitrate Hydrate	Varies (offers multiple grades)	Crystalline	13465-60-6
Ottokemi	Scandium nitrate, hydrate	99.99%	Powder and chunks	13465-60-6
FUNCMATER	Scandium(III) nitrate hydrate	99.99%	Crystalline	107552-14-7
Chem-Impex	Scandium(III) nitrate hydrate	≥ 99% (Metal basis)	White crystalline powder	107552-14-7
Stanford Materials	Scandium Nitrate	99.9%, 99.999%	Powder	13465-60-6

Performance in Application: A Literature-Based Comparison

Direct, head-to-head comparative studies of Scandium(III) nitrate hydrate from different suppliers are scarce in published literature. However, by examining various studies where the supplier is explicitly mentioned, we can collate performance data in specific applications. It is important to note that the experimental conditions in these studies were not identical, and thus the data should be interpreted as indicative of performance rather than a direct benchmark.

Application	Supplier Mentioned	Key Performance Metric	Observed Value
Scandia-Stabilized Zirconia (ScSZ) Thin Films	Strem Chemicals Inc.	Ionic Conductivity of 10ScSZ thin film at 550 °C	~0.02 S/cm[1]
CO2 to Methanol (B129727) Conversion Catalyst	Sigma-Aldrich	Methanol Selectivity of 0.15Sc-In/ZrO2 catalyst at 573 K	Not explicitly stated for Sc-promoted, but Y-promoted showed ~15-20% higher selectivity than unpromoted In/ZrO2[2]
H2O2 Fuel Cells	Mitsuwa Chemicals, Strem Chemicals, Sigma–Aldrich	Output potential at 2.0 mA cm⁻² in the presence of 50 mM Sc(NO₃)₃	~0.6 V[3]

Experimental Protocols

Detailed methodologies are crucial for reproducibility and for understanding the context of the performance data. Below are summaries of experimental protocols from the cited literature.

Synthesis of Scandia-Stabilized Zirconia (ScSZ) Thin Films[1]

This protocol describes the chemical solution deposition of 10mol% scandia-stabilized zirconia (10ScSZ) thin films.

• Precursor Solution Preparation: Scandium(III) nitrate pentahydrate from Strem Chemicals Inc. and zirconium acetate (B1210297) solution from Sigma-Aldrich were used as precursors. These were mixed with deionized water and ethylene (B1197577) glycol.

• Substrate Preparation: Polycrystalline Al₂O₃ substrates were cleaned and treated with O₂ plasma to create a hydrophilic surface.

• Deposition: The 10ScSZ precursor solution was deposited on the alumina (B75360) substrate via spin-coating.

• Sintering: The deposited thin film was sintered using either conventional thermal sintering or flash light irradiation to achieve the final crystalline ScSZ thin film.

Preparation of Sc-Promoted Indium-Based Catalysts for CO₂ Conversion[2]

This protocol details the wet impregnation method for synthesizing a scandium-promoted indium oxide catalyst on a zirconia support.

• Catalyst Synthesis: The In/ZrO₂, 0.15Sc-In/ZrO₂, and other promoted catalysts were prepared from indium nitrate (Sigma-Aldrich, 99.99%), Scandium(III) nitrate (Sigma-Aldrich, 99.999%), and Zirconium(IV) oxide (Sigma-Aldrich, nanopowder) via the wet impregnation method.

• Catalyst Testing: The prepared catalysts were evaluated for their performance in the conversion of CO₂ to methanol. The study found that the reducibility of the indium oxide catalysts in a hydrogen atmosphere correlated with methanol production rates and selectivity.

Visualizing Experimental Workflows

To better illustrate the processes involved in utilizing Scandium(III) nitrate hydrate, the following diagrams, generated using the DOT language, depict the experimental workflows described in the literature.

Caption: Workflow for the synthesis of Scandia-Stabilized Zirconia (ScSZ) thin films.

Caption: Workflow for the preparation and testing of Sc-promoted catalysts for CO₂ to methanol conversion.

References

• 1. Fabrication of Scandia-Stabilized Zirconia Thin Films by Instant Flash Light Irradiation [mdpi.com]
• 2. shokubai.org [shokubai.org]
• 3. rsc.org [rsc.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Scandium(III) Nitrate Hydrate in a Laboratory Setting

Essential guidance for researchers, scientists, and drug development professionals on the proper disposal procedures for Scandium(III) nitrate (B79036) hydrate (B1144303), ensuring laboratory safety and regulatory compliance.

The proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility. Scandium(III) nitrate hydrate, an oxidizing solid, requires careful handling and adherence to specific disposal protocols to mitigate risks such as fire and environmental contamination. This guide provides a procedural framework for the safe and compliant disposal of Scandium(III) nitrate hydrate.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS) for Scandium(III) nitrate hydrate. The following table summarizes the key hazard information and immediate actions required in case of an accidental spill.

Hazard Classification	Personal Protective Equipment (PPE)	First Aid Measures	Accidental Release Measures
Oxidizing Solid (Category 2)[1]	Chemical safety glasses or goggles, face shield, nitrile or rubber gloves, and a protective suit.[2]	Eyes: Rinse immediately with plenty of water for at least 15 minutes.[3][4] Skin: Wash off immediately with plenty of water for at least 15 minutes.[3][4] Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[3][4]	Avoid dust formation.[3][5] Sweep up and shovel into suitable, closed containers for disposal.[1][3] Do not allow material to contaminate ground water systems or flush into surface water or sanitary sewers.[1][3][4]
Skin Irritation (Category 2)[1]
Eye Irritation (Category 2)[1]
Specific target organ toxicity - single exposure (Category 3)[1]

Disposal Protocol for Scandium(III) Nitrate Hydrate

The primary and recommended method for the disposal of Scandium(III) nitrate hydrate is through an approved waste disposal plant.[3] It is crucial to adhere to all federal, state, and local regulations governing chemical waste disposal.[6][7][8]

Step-by-Step Disposal Workflow:

• Waste Collection:

  • Carefully sweep up spilled or waste Scandium(III) nitrate hydrate, avoiding dust formation.[2][5]

  • Use non-sparking tools for collection to prevent ignition sources.[7][8]

  • Place the collected material into a suitable, clearly labeled, and closed container.[1][3]

• Storage Pending Disposal:

  • Store the waste container in a cool, dry, and well-ventilated area.[2][3]

  • Ensure the storage area is away from incompatible materials such as combustible materials and strong reducing agents.[1][3]

• Engage a Licensed Waste Disposal Service:

  • Contact a certified hazardous waste disposal company to arrange for the collection and disposal of the Scandium(III) nitrate hydrate waste.

  • Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) to ensure they are fully aware of the material's properties and hazards.

• Documentation:

  • Maintain detailed records of the waste disposal, including the date, quantity of waste, and the name of the disposal company. This is essential for regulatory compliance.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Scandium(III) nitrate hydrate.

Caption: Disposal workflow for Scandium(III) nitrate hydrate.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. prochemonline.com [prochemonline.com]
• 3. fishersci.com [fishersci.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. prochemonline.com [prochemonline.com]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. Scandium Powder - ESPI Metals [espimetals.com]

Essential Safety and Logistical Information for Handling Scandium(III) Nitrate Hydrate

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount. This document provides comprehensive, step-by-step guidance for the safe use of Scandium(III) nitrate (B79036) hydrate (B1144303), a moderately water-soluble crystalline scandium source that serves as a precursor for various applications in material science and electronics.[1][2] Adherence to these protocols is critical due to its oxidizing nature and potential health hazards.[3][4][5][6]

Chemical and Physical Properties

Property	Value	Reference
Chemical Formula	Sc(NO₃)₃·xH₂O	[2][3][6]
Appearance	White crystalline powder or chunks	[2][6][7]
Molecular Weight	230.97 g/mol (anhydrous basis)	[2][3]
Hazards	Oxidizer, Skin Irritant, Eye Irritant, Respiratory Irritant	[3][5][6]
Solubility	Soluble in water	[6][7]
Hygroscopic	Yes	[5][7][8]

Hazard Identification and Personal Protective Equipment (PPE)

Scandium(III) nitrate hydrate is classified as an oxidizer, and contact with combustible materials may cause a fire.[3][4][5] It is also known to cause skin and eye irritation and may lead to respiratory irritation if inhaled.[3][5][6] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:

• Eye Protection: Chemical safety glasses or goggles and a face shield are essential to protect against splashes and dust.[3][7]

• Hand Protection: Wear nitrile or rubber gloves.[3] PVC gloves are also an option.[7] It is crucial to select gloves with a suitable breakthrough time and to replace them immediately if contaminated.[7] Do not wear cotton or leather gloves.[7]

• Body Protection: A complete chemical-resistant suit or a lab coat with a PVC apron should be worn to protect the skin.[3][7] For large-scale or continuous use, tight-weave, non-static clothing and non-sparking safety footwear are recommended.[7]

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator, especially if there is a risk of dust formation or if exposure limits are exceeded.[4][8] A full-face particle respirator is recommended where risk assessment deems it appropriate.[8]

Operational Plan: From Receipt to Use

A systematic approach to handling Scandium(III) nitrate hydrate is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store in a cool, dry, and well-ventilated area in a tightly sealed container.[4][8]

• Keep away from combustible materials, reducing agents, heat, sparks, and open flames.[3][4][5]

• Due to its hygroscopic nature, store it under an inert atmosphere if possible and protect it from moisture.[5][9]

2. Handling and Weighing:

• All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood with local exhaust ventilation.[3][7][10]

• Avoid the formation of dust.[3][5][10] Use non-sparking tools.[10]

• When weighing, use a balance inside a fume hood or a ventilated balance enclosure.

• Ensure that an eyewash station and a safety shower are readily accessible in the work area.[3][4]

3. Experimental Use:

• Before starting any experiment, ensure all necessary PPE is correctly worn.

• When preparing solutions, slowly add the Scandium(III) nitrate hydrate to the solvent to avoid splashing.

• Keep the container tightly closed when not in use.

Disposal Plan: Managing Waste

Proper disposal of Scandium(III) nitrate hydrate and any contaminated materials is a critical final step. All waste must be handled in accordance with local, state, and federal regulations.[7]

1. Waste Collection:

• Collect waste Scandium(III) nitrate hydrate and any contaminated materials (e.g., gloves, wipes, weighing paper) in a designated, clearly labeled, and sealed hazardous waste container.[3]

• Do not mix with combustible materials or other incompatible wastes.

2. Spill Management:

• Minor Spills:

  • Clean up spills immediately, avoiding dust generation.[7]

  • Wear full PPE.

  • Sweep up the spilled material and place it in a suitable container for disposal.[3][4]

  • Do not use combustible materials like paper towels for cleanup without first dampening the spilled chemical.

• Major Spills:

  • Evacuate the area and alert emergency responders.[7]

  • Move upwind of the spill.[7]

3. Decontamination:

• Thoroughly wash any contaminated surfaces with soap and water.[3]

• Collect all wash water for proper treatment and disposal; do not allow it to enter drains.[7]

4. Final Disposal:

• Dispose of the hazardous waste through a licensed chemical waste disposal company.

• For small quantities, cautious neutralization may be an option. This involves carefully creating a dilute solution (e.g., 5%) in water or dilute acid, controlling any heat generation.[7] Then, the oxidizing agent can be reduced by slowly adding a 50% excess of a reducing agent like sodium bisulfite solution with stirring, after acidifying the solution to pH 2 with sulfuric acid.[7] This procedure should only be carried out by trained personnel with appropriate safety measures in place.

Workflow for Safe Handling of Scandium(III) Nitrate Hydrate

Caption: Workflow for the safe handling of Scandium(III) nitrate hydrate.

References

• 1. americanelements.com [americanelements.com]
• 2. Sc(NO3)3 - 硝酸スカンジウム(III)水和物 [sigmaaldrich.com]
• 3. prochemonline.com [prochemonline.com]
• 4. fishersci.com [fishersci.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. Scandium (III) Nitrate Hydrate - CAS 107552-14-7 [prochemonline.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. file1.lookchem.com [file1.lookchem.com]
• 9. fishersci.nl [fishersci.nl]
• 10. echemi.com [echemi.com]